4-(Methylthio)benzyl chloride

• CAS: 874-87-3

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to 4-(Methylthio)benzyl chloride (CAS: 874-87-3)

This technical guide provides a comprehensive overview of 4-(Methylthio)benzyl chloride, a versatile reagent in organic synthesis. It covers its chemical and physical properties, detailed experimental protocols for its synthesis and key reactions, its applications in areas such as drug development, and essential safety information.

Chemical and Physical Properties

4-(Methylthio)benzyl chloride, also known as 1-(chloromethyl)-4-(methylthio)benzene, is a sulfur-containing aromatic compound.[1] Its key physical and chemical properties are summarized below. The presence of both a reactive benzyl chloride moiety and a methylthio group makes it a valuable intermediate in the synthesis of more complex molecules.[2]

Property	Value	Source
CAS Number	874-87-3	[1][3][4]
Molecular Formula	C₈H₉ClS	[1][3][5]
Molecular Weight	172.68 g/mol	[1][4][5]
Appearance	Yellow oil	[6][7]
Density	1.170 g/mL at 25 °C	[3][8][9]
Refractive Index (n20/D)	1.6020	[3][8][9]
Boiling Point	99 °C at 1 Torr; 116 °C at 8 mmHg	[1][2]
SMILES	ClCC1=CC=C(SC)C=C1	[1][5]
InChI Key	VWVZFHRDLPHBEG-UHFFFAOYSA-N	[1][8]
Storage Temperature	2-8°C	[8][10]
Solubility	Hydrolyzes in water	[9][10]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a critical tool for the structural elucidation of 4-(Methylthio)benzyl chloride. The following table summarizes reported ¹H-NMR data.

Solvent	Chemical Shift (δ) and Description	Source
CDCl₃	7.30 (d, 2H); 7.22 (d, 2H); 4.55 (s, 2H); 2.47 (s, 3H)	[7][11]
DMSO	7.37 (d, 2H); 7.25 (d, 2H); 4.73 (d, 2H); 2.47 (s, 3H)	[11]

Synthesis and Experimental Protocols

4-(Methylthio)benzyl chloride is typically synthesized from its corresponding alcohol, 4-(methylthio)benzyl alcohol, via chlorination. Two common methods are detailed below.

Synthesis via Thionyl Chloride

This method utilizes thionyl chloride in the presence of pyridine to convert the alcohol to the chloride.

Caption: Synthesis of 4-(Methylthio)benzyl chloride using thionyl chloride.

Experimental Protocol: A solution of 4-(methylthio)benzyl alcohol (50.0 g) in pyridine (37.2 g) is prepared.[6] To this, a solution of thionyl chloride (47.6 g) in methylene chloride is added slowly, ensuring the temperature does not exceed 25°C.[6] After the addition is complete, the mixture is stirred for an additional 2 hours at room temperature.[6] The reaction mixture is then washed with water, dried, and the solvents are removed under reduced pressure. The resulting red oil is mixed with hexane, which is then decanted and evaporated to yield 49.6 g of 4-(methylthio)benzyl chloride as a yellow oil.[6]

Synthesis via Concentrated Hydrochloric Acid

This alternative method employs concentrated hydrochloric acid in a water-immiscible solvent like toluene.[11][12]

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 4-(Methylthio)benzyl chloride [myskinrecipes.com]
• 3. CAS NO. 874-87-3 | 4-(METHYLTHIO)BENZYL CHLORIDE | C8H9ClS [localpharmaguide.com]
• 4. 4-(甲硫基)氯苄 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. chemscene.com [chemscene.com]
• 6. prepchem.com [prepchem.com]
• 7. US20030088107A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone - Google Patents [patents.google.com]
• 8. 4-(Methylthio)benzyl chloride 97 874-87-3 [sigmaaldrich.com]
• 9. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]
• 10. lookchem.com [lookchem.com]
• 11. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 12. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physical Properties of 4-(Methylthio)benzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-(Methylthio)benzyl chloride, a key intermediate in various chemical syntheses. The information is presented to support research, development, and drug discovery activities.

Core Physical and Chemical Properties

4-(Methylthio)benzyl chloride, also known as 1-(chloromethyl)-4-(methylthio)benzene, is a sulfur-containing aromatic compound. Its physical characteristics are crucial for its handling, storage, and application in synthetic chemistry.

Property	Value	References
Molecular Formula	C₈H₉ClS	[1][2][3][4][5][6]
Molecular Weight	172.68 g/mol	[1][2][3][4][5][6]
Appearance	Yellow to brown solid-liquid mixture or yellow oil	[2][7][8]
Boiling Point	262.3 °C at 760 mmHg116 °C at 8 mmHg132°C at 22mmHg	[2][5][8][9]
Density	1.170 g/mL at 25 °C	[1][2][8][10]
Specific Gravity	1.17 - 1.18	[2][3][8]
Refractive Index (n20/D)	1.6020	[1][2][8][9][10]
Flash Point	110.5 °C (>230 °F)	[2][8][9]
Water Solubility	Hydrolyzes in water	[2][5][8][9][10]
Vapor Pressure	0.0179 mmHg at 25°C	[9]
Storage Temperature	2-8°C, under inert atmosphere, in freezer (-20°C)	[1][2][5][8][9][10]
Sensitivity	Moisture Sensitive	[2][5][8][9][10]

Experimental Protocols: Synthesis of 4-(Methylthio)benzyl Chloride

Detailed methodologies for the synthesis of 4-(Methylthio)benzyl chloride are crucial for obtaining this intermediate with high purity. Two common methods are described below.

Method 1: Synthesis from 4-(Methylthio)benzyl Alcohol using Thionyl Chloride

This procedure involves the chlorination of 4-(methylthio)benzyl alcohol using thionyl chloride in the presence of pyridine.

Materials:

• 4-(Methylthio)benzyl alcohol (50.0 g)

• Pyridine (37.2 g)

• Thionyl chloride (47.6 g)

• Methylene chloride

• Hexane

• Water

Procedure:

• A solution of 4-(methylthio)benzyl alcohol in pyridine is prepared.

• A solution of thionyl chloride in methylene chloride is slowly added to the alcohol solution, ensuring the temperature does not exceed 25 °C.[7]

• After the addition is complete, the reaction mixture is stirred for an additional 2 hours at room temperature.[7]

• The mixture is then washed with water and dried.

• The solvents are removed under reduced pressure, yielding a red oil.

• The crude product is mixed with hexane, which is then decanted and evaporated to yield 49.6 g of 4-(methylthio)benzyl chloride as a yellow oil.[7]

Method 2: Synthesis from 4-(Methylthio)benzyl Alcohol using Concentrated Hydrochloric Acid

This alternative method utilizes concentrated hydrochloric acid for the chlorination of 4-(methylthio)benzyl alcohol.[11][12]

Materials:

• 4-(Methylthio)benzyl alcohol (78.7 g, 500 mmol)

• Toluene (154.5 g)

• Concentrated Hydrochloric Acid (131.6 g, 1.3 mol)

• Sodium Bicarbonate (NaHCO₃)

Procedure:

• Under a nitrogen atmosphere, 4-(methylthio)benzyl alcohol is dissolved in toluene.[11][13]

• Concentrated HCl is added, and the mixture is stirred at 20-25°C for 30 minutes.[11][13]

• The reaction is monitored by Thin Layer Chromatography (TLC) until the starting material is consumed (approximately 2 hours).[11][13]

• The reaction mixture is diluted with additional toluene, and the aqueous phase is separated.[11][13]

• The organic phase is neutralized with NaHCO₃, filtered, and the solvent is evaporated to yield the product as a yellow oil.[11][13] The reported yield is greater than 95% according to NMR analysis.[11]

Visualizing the Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-(Methylthio)benzyl chloride.

Caption: Synthesis workflow of 4-(Methylthio)benzyl chloride.

References

• 1. 4-(Methylthio)benzyl chloride 97 874-87-3 [sigmaaldrich.com]
• 2. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [amp.chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. scbt.com [scbt.com]
• 5. labsolu.ca [labsolu.ca]
• 6. 4-(甲硫基)氯苄 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. prepchem.com [prepchem.com]
• 8. 4-(METHYLTHIO)BENZYL CHLORIDE CAS#: 874-87-3 [m.chemicalbook.com]
• 9. lookchem.com [lookchem.com]
• 10. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]
• 11. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 12. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

4-(Methylthio)benzyl chloride chemical structure and IUPAC name

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Methylthio)benzyl chloride, a key intermediate in pharmaceutical synthesis. It covers its chemical identity, physical properties, synthesis protocols, and a visual representation of its preparation workflow.

Chemical Structure and Nomenclature

4-(Methylthio)benzyl chloride is an aromatic organic compound containing both a sulfur atom and a chlorine atom.

• Common Name: 4-(Methylthio)benzyl chloride

• IUPAC Name: 1-(chloromethyl)-4-(methylsulfanyl)benzene[1]

• Synonyms: p-(Methylthio)benzyl chloride, 4-(Chloromethyl)thioanisole, (4-(Chloromethyl)phenyl)(methyl)sulfane[2]

The structure consists of a benzene ring substituted at position 1 with a chloromethyl group (-CH₂Cl) and at position 4 with a methylthio group (-SCH₃).

Molecular Structure:

Physicochemical Properties

A summary of the key quantitative data for 4-(Methylthio)benzyl chloride is presented below. This information is crucial for its handling, storage, and application in synthetic chemistry.

Property	Value	Reference
Molecular Formula	C₈H₉ClS	[3][4][5]
Molecular Weight	172.68 g/mol	[2][3][5][6]
CAS Number	874-87-3	[3][4][5]
Appearance	Yellow oil	[3]
Density	1.170 g/mL at 25 °C	[6]
Refractive Index	n20/D 1.6020	[6]
Boiling Point	262.3 °C at 760 mmHg	[4]
Flash Point	110.5 °C	[4]
Storage Temperature	2-8°C	[6]
Solubility	Hydrolyzes in water	[4]

Experimental Protocols for Synthesis

4-(Methylthio)benzyl chloride is typically synthesized from its corresponding alcohol, 4-(methylthio)benzyl alcohol. Two common methods are detailed below.

Synthesis using Thionyl Chloride

This protocol utilizes thionyl chloride in the presence of pyridine to convert the alcohol to the chloride.

Methodology:

• A solution of 4-(methylthio)benzyl alcohol (50.0 g) is prepared in pyridine (37.2 g).

• A solution of thionyl chloride (47.6 g) in methylene chloride is added slowly to the alcohol solution. The temperature must be maintained below 25°C throughout the addition.

• After the addition is complete, the reaction mixture is stirred for an additional 2 hours at room temperature.

• The mixture is then washed with water to remove pyridine hydrochloride and excess pyridine.

• The organic layer is dried, and the solvents are removed under reduced pressure.

• The resulting red oil is mixed with hexane, which is then decanted and evaporated to yield 4-(methylthio)benzyl chloride as a yellow oil (49.6 g).[3]

Synthesis using Concentrated Hydrochloric Acid

This method employs concentrated hydrochloric acid for the chlorination of 4-(methylthio)benzyl alcohol.[7]

Methodology:

• Under a nitrogen atmosphere, 4-(methylthio)benzyl alcohol (78.7 g, 500 mmol) is dissolved in toluene (154.5 g).[7]

• Concentrated hydrochloric acid (131.6 g, 1.3 mol) is added to the solution.[7]

• The mixture is stirred at 20-25°C for 30 minutes. The reaction progress is monitored by Thin Layer Chromatography (TLC).

• After approximately 2 hours, when no starting material is detected, the reaction mixture is diluted with toluene (349 g).[7]

• The aqueous phase is separated from the organic phase.

• The organic phase is neutralized with sodium bicarbonate (14.0 g), filtered after 15 minutes, and the solvent is evaporated.[7]

• This process yields 4-(methylthio)benzyl chloride as a yellow oil with a yield reported to be greater than 95% according to NMR analysis.[7]

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis of 4-(Methylthio)benzyl chloride from 4-(methylthio)benzyl alcohol, a key transformation in the production of this intermediate.

Caption: Synthesis workflow for 4-(Methylthio)benzyl chloride.

This guide provides essential technical information for professionals working with 4-(Methylthio)benzyl chloride. The compound's utility as a pharmaceutical intermediate underscores the importance of understanding its properties and synthesis.[6]

References

• 1. rsc.org [rsc.org]
• 2. labsolu.ca [labsolu.ca]
• 3. prepchem.com [prepchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. benchchem.com [benchchem.com]
• 6. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]
• 7. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]

Synthesis of 4-(Methylthio)benzyl Chloride from 4-(Methylthio)benzyl Alcohol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-(methylthio)benzyl chloride from its corresponding alcohol, 4-(methylthio)benzyl alcohol. This conversion is a critical step in the synthesis of various pharmaceutical compounds and agrochemicals. This document outlines two primary, effective methods for this transformation: chlorination using thionyl chloride and reaction with concentrated hydrochloric acid. Detailed experimental protocols, quantitative data, and process visualizations are presented to facilitate replication and adaptation in a laboratory setting.

Introduction

4-(Methylthio)benzyl chloride is a valuable intermediate in organic synthesis. The conversion of 4-(methylthio)benzyl alcohol to the corresponding chloride is a key transformation, enabling subsequent nucleophilic substitution reactions at the benzylic position. The choice of chlorinating agent and reaction conditions can significantly impact the yield, purity, and scalability of the synthesis. This guide details two robust and commonly employed methods for this conversion.

Synthetic Methodologies

Two principal methods for the synthesis of 4-(methylthio)benzyl chloride from 4-(methylthio)benzyl alcohol are presented below. Each method offers distinct advantages regarding reaction conditions, work-up procedures, and scalability.

Method 1: Chlorination with Thionyl Chloride

This method employs thionyl chloride (SOCl₂) as the chlorinating agent, often in the presence of a base like pyridine to neutralize the HCl byproduct. It is a widely used and effective method for converting alcohols to alkyl chlorides.[1][2]

Caption: Reaction of 4-(methylthio)benzyl alcohol with thionyl chloride.

A solution of thionyl chloride (47.6 g) in methylene chloride is added dropwise to a solution of 4-(methylthio)benzyl alcohol (50.0 g) and pyridine (37.2 g) in methylene chloride.[1] The temperature should be maintained below 25°C during the addition.[1] After the addition is complete, the reaction mixture is stirred for an additional 2 hours at room temperature.[1]

The work-up involves washing the mixture with water, drying the organic layer, and removing the solvents under reduced pressure.[1] The resulting crude product, a red oil, is then triturated with hexane. The hexane is decanted and evaporated to yield 4-(methylthio)benzyl chloride as a yellow oil.[1]

Parameter	Value	Reference
Starting Material	50.0 g 4-(methylthio)benzyl alcohol	[1]
Reagents	47.6 g Thionyl Chloride, 37.2 g Pyridine	[1]
Solvent	Methylene Chloride, Hexane	[1]
Reaction Temperature	< 25°C	[1]
Reaction Time	2 hours	[1]
Product Yield	49.6 g	[1]
Product Appearance	Yellow oil	[1]

Method 2: Reaction with Concentrated Hydrochloric Acid

This method provides a more direct approach using concentrated hydrochloric acid (HCl) as the chlorine source and acid catalyst. The reaction is typically carried out in an organic solvent.[3][4][5]

Caption: Synthesis via concentrated hydrochloric acid.

Under a nitrogen atmosphere, 78.7 g (500 mmol) of 4-(methylthio)benzyl alcohol is dissolved in 154.5 g of toluene.[3][4][5] To this solution, 131.6 g (1.3 mol) of concentrated hydrochloric acid is added, and the mixture is stirred at 20-25°C for 30 minutes.[3][4][5] The reaction progress is monitored by Thin Layer Chromatography (TLC). After approximately 2 hours, when no starting material is observed, the reaction mixture is diluted with 349 g of toluene, and the aqueous phase is separated.[3][4][5]

The organic phase is then neutralized with 14.0 g of sodium bicarbonate (NaHCO₃), filtered after 15 minutes, and the solvent is evaporated to yield the product.[3][4][5]

Parameter	Value	Reference
Starting Material	78.7 g (500 mmol) 4-(methylthio)benzyl alcohol	[3][4][5]
Reagent	131.6 g (1.3 mol) Concentrated HCl	[3][4][5]
Solvent	Toluene	[3][4][5]
Reaction Temperature	20-25°C	[3][4][5]
Reaction Time	2 hours	[3][4][5]
Product Yield	>95% (according to NMR)	[3][5]
Product Appearance	Yellow oil	[3][5]

General Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of 4-(methylthio)benzyl chloride.

Caption: General laboratory workflow for synthesis.

Conclusion

The synthesis of 4-(methylthio)benzyl chloride from 4-(methylthio)benzyl alcohol can be reliably achieved using either thionyl chloride or concentrated hydrochloric acid. The thionyl chloride method offers a high yield with a straightforward work-up. The concentrated hydrochloric acid method is also high-yielding and utilizes a more cost-effective reagent. The choice between these methods may depend on the specific requirements of the subsequent synthetic steps, available laboratory equipment, and safety considerations. The detailed protocols and data provided in this guide serve as a valuable resource for researchers in the fields of medicinal chemistry and drug development.

References

• 1. prepchem.com [prepchem.com]
• 2. brainly.in [brainly.in]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 5. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]

Spectroscopic Profile of 4-(Methylthio)benzyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the compound 4-(Methylthio)benzyl chloride (CAS No. 874-87-3). Due to the limited availability of published experimental spectra for this specific molecule, this document presents predicted data alongside expected spectral characteristics derived from analogous compounds and functional group analysis. Detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data are also provided to guide researchers in their analytical workflows.

Predicted and Expected Spectral Data

The following tables summarize the predicted and expected spectral data for 4-(Methylthio)benzyl chloride. These values are intended to serve as a reference for the identification and characterization of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
-CH₃ (Methylthio)	~2.5	Singlet	3H
-CH₂Cl (Benzylic)	~4.6	Singlet	2H
Aromatic (ortho to -CH₂Cl)	~7.3	Doublet	2H
Aromatic (ortho to -SCH₃)	~7.2	Doublet	2H

Note: Predicted chemical shifts are based on the analysis of similar structures and known substituent effects. The solvent is assumed to be CDCl₃.

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Chemical Shift (δ, ppm)
-CH₃ (Methylthio)	~15
-CH₂Cl (Benzylic)	~45
Aromatic (quaternary, C-SCH₃)	~139
Aromatic (quaternary, C-CH₂Cl)	~137
Aromatic (CH, ortho to -CH₂Cl)	~129
Aromatic (CH, ortho to -SCH₃)	~127

Note: Predicted chemical shifts are based on the analysis of similar structures and known substituent effects. The solvent is assumed to be CDCl₃.

Infrared (IR) Spectroscopy

Table 3: Expected IR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Intensity
C-H (Aromatic)	3100-3000	Medium
C-H (Aliphatic, -CH₃, -CH₂)	3000-2850	Medium-Weak
C=C (Aromatic)	1600-1450	Medium-Strong
C-H (Bend, -CH₂)	~1450	Medium
C-S (Stretch)	800-600	Weak
C-Cl (Stretch)	800-600	Strong
p-disubstituted benzene	850-800	Strong

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data [1]

Adduct	m/z
[M]⁺	172.01
[M+H]⁺	173.02
[M+Na]⁺	195.00

Note: Data is based on predicted values from computational models.

Experimental Protocols

The following are detailed methodologies for acquiring the spectral data presented above. These are generalized protocols and may require optimization based on the specific instrumentation and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of 4-(Methylthio)benzyl chloride in approximately 0.7 mL of deuterated chloroform (CDCl₃).

  • Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

  • The final solution height in the NMR tube should be approximately 4-5 cm.

• Instrument Setup:

  • The NMR spectra are typically acquired on a 400 MHz or 500 MHz spectrometer.

  • Lock the spectrometer onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity. For ¹H NMR, a line width of <0.5 Hz for the TMS or residual solvent peak is desirable.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard single-pulse experiment.

  • Typical parameters include a 30-degree pulse angle, a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • Collect a sufficient number of scans (typically 8-16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • Typical parameters include a 30-degree pulse angle, a spectral width of 200-240 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

  • A larger number of scans (typically 128 or more) is required due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C) or an internal standard (e.g., tetramethylsilane, TMS, at δ 0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation (Thin Film Method):

  • Dissolve a small amount (a few milligrams) of 4-(Methylthio)benzyl chloride in a volatile solvent such as dichloromethane or acetone.

  • Place a drop of the resulting solution onto the surface of a clean, dry salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate completely, leaving a thin film of the compound on the plate.

• Instrument Setup:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Ensure the instrument's sample compartment is closed to minimize atmospheric interference (e.g., from CO₂ and H₂O).

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment.

  • Collect the sample spectrum. The instrument will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of 4-(Methylthio)benzyl chloride (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Further dilute this stock solution to a final concentration of 1-10 µg/mL in the same solvent.

• Instrument Setup:

  • The analysis can be performed using various ionization techniques, with Electrospray Ionization (ESI) being common for this type of molecule.

  • Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

  • Set the mass spectrometer to scan a relevant mass range (e.g., m/z 50-500).

• Data Acquisition:

  • Acquire the mass spectrum in positive ion mode to observe protonated molecules ([M+H]⁺) or other adducts.

  • If fragmentation information is desired, a tandem mass spectrometry (MS/MS) experiment can be performed by isolating the molecular ion and subjecting it to collision-induced dissociation (CID).

• Data Analysis:

  • Identify the molecular ion peak to confirm the molecular weight of the compound.

  • Analyze the fragmentation pattern to gain further structural information.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 4-(Methylthio)benzyl chloride.

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 4-(Methylthio)benzyl chloride.

References

• 1. PubChemLite - 4-(methylthio)benzyl chloride (C8H9ClS) [pubchemlite.lcsb.uni.lu]

4-(Methylthio)benzyl chloride material safety data sheet (MSDS)

An In-depth Technical Guide on 4-(Methylthio)benzyl chloride

This document provides a detailed technical guide and an expanded Material Safety Data Sheet (MSDS) for 4-(Methylthio)benzyl chloride (CAS No: 874-87-3). It is intended for professionals in research and drug development who handle this chemical. This guide consolidates critical safety, handling, and experimental data to ensure safe and effective use in a laboratory setting.

Chemical Identification and Properties

4-(Methylthio)benzyl chloride is primarily utilized as a laboratory chemical and an intermediate in pharmaceutical synthesis.[1][2][3] It is recognized by several synonyms, including 1-(chloromethyl)-4-(methylthio)benzene and p-(Methylthio)benzyl chloride.[4]

Table 1: Chemical Identifiers and Physical Properties

Property	Value	Source
CAS Number	874-87-3	[1]
Molecular Formula	C8H9ClS	[4]
Molecular Weight	172.68 g/mol
Appearance	Yellow oil	[5]
Boiling Point	262.3 °C at 760 mmHg	[4]
Density	1.170 g/mL at 25 °C	[2]
Flash Point	> 110 °C (> 230 °F)	[1]
Refractive Index	n20/D 1.6020	[4]
Vapor Pressure	0.0179 mmHg at 25°C	[4]
Water Solubility	Hydrolyzes in water	[2][4]
Storage Temperature	2-8°C	[4]
SMILES String	CSc1ccc(CCl)cc1

| InChI Key | VWVZFHRDLPHBEG-UHFFFAOYSA-N | |

Hazard Identification and Classification

This chemical is classified as hazardous and corrosive.[1] It causes severe skin burns and serious eye damage.[6][7] Ingestion can lead to severe swelling and damage to delicate tissues, with a danger of perforation.[1]

Table 2: GHS Hazard Classification

Classification	Category	Hazard Statement
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Irritation	Category 1	H318: Causes serious eye damage

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | May cause respiratory irritation |

Signal Word:Danger [6][7]

Hazard Pictogram:

• GHS05 (Corrosion)

Precautionary Statements (Selected):

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.[6][7]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]

• P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[6][7]

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[6][7]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

• P310: Immediately call a POISON CENTER or doctor/physician.[6][7]

• P405: Store locked up.[6][7]

Emergency Procedures

Immediate medical attention is required for all routes of exposure.[1]

Table 3: First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Remove victim to fresh air. If not breathing, give artificial respiration. Do not use mouth-to-mouth if the victim ingested or inhaled the substance. Call a physician immediately.[1]
Skin Contact	Immediately wash off with plenty of water for at least 15 minutes. Remove all contaminated clothing and wash before reuse. Call a physician immediately.[1]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Immediate medical attention is required.[1]

| Ingestion | DO NOT induce vomiting. Rinse mouth. Never give anything by mouth to an unconscious person. Call a physician immediately.[1] |

Firefighting Measures:

• Suitable Extinguishing Media: Use CO2, dry chemical, dry sand, or alcohol-resistant foam.[1]

• Specific Hazards: Thermal decomposition can release irritating gases and vapors. The product itself causes burns.[1]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1]

Experimental Protocols and Workflows

Safe Handling Protocol

Proper handling is crucial to prevent exposure. All operations should be conducted within a chemical fume hood.[1]

Caption: Workflow for the safe handling of 4-(Methylthio)benzyl chloride.

Accidental Release (Spill) Response

In case of a spill, evacuate the area and ensure adequate ventilation.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]
• 3. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [amp.chemicalbook.com]
• 4. lookchem.com [lookchem.com]
• 5. prepchem.com [prepchem.com]
• 6. guidechem.com [guidechem.com]
• 7. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to the Reactivity and Stability of 4-(Methylthio)benzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-(Methylthio)benzyl chloride is a pivotal intermediate in synthetic organic chemistry, most notably in the pharmaceutical industry as a key building block in the synthesis of the selective COX-2 inhibitor, Etoricoxib. Its reactivity is primarily dictated by the benzylic chloride moiety, which is susceptible to nucleophilic substitution, while the para-methylthio group influences the reaction kinetics and stability of the molecule. This guide provides a comprehensive overview of the reactivity and stability of 4-(methylthio)benzyl chloride, including detailed experimental protocols, quantitative data for comparative analysis, and visualizations of its synthetic utility and the biological pathway of its end-product.

Physicochemical Properties

4-(Methylthio)benzyl chloride is a yellow oil under standard conditions.[1] Key physicochemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	874-87-3
Molecular Formula	C₈H₉ClS
Molecular Weight	172.68 g/mol
Density	1.170 g/mL at 25 °C
Refractive Index	n20/D 1.6020
Storage Temperature	2-8°C

Reactivity Profile

The reactivity of 4-(methylthio)benzyl chloride is dominated by the lability of the benzylic chloride, making it an excellent substrate for nucleophilic substitution reactions. The methylthio group at the para position is an electron-donating group through resonance, which can stabilize a developing positive charge on the benzylic carbon, thus influencing the reaction mechanism.

Nucleophilic Substitution

4-(Methylthio)benzyl chloride readily undergoes Sₙ1 and Sₙ2 reactions with a variety of nucleophiles. The reaction pathway is influenced by the solvent, the nature of the nucleophile, and the reaction temperature.

A general workflow for a nucleophilic substitution reaction is depicted below:

References

• 1. Etoricoxib - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Solubility of 4-(Methylthio)benzyl Chloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-(Methylthio)benzyl chloride, a key intermediate in pharmaceutical synthesis. Due to the limited availability of precise quantitative solubility data in public literature, this document focuses on qualitative solubility, theoretical considerations, and detailed experimental protocols for determining solubility in a laboratory setting.

Introduction to 4-(Methylthio)benzyl Chloride

4-(Methylthio)benzyl chloride, also known as 4-(chloromethyl)thioanisole, is an organic compound with the chemical formula C₈H₉ClS. Its structure features a benzyl chloride core substituted with a methylthio group at the para position. This compound is of significant interest in medicinal chemistry and drug development as a building block for more complex molecules. Understanding its solubility in various organic solvents is crucial for reaction setup, purification processes like crystallization, and formulation studies.

Predicted Solubility Profile

The compound is reported to hydrolyze in water, a common characteristic of benzyl chlorides.[3][4][5]

Table 1: Predicted Qualitative Solubility of 4-(Methylthio)benzyl Chloride in Common Organic Solvents

Solvent	Chemical Formula	Polarity	Predicted Solubility	Rationale
Acetone	C₃H₆O	Polar aprotic	Soluble	The polarity of acetone is suitable for dissolving moderately polar compounds. Benzyl chloride is freely soluble in acetone.[6][7][8]
Ethanol	C₂H₅OH	Polar protic	Soluble	As a polar protic solvent, ethanol is effective at solvating a wide range of organic molecules. Benzyl chloride is miscible with ethanol.[2]
Methanol	CH₃OH	Polar protic	Soluble	Similar to ethanol, methanol is a good solvent for many organic compounds. Benzyl chloride is miscible with methanol.[2]
Dichloromethane (DCM)	CH₂Cl₂	Polar aprotic	Soluble	DCM is a versatile solvent for a broad spectrum of organic compounds. Benzyl chloride is miscible with dichloromethane.[2]
Toluene	C₇H₈	Nonpolar	Soluble	The aromatic nature of both toluene and 4-(Methylthio)benzyl chloride suggests good solubility due to favorable pi-pi stacking interactions.
Hexane	C₆H₁₄	Nonpolar	Sparingly Soluble to Insoluble	As a nonpolar aliphatic solvent, hexane is less likely to effectively solvate the more polar regions of the 4-(Methylthio)benzyl chloride molecule.
Diethyl Ether	(C₂H₅)₂O	Slightly polar	Soluble	Diethyl ether is a good solvent for many organic compounds of low to moderate polarity. Benzyl chloride is highly soluble in ether.[1][2]

Experimental Protocol for Quantitative Solubility Determination

To obtain precise solubility data, a standardized experimental protocol should be followed. The isothermal shake-flask method is a reliable and commonly used technique.

Objective: To determine the saturation solubility of 4-(Methylthio)benzyl chloride in a selected organic solvent at a specific temperature.

Materials:

• 4-(Methylthio)benzyl chloride (high purity)

• Selected organic solvent (analytical grade)

• Scintillation vials or sealed flasks

• Constant temperature shaker bath or incubator

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV) or Gas Chromatography (GC) system.

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-(Methylthio)benzyl chloride to a series of vials, each containing a known volume of the selected organic solvent. The excess solid is crucial to ensure that saturation is reached.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a few hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to avoid precipitation upon cooling.

  • Immediately filter the collected supernatant through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved solid particles.

  • Dilute the filtered solution to a known volume with the same organic solvent.

• Quantification:

  • Analyze the diluted solution using a validated HPLC or GC method to determine the concentration of 4-(Methylthio)benzyl chloride.

  • Prepare a calibration curve using standard solutions of known concentrations of 4-(Methylthio)benzyl chloride in the same solvent.

• Calculation:

  • Calculate the solubility of 4-(Methylthio)benzyl chloride in the solvent using the concentration obtained from the HPLC/GC analysis and the dilution factor. The solubility is typically expressed in mg/mL or g/100mL.

Visualizations

Experimental Workflow for Solubility Determination

Caption: A flowchart illustrating the key steps in the experimental determination of solubility.

Conclusion

While quantitative solubility data for 4-(Methylthio)benzyl chloride in organic solvents is not extensively documented, its chemical structure strongly suggests good solubility in a range of common nonpolar and polar aprotic and protic organic solvents. For research and development purposes, it is imperative to experimentally determine the solubility in the specific solvent system being utilized. The provided experimental protocol offers a robust framework for obtaining accurate and reproducible solubility data, which is essential for the effective use of this important chemical intermediate in various scientific applications.

References

• 1. CAS 100-44-7: Benzyl Chloride | CymitQuimica [cymitquimica.com]
• 2. Benzyl chloride - Sciencemadness Wiki [sciencemadness.org]
• 3. lookchem.com [lookchem.com]
• 4. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]
• 5. 4-(METHYLTHIO)BENZYL CHLORIDE CAS#: 874-87-3 [m.chemicalbook.com]
• 6. Benzyl chloride:Physical Properties and Chemical Properties_Chemicalbook [chemicalbook.com]
• 7. Benzyl chloride CAS#: 100-44-7 [m.chemicalbook.com]
• 8. chemcess.com [chemcess.com]

An In-depth Technical Guide to 4-(Methylthio)benzyl Chloride: Discovery, History, and Application in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Methylthio)benzyl chloride is a crucial chemical intermediate, primarily recognized for its role in the synthesis of the selective COX-2 inhibitor, Etoricoxib. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and key applications of 4-(methylthio)benzyl chloride. It includes detailed experimental protocols, tabulated quantitative data, and visualizations of relevant chemical pathways to serve as a valuable resource for researchers and professionals in the field of drug development and organic synthesis.

Introduction

4-(Methylthio)benzyl chloride, also known as p-(methylthio)benzyl chloride, is an organosulfur compound with the chemical formula CH₃SC₆H₄CH₂Cl. Its significance in the pharmaceutical industry stems from its function as a key building block in the synthesis of various therapeutic agents. Most notably, it is a precursor to 4-(methylthio)phenylacetonitrile, a critical component in the manufacturing of Etoricoxib, a widely used non-steroidal anti-inflammatory drug (NSAID). This guide will delve into the historical context of its discovery, detail its synthesis, and explore its application in the development of selective COX-2 inhibitors.

Discovery and History

Physicochemical Properties

A summary of the key physicochemical properties of 4-(methylthio)benzyl chloride is presented in the table below. This data is essential for its handling, storage, and application in synthetic chemistry.

Property	Value	Reference
Molecular Formula	C₈H₉ClS	[1]
Molecular Weight	172.68 g/mol
CAS Number	874-87-3	[1]
Appearance	Yellow oil or solid-liquid mixture	[2]
Boiling Point	262.3 °C at 760 mmHg	[1]
Density	1.170 g/mL at 25 °C
Refractive Index (n20/D)	1.6020	[1]
Solubility	Hydrolyzes in water	[1]
Storage Temperature	2-8 °C	[1]

Synthesis of 4-(Methylthio)benzyl chloride

The primary synthetic routes to 4-(methylthio)benzyl chloride start from 4-(methylthio)benzyl alcohol. The conversion of the benzylic alcohol to the corresponding chloride is typically achieved using standard chlorinating agents. Two of the most common methods are detailed below.

Chlorination using Thionyl Chloride

This method involves the reaction of 4-(methylthio)benzyl alcohol with thionyl chloride, often in the presence of a base like pyridine to neutralize the HCl byproduct.

A solution of 4-(methylthio)benzyl alcohol (50.0 g) in pyridine (37.2 g) is prepared in a suitable reaction vessel. To this solution, a solution of thionyl chloride (47.6 g) in methylene chloride is added slowly, ensuring the reaction temperature does not exceed 25 °C.[2] After the addition is complete, the mixture is stirred for an additional 2 hours at room temperature. The reaction mixture is then washed with water, and the organic layer is separated and dried. Removal of the solvents yields 4-(methylthio)benzyl chloride as a yellow oil (49.6 g).[2]

Chlorination using Hydrochloric Acid

An alternative and more direct method utilizes concentrated hydrochloric acid to effect the chlorination.

Under a nitrogen atmosphere, 4-(methylthio)benzyl alcohol (78.7 g, 500 mmol) is dissolved in toluene (154.5 g).[3] Concentrated hydrochloric acid (131.6 g, 1.3 mol) is then added, and the mixture is stirred at 20-25 °C for 2 hours.[3] The reaction progress can be monitored by thin-layer chromatography. Upon completion, the reaction mixture is diluted with toluene (349 g), and the aqueous phase is separated. The organic phase is neutralized with sodium bicarbonate, filtered, and the solvent is evaporated to yield 4-(methylthio)benzyl chloride as a yellow oil with a yield of over 95% (according to NMR).[3]

Application in the Synthesis of Etoricoxib

4-(Methylthio)benzyl chloride is a pivotal intermediate in the industrial synthesis of Etoricoxib, a selective COX-2 inhibitor. The synthesis involves the conversion of 4-(methylthio)benzyl chloride to 4-(methylthio)phenylacetonitrile, which is then further elaborated to the final drug molecule.

Synthesis Pathway of Etoricoxib from 4-(Methylthio)benzyl Chloride

The following diagram illustrates the key steps in the synthesis of Etoricoxib, starting from the chlorination of 4-(methylthio)benzyl alcohol.

References

• 1. lookchem.com [lookchem.com]
• 2. prepchem.com [prepchem.com]
• 3. CN104693113A - Synthesis method of etoricoxib - Google Patents [patents.google.com]

Theoretical and Experimental Insights into 4-(Methylthio)benzyl Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Methylthio)benzyl chloride is a versatile chemical intermediate of significant interest in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis, and an exploration of its reactivity. While dedicated theoretical studies on this specific molecule are not extensively available in current literature, this guide summarizes key experimental data and provides context through related computational studies on similar molecular structures.

Molecular Properties and Data

4-(Methylthio)benzyl chloride, with the chemical formula C₈H₉ClS, is a substituted aromatic compound.[1] Its structure features a benzyl chloride moiety with a methylthio group at the para position. This substitution pattern influences its reactivity and physical properties.

Chemical and Physical Properties

A summary of the key quantitative data for 4-(Methylthio)benzyl chloride is presented in Table 1. This data is crucial for its handling, storage, and application in synthetic chemistry.

Property	Value	Reference(s)
Molecular Formula	C₈H₉ClS	[1]
Molecular Weight	172.68 g/mol
CAS Number	874-87-3
Appearance	Yellow to brown solid-liquid mixture	[2]
Boiling Point	116 °C at 8 mmHg	[2]
Density	1.170 g/mL at 25 °C
Refractive Index (n20/D)	1.6020
Storage Temperature	2-8 °C
Solubility	Hydrolyzes in water	[2]

Synthesis of 4-(Methylthio)benzyl Chloride

The primary synthetic route to 4-(Methylthio)benzyl chloride is through the chlorination of 4-(methylthio)benzyl alcohol. Two common and effective methods are detailed below, utilizing different chlorinating agents.

Experimental Protocols

Method 1: Chlorination using Thionyl Chloride

This method employs thionyl chloride in the presence of pyridine to convert the alcohol to the corresponding chloride.

• Reactants:

  • 4-(methylthio)benzyl alcohol (50.0 g)

  • Pyridine (37.2 g)

  • Thionyl chloride (47.6 g)

  • Methylene chloride

  • Hexane

• Procedure:

  • A solution of 4-(methylthio)benzyl alcohol in pyridine is prepared.

  • A solution of thionyl chloride in methylene chloride is slowly added to the alcohol solution, ensuring the temperature does not exceed 25 °C.[3]

  • After the addition is complete, the mixture is stirred for an additional 2 hours at room temperature.[3]

  • The reaction mixture is then washed with water and dried.

  • The solvents are removed to yield a red oil.

  • The oil is mixed with hexane, which is then decanted and evaporated to give 4-(methylthio)benzyl chloride as a yellow oil (49.6 g).[3]

Method 2: Chlorination using Concentrated Hydrochloric Acid

This protocol utilizes concentrated hydrochloric acid for the chlorination in a biphasic system.

• Reactants:

  • 4-(methylthio)benzyl alcohol (78.7 g, 500 mmol)

  • Toluene (154.5 g)

  • Concentrated Hydrochloric Acid (131.6 g, 1.3 mol)

  • Sodium Bicarbonate (NaHCO₃)

• Procedure:

  • Under a nitrogen atmosphere, 4-(methylthio)benzyl alcohol is dissolved in toluene.[4]

  • Concentrated HCl is added, and the mixture is stirred at 20-25 °C for 30 minutes.[4]

  • The reaction is monitored by TLC until the starting material is consumed (approximately 2 hours).[4]

  • The reaction mixture is diluted with additional toluene, and the aqueous phase is separated.

  • The organic phase is neutralized with NaHCO₃, filtered, and the solvent is evaporated to yield 4-(methylthio)benzyl chloride as a yellow oil (yield >95% according to NMR).[4]

Reactivity and Mechanistic Considerations

While specific theoretical studies detailing the reaction mechanisms of 4-(Methylthio)benzyl chloride are scarce, studies on substituted benzyl chlorides provide valuable insights into its reactivity. The solvolysis of benzyl chlorides can proceed through either an Sₙ1 or Sₙ2 mechanism, depending on the nature of the substituents and the solvent.[5] The presence of the electron-donating methylthio group at the para position is expected to stabilize a potential benzylic carbocation, suggesting a propensity for Sₙ1-type reactions.

Kinetic studies on the benzylation of adenine with benzyl chloride have shown the reaction to be first-order with respect to both the adeninate and benzyl chloride, consistent with an Sₙ2 mechanism for the formation of both N9- and N3-benzyladenine.[6]

Theoretical Studies on Related Compounds

For instance, DFT calculations have been employed to investigate the adsorption behavior of organic sulfur compounds, providing insights into their electronic structure and reactivity.[7] Furthermore, theoretical vibrational analysis using DFT has been performed on compounds like fluoro benzyl chloride to assign vibrational frequencies.[8] These studies on analogous structures can serve as a basis for estimating the expected spectroscopic and electronic properties of 4-(Methylthio)benzyl chloride.

Visualization of Synthetic Workflow

As no signaling pathways involving 4-(Methylthio)benzyl chloride have been identified, a logical workflow for its synthesis is presented below. This diagram illustrates the key steps in the conversion of 4-(methylthio)benzyl alcohol to the final product.

Caption: Synthetic workflow for 4-(Methylthio)benzyl chloride.

Conclusion

4-(Methylthio)benzyl chloride is a valuable synthetic intermediate with well-established protocols for its preparation. While its experimental properties are documented, there is a notable gap in the literature regarding in-depth theoretical and computational studies on this specific molecule. The data and methodologies presented in this guide offer a solid foundation for researchers working with this compound and highlight an opportunity for future computational investigations to further elucidate its electronic structure and reactivity. Such studies would provide a deeper understanding of its chemical behavior and could aid in the design of novel synthetic pathways and applications.

References

• 1. PubChemLite - 4-(methylthio)benzyl chloride (C8H9ClS) [pubchemlite.lcsb.uni.lu]
• 2. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio‐Selectivity Guided by Entropy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. jetir.org [jetir.org]

Protocols & Analytical Methods

Application Notes and Protocols: 4-(Methylthio)benzyl Chloride in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 4-(methylthio)benzyl chloride. This versatile reagent serves as a key building block in various organic transformations, including its use as a protective group and as a precursor for the synthesis of complex molecules. Detailed experimental protocols, quantitative data summaries, and workflow diagrams are presented to facilitate its application in research and development.

Synthesis of 4-(Methylthio)benzyl Chloride

4-(Methylthio)benzyl chloride is primarily synthesized from its corresponding alcohol, 4-(methylthio)benzyl alcohol. Two common methods are highlighted below, employing different chlorinating agents.

Method A: Using Thionyl Chloride

This method utilizes thionyl chloride in the presence of pyridine to convert the alcohol to the chloride.[1]

Experimental Protocol:

• Dissolve 50.0 g of 4-(methylthio)benzyl alcohol in 37.2 g of pyridine.

• Slowly add a solution of 47.6 g of thionyl chloride in methylene chloride to the alcohol solution, ensuring the temperature does not exceed 25°C.

• After the addition is complete, stir the mixture for an additional 2 hours at room temperature.

• Wash the reaction mixture with water, dry the organic layer, and remove the solvents under reduced pressure.

• The resulting red oil is mixed with hexane, which is then decanted and evaporated to yield 4-(methylthio)benzyl chloride as a yellow oil.

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
4-(Methylthio)benzyl alcohol	154.23	50.0	0.324
Pyridine	79.10	37.2	0.470
Thionyl chloride	118.97	47.6	0.400
Product	Molar Mass ( g/mol )	Yield (g)	Yield (%)
4-(Methylthio)benzyl chloride	172.68	49.6	~89%

Caption: Synthesis of 4-(Methylthio)benzyl chloride using thionyl chloride.

Method B: Using Concentrated Hydrochloric Acid

An alternative method involves the use of concentrated hydrochloric acid in an organic solvent like toluene.[1][2][3][4][5][6]

Experimental Protocol:

• Under a nitrogen atmosphere, dissolve 78.7 g (500 mmol) of 4-(methylthio)benzyl alcohol in 154.5 g of toluene.

• Add 131.6 g (1.3 mol) of concentrated HCl and stir the mixture at 20-25°C for 30 minutes.

• Continue stirring for an additional 2 hours, monitoring the reaction by TLC until no starting material remains.

• Dilute the reaction mixture with 349 g of toluene and separate the aqueous phase.

• Neutralize the organic phase with 14.0 g of NaHCO₃, filter, and evaporate the solvent to obtain the product.

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
4-(Methylthio)benzyl alcohol	154.23	78.7	0.510
Toluene	92.14	154.5	-
Conc. HCl	36.46	131.6	3.61
Product	Molar Mass ( g/mol )	Yield (g)	Yield (%)
4-(Methylthio)benzyl chloride	172.68	107.4 (in toluene)	>95% (NMR)

Caption: Synthesis of 4-(Methylthio)benzyl chloride using concentrated HCl.

Application as a Protecting Group

The 4-(methylthio)benzyl (MTB) group can be used to protect various functional groups, such as alcohols, amines, and thiols. A key advantage of the MTB group is its potential for selective cleavage under oxidative conditions, which offers orthogonality to other common protecting groups.

Protection of Alcohols

The protection of alcohols as 4-(methylthio)benzyl ethers can be achieved under standard Williamson ether synthesis conditions.

Experimental Protocol (General):

• To a solution of the alcohol in a suitable solvent (e.g., THF, DMF), add a base (e.g., NaH, KH) at 0°C to form the alkoxide.

• Add a solution of 4-(methylthio)benzyl chloride in the same solvent.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer and concentrate under reduced pressure to obtain the protected alcohol.

Caption: General scheme for the protection of alcohols.

Deprotection of 4-(Methylthio)benzyl Ethers

The cleavage of the MTB ether can be achieved through a two-step sequence involving oxidation of the thioether to a sulfone, followed by elimination.

Experimental Protocol (General):

• Oxidation: Dissolve the MTB-protected alcohol in a suitable solvent (e.g., CH₂Cl₂, MeOH) and treat with an oxidizing agent (e.g., m-CPBA, Oxone®) to convert the sulfide to a sulfone.

• Cleavage: The resulting sulfone can be cleaved under basic conditions (e.g., K₂CO₃ in MeOH) or with other nucleophiles to release the free alcohol.

Caption: Deprotection strategy for MTB-protected alcohols.

Reactions with Nucleophiles

4-(Methylthio)benzyl chloride is an excellent electrophile and reacts with a variety of nucleophiles to form new carbon-heteroatom or carbon-carbon bonds.

Cyanidation Reaction

This reaction is a key step in the synthesis of certain COX-2 inhibitors.[1][5]

Experimental Protocol:

• Under a nitrogen atmosphere, dissolve 25.9 g (150 mmol) of 4-(methylthio)benzyl chloride in 45.5 g of toluene.

• Add 9.29 g (180 mmol) of sodium cyanide, 0.92 g (2.9 mmol) of tetrabutylammonium chloride, and 14.4 g of water.

• Stir the mixture at 80-85°C for 2 hours.

• Add 30 g of toluene and 45 g of water, then separate the aqueous phase.

• Concentrate the organic phase to yield 4-(methylthio)phenylacetonitrile.

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles
4-(Methylthio)benzyl chloride	172.68	25.9	0.150
Sodium cyanide	49.01	9.29	0.189
Tetrabutylammonium chloride	277.92	0.92	0.0033
Product	Molar Mass ( g/mol )	Yield (g)	Yield (%)
4-(Methylthio)phenylacetonitrile	163.24	24.6	>95% (NMR)

Caption: Cyanidation of 4-(methylthio)benzyl chloride.

Thioether Synthesis

Symmetrical and unsymmetrical benzyl thioethers can be synthesized in a one-pot reaction using thiourea.

Experimental Protocol (General for unsymmetrical thioethers):

• React one equivalent of a benzyl halide with 1.1 equivalents of thiourea in refluxing methanol.

• Add three equivalents of solid sodium hydroxide and continue to reflux.

• Cool the reaction to room temperature and add 0.85 equivalents of 4-(methylthio)benzyl chloride.

• Reflux the mixture until the reaction is complete.

• Partition the product between aqueous sodium hydroxide and dichloromethane to isolate the unsymmetrical thioether.

Caption: One-pot synthesis of unsymmetrical benzyl thioethers.

Safety Information

4-(Methylthio)benzyl chloride is a corrosive and moisture-sensitive compound. It is irritating to the eyes, respiratory system, and skin. Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this reagent. All manipulations should be carried out in a well-ventilated fume hood. In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention.

Disclaimer: The information provided in these application notes is intended for use by qualified professionals. The experimental protocols are general and may require optimization for specific substrates and conditions. All chemical manipulations should be performed with appropriate safety precautions.

References

• 1. prepchem.com [prepchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chembk.com [chembk.com]
• 4. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols for 4-(Methylthio)benzyl Chloride as a Protecting Group for Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 4-(methylthio)benzyl (MTB) group is a valuable tool in organic synthesis for the protection of hydroxyl functionalities. As a substituted benzyl ether, it offers stability under a range of conditions and can be selectively removed, providing orthogonality with other common protecting groups. The presence of the electron-donating methylthio group at the para position facilitates cleavage under oxidative conditions, offering a milder alternative to the standard hydrogenolysis required for unsubstituted benzyl ethers. These application notes provide an overview of the use of 4-(methylthio)benzyl chloride for the protection of alcohols, including detailed experimental protocols for both protection and deprotection, and a summary of its stability.

Chemical Structures and Reaction Scheme

Figure 1: General scheme for the protection of an alcohol as a 4-(methylthio)benzyl ether and its subsequent deprotection.

Applications in Organic Synthesis

The 4-(methylthio)benzyl ether is particularly useful in multi-step syntheses where mild and selective deprotection is required. Key applications include:

• Complex Molecule Synthesis: In the synthesis of natural products and other complex organic molecules, the MTB group can protect sensitive alcohol functionalities while other transformations are carried out.

• Orthogonal Protection Strategies: The MTB group's unique cleavage conditions allow for its selective removal in the presence of other protecting groups, such as silyl ethers, esters, and standard benzyl ethers, enabling complex synthetic sequences.[1][2]

• Drug Development: In the pharmaceutical industry, the development of robust and selective synthetic routes is crucial. The MTB protecting group can contribute to efficient and high-yielding syntheses of active pharmaceutical ingredients (APIs).

Experimental Protocols

Protocol 1: Synthesis of 4-(Methylthio)benzyl Chloride

4-(Methylthio)benzyl chloride can be synthesized from 4-(methylthio)benzyl alcohol. Two common methods are provided below.

Method A: Using Thionyl Chloride [3]

• In a well-ventilated fume hood, dissolve 4-(methylthio)benzyl alcohol (50.0 g) and pyridine (37.2 g) in methylene chloride.

• Cool the solution in an ice bath to maintain a temperature below 25°C.

• Slowly add a solution of thionyl chloride (47.6 g) in methylene chloride to the alcohol solution.

• After the addition is complete, stir the mixture for an additional 2 hours at room temperature.

• Wash the reaction mixture with water, dry the organic layer, and remove the solvents under reduced pressure.

• The resulting red oil is mixed with hexane, which is then decanted and evaporated to yield 4-(methylthio)benzyl chloride (49.6 g) as a yellow oil.

Method B: Using Concentrated Hydrochloric Acid [4][5][6]

• Under a nitrogen atmosphere, dissolve 4-(methylthio)benzyl alcohol (78.7 g, 500 mmol) in toluene (154.5 g).

• Add concentrated hydrochloric acid (131.6 g, 1.3 mol) and stir the mixture at 20-25°C for 30 minutes.

• After 2 hours (monitor by TLC for the disappearance of starting material), dilute the reaction mixture with toluene (349 g) and separate the aqueous phase.

• Neutralize the organic phase with sodium bicarbonate (14.0 g), filter after 15 minutes, and evaporate the solvent.

• The residue is a yellow oil containing toluene, with a yield of >95% (by NMR).[4][6]

Protocol 2: Protection of Alcohols using 4-(Methylthio)benzyl Chloride (Williamson Ether Synthesis)

This protocol describes a general procedure for the formation of 4-(methylthio)benzyl ethers from alcohols.

Table 1: Reaction Conditions for the Protection of Alcohols

Alcohol Type	Base	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Primary	NaH	DMF/THF	0 to RT	2 - 12	85 - 95
Secondary	NaH	DMF/THF	RT to 50	12 - 24	70 - 90
Tertiary	NaH, KH	THF	RT to reflux	24 - 72	40 - 60

Experimental Procedure:

• To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF or THF at 0°C under an inert atmosphere, add a solution of the alcohol (1.0 equivalent) in the same solvent dropwise.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0°C and add a solution of 4-(methylthio)benzyl chloride (1.1 equivalents) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir until the starting alcohol is consumed (monitor by TLC). For less reactive alcohols, gentle heating may be required (see Table 1).

• Carefully quench the reaction by the slow addition of water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Deprotection of 4-(Methylthio)benzyl Ethers using DDQ

The 4-(methylthio)benzyl group can be efficiently cleaved under oxidative conditions using 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[7]

Table 2: Reaction Conditions for the Deprotection of 4-(Methylthio)benzyl Ethers

Substrate Type	DDQ (equivalents)	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)
Primary MTB Ether	1.2 - 1.5	CH₂Cl₂/H₂O (18:1)	RT	1 - 3	80 - 95
Secondary MTB Ether	1.5 - 2.0	CH₂Cl₂/H₂O (18:1)	RT	2 - 6	75 - 90
Tertiary MTB Ether	2.0 - 3.0	CH₂Cl₂/H₂O (18:1)	RT to 40	6 - 24	50 - 70

Experimental Procedure:

• Dissolve the 4-(methylthio)benzyl-protected alcohol (1.0 equivalent) in a mixture of dichloromethane and water (typically 18:1 v/v).

• Add DDQ (see Table 2 for stoichiometry) in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the deprotected alcohol.

Stability Profile

The 4-(methylthio)benzyl protecting group exhibits a stability profile that makes it compatible with a variety of common synthetic transformations.

Table 3: Stability of 4-(Methylthio)benzyl Ethers

Condition	Reagent(s)	Stability
Acidic	Acetic acid, TFA (short exposure)	Generally stable
Strong Lewis acids (e.g., BCl₃)	Cleaved
Basic	Aqueous NaOH, NaH, K₂CO₃	Stable
Reductive	H₂/Pd-C	Cleaved (slower than unsubstituted benzyl)
Oxidative	DDQ, CAN	Readily cleaved
Other	Silyl ether deprotection (TBAF)	Stable
Ester hydrolysis (LiOH, NaOH)	Stable

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for the protection of an alcohol with 4-(methylthio)benzyl chloride and subsequent deprotection.

Caption: Simplified mechanisms for the protection and deprotection reactions.

Conclusion

4-(Methylthio)benzyl chloride is a versatile reagent for the protection of alcohols. The resulting MTB ethers are stable under a range of conditions and can be selectively cleaved using mild oxidative reagents like DDQ. This orthogonality makes the MTB group a valuable addition to the synthetic chemist's toolbox, particularly for the synthesis of complex molecules where careful management of protecting groups is paramount. The protocols provided herein offer a starting point for the application of this useful protecting group in various research and development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. people.uniurb.it [people.uniurb.it]
• 3. prepchem.com [prepchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 6. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 7. Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation [organic-chemistry.org]

Synthesis of Thioanisole Derivatives Using 4-(Methylthio)benzyl Chloride: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a variety of thioanisole derivatives utilizing 4-(methylthio)benzyl chloride as a key starting material. The synthesized compounds, bearing the thioanisole moiety, are of significant interest in medicinal chemistry due to the established roles of organosulfur compounds as potential therapeutic agents.

Introduction

Thioanisole and its derivatives are prevalent structural motifs in a wide range of biologically active compounds, exhibiting promising anticancer and antimicrobial properties. The incorporation of a flexible benzyl thioether linkage allows for diverse structural modifications, enabling the exploration of structure-activity relationships (SAR) and the development of novel drug candidates. This document outlines the synthesis of the key precursor, 4-(methylthio)benzyl chloride, and its subsequent reaction with various thiols to generate a library of thioanisole derivatives.

Synthesis of the Starting Material: 4-(Methylthio)benzyl Chloride

The starting material, 4-(methylthio)benzyl chloride, can be efficiently synthesized from 4-(methylthio)benzyl alcohol. Two common methods are presented below.

Method 1: Using Thionyl Chloride

A solution of thionyl chloride in methylene chloride is slowly added to a solution of 4-(methylthio)benzyl alcohol and pyridine, ensuring the temperature does not exceed 25°C. After the addition, the mixture is stirred for an additional 2 hours at room temperature. The product is then isolated through a series of washing and solvent removal steps.[1]

Method 2: Using Concentrated Hydrochloric Acid

4-(Methylthio)benzyl alcohol is dissolved in toluene, and concentrated hydrochloric acid is added. The mixture is stirred at room temperature for 2 hours. The organic phase is then neutralized, and the solvent is evaporated to yield the product.[2][3]

General Synthesis of Thioanisole Derivatives

The synthesis of thioanisole derivatives from 4-(methylthio)benzyl chloride is typically achieved through a nucleophilic substitution reaction with a desired thiol. The thiol is first deprotonated with a base to form a more nucleophilic thiolate anion, which then displaces the chloride from the benzylic position.

graph Synthesis_Workflow { rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=12, color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#34A853"];

Thiol [label="Thiol\n(R-SH)", fillcolor="#F1F3F4"]; Base [label="Base\n(e.g., NaOH, K2CO3, Et3N)", fillcolor="#F1F3F4"]; Thiolate [label="Thiolate Anion\n(R-S⁻)", fillcolor="#FBBC05", fontcolor="#202124"]; BenzylChloride [label="4-(Methylthio)benzyl chloride", fillcolor="#F1F3F4"]; Product [label="Thioanisole Derivative", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Byproduct [label="Salt\n(e.g., NaCl)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Thiol -> Thiolate [label="Deprotonation"]; Base -> Thiolate; Thiolate -> Product [label="Nucleophilic Substitution"]; BenzylChloride -> Product; Product -> Byproduct [style=dashed, arrowhead=none]; }

Caption: General workflow for the synthesis of thioanisole derivatives.

Experimental Protocols

Protocol 1: Synthesis of Benzyl(4-(methylthio)phenyl)sulfane

This protocol details the synthesis of a representative thioanisole derivative.

Materials:

• 4-(Methylthio)benzyl chloride

• Thiophenol

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Water (H₂O)

• Ethyl acetate (EtOAc)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

Procedure:

• In a round-bottom flask, dissolve sodium hydroxide (1.1 equivalents) in ethanol.

• To this solution, add thiophenol (1.0 equivalent).

• Stir the mixture for 5 minutes at room temperature.

• Slowly add 4-(methylthio)benzyl chloride (1.1 equivalents) dropwise to the reaction mixture.

• Continue stirring at room temperature for 5 hours.

• Quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x volume of water).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude product by column chromatography on silica gel, using hexane as the eluent, to afford the pure benzyl(4-(methylthio)phenyl)sulfane.[4]

Protocol 2: General Procedure for the Synthesis of Substituted Benzyl Phenyl Sulfides in Water

This environmentally friendly protocol utilizes water as the solvent.

Materials:

• 4-(Methylthio)benzyl chloride

• Substituted thiophenol

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

• Water (H₂O)

Procedure:

• In a flask, mix the substituted thiophenol (1.0 equivalent), 4-(methylthio)benzyl chloride (1.0 equivalent), and either potassium carbonate (1.17 equivalents) or triethylamine (1.07 equivalents).

• Add water to the mixture.

• Stir the reaction at room temperature for 60 minutes.

• Upon completion, the thioether product can be isolated by extraction with an organic solvent, followed by drying and solvent evaporation.[5]

Quantitative Data

The following table summarizes the reaction conditions and yields for the synthesis of representative thioanisole derivatives.

Thiol Reactant	Base	Solvent	Reaction Time	Yield (%)	Reference
Thiophenol	NaOH	Ethanol	5 h	59%	[4]
Thiophenol	K₂CO₃	Water	60 min	High (not specified)	[5]
Thiophenol	Et₃N	Water	60 min	>95%	[5]

Applications in Drug Development

Organosulfur compounds, including thioanisole derivatives, have garnered significant attention in drug discovery due to their diverse biological activities. The thioether linkage is a key structural feature in several approved drugs.

Anticancer Activity

Thioether-containing compounds have been reported to exhibit anticancer activity through various mechanisms. These include the induction of apoptosis (programmed cell death), disruption of microtubule assembly, and inhibition of key signaling pathways involved in cancer cell proliferation and survival.[6][7][8] For instance, some organosulfur compounds have been shown to modulate the activity of enzymes involved in carcinogen detoxification and to inhibit the formation of DNA adducts.[7] The induction of apoptosis by these compounds can be mediated by alterations in the cell cycle and the activation of caspases.[7]

graph Anticancer_Mechanism { rankdir="TB"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#EA4335"];

Thioanisole [label="Thioanisole\nDerivative", fillcolor="#FBBC05", fontcolor="#202124"]; Enzyme_Modulation [label="Modulation of\nDetoxifying Enzymes", fillcolor="#F1F3F4"]; DNA_Adduct [label="Inhibition of\nDNA Adduct Formation", fillcolor="#F1F3F4"]; Apoptosis [label="Induction of\nApoptosis", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cell_Cycle [label="Cell Cycle\nArrest", fillcolor="#F1F3F4"]; Caspase [label="Caspase\nActivation", fillcolor="#F1F3F4"]; Cancer_Cell_Death [label="Cancer Cell Death", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Thioanisole -> Enzyme_Modulation; Thioanisole -> DNA_Adduct; Thioanisole -> Apoptosis; Apoptosis -> Cell_Cycle; Apoptosis -> Caspase; Cell_Cycle -> Cancer_Cell_Death; Caspase -> Cancer_Cell_Death; }

Caption: Potential anticancer mechanisms of thioanisole derivatives.

Antimicrobial Activity

Thioether derivatives have also demonstrated promising antimicrobial activity against a range of bacterial and fungal pathogens.[6][9][10][11] The structure-activity relationship of these compounds is an active area of research, with modifications to the aromatic rings and the nature of the thioether linkage influencing their potency and spectrum of activity.[9][10][11]

Conclusion

The synthesis of thioanisole derivatives via the S-alkylation of thiols with 4-(methylthio)benzyl chloride offers a versatile and efficient route to a library of compounds with potential applications in drug development. The straightforward nature of the reaction allows for the generation of diverse structures for biological screening. Further investigation into the anticancer and antimicrobial properties of these derivatives, along with detailed mechanistic studies, is warranted to fully explore their therapeutic potential.

References

• 1. prepchem.com [prepchem.com]
• 2. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 3. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]
• 5. sid.ir [sid.ir]
• 6. Synthesis, Bioactivities, and Antibacterial Mechanism of 5-(Thioether)- N-phenyl/benzyl-1,3,4-oxadiazole-2-carboxamide/amine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ias.ac.in [ias.ac.in]
• 9. Quantitative structure-antimicrobial activity relationship in 5 beta-cholanyl-24-benzylamine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]

Application of 4-(Methylthio)benzyl Chloride in the Synthesis of Selective COX-2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 4-(methylthio)benzyl chloride in the synthesis of selective cyclooxygenase-2 (COX-2) inhibitors, with a primary focus on the preparation of key intermediates for drugs like Etoricoxib.

Introduction

Selective COX-2 inhibitors are a critical class of non-steroidal anti-inflammatory drugs (NSAIDs) that offer potent anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs. A common structural feature of many selective COX-2 inhibitors, known as 'coxibs', is a diarylheterocyclic core. One of the aryl rings often bears a methanesulfonamide (SO₂NH₂) or a methylsulfonyl (SO₂CH₃) group at the para-position, which is crucial for selective binding to the COX-2 enzyme. The 4-(methylthio)phenyl moiety serves as a key synthetic precursor to the 4-(methylsulfonyl)phenyl group. Consequently, 4-(methylthio)benzyl chloride and its derivatives are valuable building blocks in the synthesis of these important therapeutic agents.

Role of the 4-(Methylthio)benzyl Moiety

The 4-(methylthio)benzyl group is strategically employed in the synthesis of COX-2 inhibitors for several reasons:

• Precursor to the Pharmacophore: The methylthio (-SCH₃) group is readily oxidized to the methylsulfonyl (-SO₂CH₃) group in the final steps of the synthesis. The sulfonyl group is a key pharmacophore that imparts COX-2 selectivity by interacting with a side pocket in the COX-2 enzyme active site, which is absent in the COX-1 isoform.

• Synthetic Versatility: 4-(Methylthio)benzyl chloride is a reactive electrophile that can participate in various carbon-carbon bond-forming reactions, allowing for the construction of the diarylheterocyclic core of the target inhibitors.

• Stability: The methylthio group is relatively stable under a variety of reaction conditions used to build the core structure of the drug molecule, allowing for its late-stage oxidation.

Synthetic Application in the Preparation of an Etoricoxib Precursor

A well-documented application of intermediates derived from 4-(methylthio)benzyl chloride is in the synthesis of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, a key precursor for the COX-2 inhibitor Etoricoxib. The following protocols detail a five-step synthesis starting from the corresponding alcohol, which is readily converted to 4-(methylthio)benzyl chloride.

Experimental Protocols

Step 1: Synthesis of 4-(Methylthio)benzyl chloride

This step involves the chlorination of 4-(methylthio)benzyl alcohol.

• Reaction: 4-(methylthio)benzyl alcohol + HCl → 4-(methylthio)benzyl chloride + H₂O

• Procedure:

  • Under a nitrogen atmosphere, dissolve 78.7 g (500 mmol) of 4-(methylthio)benzyl alcohol in 154.5 g of toluene.

  • Add 131.6 g (1.3 mol) of concentrated hydrochloric acid to the solution.

  • Stir the mixture at 20-25°C for 30 minutes. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete (typically 2 hours), dilute the mixture with 349 g of toluene and separate the aqueous phase.

  • Neutralize the organic phase with 14.0 g of NaHCO₃, stir for 15 minutes, and then filter.

  • Evaporate the solvent under reduced pressure to yield 4-(methylthio)benzyl chloride as a yellow oil.

Step 2: Synthesis of 4-(Methylthio)phenylacetonitrile

This step involves the cyanidation of 4-(methylthio)benzyl chloride.

• Reaction: 4-(methylthio)benzyl chloride + NaCN → 4-(methylthio)phenylacetonitrile + NaCl

• Procedure:

  • Under a nitrogen atmosphere, dissolve 25.9 g (150 mmol) of 4-(methylthio)benzyl chloride in 45.5 g of toluene.

  • Add a solution of 9.29 g (180 mmol) of sodium cyanide and 0.92 g (2.9 mmol) of tetrabutylammonium chloride in 14.4 g of water.

  • Stir the biphasic mixture vigorously at 80-85°C for 2 hours.

  • After cooling, add 30 g of toluene and 45 g of water.

  • Separate the aqueous phase and concentrate the organic phase to obtain 4-(methylthio)phenylacetonitrile as a pink solid.

Step 3: Synthesis of 3---INVALID-LINK--pyridine

This step involves the condensation of 4-(methylthio)phenylacetonitrile with a 6-methylnicotinic ester.

• Reaction: 4-(methylthio)phenylacetonitrile + Ethyl 6-methylnicotinate → 3---INVALID-LINK--pyridine

• Procedure:

  • Under a nitrogen atmosphere, add a mixture of 38.5 g (250 mmol) of ethyl 6-methylnicotinate and 29.9 g (500 mmol) of sodium methoxide in 300 ml of toluene to a solution of 47.3 g (250 mmol) of 4-(methylthio)phenylacetonitrile in 75 ml of toluene at 85-90°C over 30 minutes.

  • Stir the mixture under reflux for 14 hours.

  • Distill the solvent until the overhead temperature exceeds 110°C and continue refluxing for another 6 hours.

  • Pour the reaction mixture into 500 g of ice water.

  • Separate the organic phase and extract the aqueous phase with toluene (3 x 100 ml).

  • Acidify the aqueous phase to pH 6.0 with concentrated HCl to precipitate the product.

  • Filter the resulting yellow-beige suspension, wash the residue with water, and dry to obtain the title compound.

Step 4: Synthesis of 3---INVALID-LINK--pyridine

This step involves the hydrolysis and decarboxylation of the cyano group.

• Procedure: A detailed protocol for this specific step from the same continuous process was not available in the searched documents. Generally, this transformation is achieved by heating in a strong acidic medium, such as a mixture of sulfuric acid and acetic acid.

Step 5: Synthesis of 1-(6-Methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone

This final step involves the oxidation of the methylthio group to a methylsulfonyl group.

• Procedure: A detailed protocol for this specific step from the same continuous process was not available in the searched documents. Typically, this oxidation is performed using an oxidizing agent like hydrogen peroxide in the presence of a catalyst such as sodium tungstate in a suitable solvent like methanol.

Quantitative Data

Step	Product	Starting Material(s)	Reagents	Solvent	Yield	Purity
1	4-(Methylthio)benzyl chloride	4-(Methylthio)benzyl alcohol	conc. HCl, NaHCO₃	Toluene	>95% (NMR)	-
2	4-(Methylthio)phenylacetonitrile	4-(Methylthio)benzyl chloride	NaCN, Tetrabutylammonium chloride	Toluene/Water	>95% (NMR)	-
3	3---INVALID-LINK--pyridine	4-(Methylthio)phenylacetonitrile, Ethyl 6-methylnicotinate	Sodium methoxide, HCl	Toluene	76%	-

Structure-Activity Relationship (SAR) Insights

The development of selective COX-2 inhibitors has led to a deep understanding of the structural requirements for potent and selective inhibition. For diarylheterocyclic inhibitors, the following SAR observations are particularly relevant to the use of the 4-(methylthio)benzyl moiety:

• The Sulfonyl Moiety is Key for Selectivity: A sulfonamide (SO₂NH₂) or a methylsulfonyl (SO₂CH₃) group at the para-position of one of the aryl rings is a critical determinant for COX-2 selectivity. This group can insert into a hydrophilic side pocket present in the active site of COX-2, but not COX-1.

• Nature of the Central Ring: Various five- and six-membered heterocyclic and carbocyclic rings can serve as the central scaffold, including pyrazoles (Celecoxib), furanones (Rofecoxib), and pyridines (Etoricoxib).

• Substitution on the Second Aryl Ring: The nature and position of substituents on the second aryl ring can modulate the potency and selectivity of the inhibitor.

The synthesis of molecules containing the 4-(methylthio)phenyl group, which is then oxidized to the 4-(methylsulfonyl)phenyl group, is a direct and effective strategy to incorporate this essential pharmacophoric element.

Visualizations

Synthetic Pathway to Etoricoxib Precursor

Caption: Synthetic route to a key precursor of Etoricoxib.

COX-2 Signaling Pathway

Caption: Simplified COX-2 signaling pathway in inflammation.

Application Notes and Protocols for Friedel-Crafts Reaction with 4-(Methylthio)benzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Friedel-Crafts reaction utilizing 4-(methylthio)benzyl chloride. This versatile electrophile allows for the introduction of the 4-(methylthio)benzyl moiety onto various aromatic substrates, yielding diarylmethane derivatives with potential applications in medicinal chemistry and materials science. The protocols outlined below offer a starting point for the synthesis and exploration of these compounds.

Introduction

The Friedel-Crafts reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds to aromatic rings. The alkylation of arenes with 4-(methylthio)benzyl chloride, a reactive benzyl halide, proceeds via an electrophilic aromatic substitution mechanism, typically catalyzed by a Lewis acid. The resulting diarylmethane scaffold is a privileged structure in drug discovery, appearing in a range of biologically active molecules.

The 4-(methylthio)benzyl group can influence the pharmacological properties of a molecule, including its lipophilicity and potential for metabolic activation. Diaryl-methane derivatives have been investigated for their potential as anticancer, antimicrobial, and enzyme-inhibiting agents. For instance, some diarylmethanes have been designed to target signaling pathways implicated in cancer, such as the PI3K/AKT/mTOR pathway.[1][2][3] Furthermore, benzylthio-containing compounds have demonstrated antibacterial and antifungal activities.[4][5]

Safety Precautions

4-(Methylthio)benzyl chloride is a corrosive and moisture-sensitive compound. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All glassware must be thoroughly dried before use to prevent hydrolysis of the reagent and catalyst. For detailed safety information, consult the Safety Data Sheet (SDS).

Experimental Protocols

The following protocols describe the Friedel-Crafts alkylation of various aromatic substrates with 4-(methylthio)benzyl chloride using different Lewis acid catalysts. The choice of catalyst and reaction conditions can significantly impact the yield and regioselectivity of the reaction.

Protocol 1: General Procedure for Friedel-Crafts Alkylation with Aluminum Chloride (AlCl₃)

This protocol provides a general method for the AlCl₃-catalyzed alkylation of common aromatic compounds.

Materials:

• 4-(Methylthio)benzyl chloride

• Aromatic substrate (e.g., Benzene, Toluene, Anisole, Xylene)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Addition funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aromatic substrate (1.2 equivalents) and anhydrous dichloromethane.

• Cool the mixture to 0 °C in an ice bath.

• Carefully and portion-wise, add anhydrous aluminum chloride (1.1 equivalents) to the stirred solution.

• In a separate flask, dissolve 4-(methylthio)benzyl chloride (1.0 equivalent) in anhydrous dichloromethane.

• Transfer the 4-(methylthio)benzyl chloride solution to an addition funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly pouring it over a mixture of crushed ice and 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired diarylmethane derivative.

Protocol 2: Friedel-Crafts Alkylation with Ferric Chloride (FeCl₃)

This protocol offers an alternative to AlCl₃, using a milder Lewis acid catalyst.

Materials:

• Same as Protocol 1, with Anhydrous Ferric Chloride (FeCl₃) replacing AlCl₃.

Procedure:

• Follow the same general procedure as Protocol 1, substituting anhydrous ferric chloride (1.1 equivalents) for aluminum chloride.

• The reaction may require a longer reaction time or gentle heating (e.g., 40 °C) to achieve a satisfactory conversion. Monitor the reaction progress by TLC.

• The workup procedure is identical to Protocol 1.

Data Presentation

The following table summarizes typical reaction conditions and reported yields for the Friedel-Crafts alkylation of various arenes with benzyl chloride derivatives, providing a comparative overview. Specific yields for reactions with 4-(methylthio)benzyl chloride may vary and should be optimized.

Aromatic Substrate	Catalyst (equiv.)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
Benzene	AlCl₃ (1.1)	Benzene (excess)	25	2	Diphenylmethane	~90	General Knowledge
Toluene	FeCl₃ (0.1)	Toluene (excess)	80	4	Benzyltoluene (mixture of isomers)	>95	[6]
Anisole	FeCl₃ (0.1)	Anisole (excess)	60	24	Methoxy-benzylanisole (para-isomer favored)	~70-80	[7]
m-Xylene	FeCl₃ (cat.)	m-Xylene (excess)	25	0.5	tert-Butyl-m-xylene	High	[8]

Note: The yields presented are for general Friedel-Crafts benzylation reactions and serve as a guideline. Actual yields with 4-(methylthio)benzyl chloride will depend on the specific reaction conditions and the reactivity of the aromatic substrate.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the Friedel-Crafts alkylation of an aromatic substrate with 4-(methylthio)benzyl chloride.

General workflow for Friedel-Crafts alkylation.

Signaling Pathway Example: PI3K/AKT/mTOR Pathway

Products derived from diarylmethanes are being investigated for their potential to modulate key cellular signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. Inhibition of this pathway can lead to decreased cell proliferation and increased apoptosis.

Potential inhibition of the PI3K/AKT/mTOR pathway.

Conclusion

The Friedel-Crafts reaction with 4-(methylthio)benzyl chloride provides a straightforward method for synthesizing a variety of diarylmethane derivatives. These compounds are of interest to the drug development community due to the prevalence of the diarylmethane scaffold in biologically active molecules. The protocols provided herein serve as a foundation for further exploration and optimization of these reactions. Researchers are encouraged to adapt these methods to their specific aromatic substrates and to investigate the biological activities of the resulting products.

References

• 1. Novel Set of Diarylmethanes to Target Colorectal Cancer: Synthesis, In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modulatory Effect of 4-(methylthio)butyl Isothiocyanate Isolated From Eruca Sativa Thell. on DMBA Induced Overexpression of Hypoxia and Glycolytic Pathway in Sprague-Dawley Female Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Set of Diarylmethanes to Target Colorectal Cancer: Synthesis, In Vitro and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and antibacterial activity of N-(5-benzylthio-1,3,4-thiadiazol-2-yl) and N-(5-benzylsulfonyl-1,3,4-thiadiazol-2-yl)piperazinyl quinolone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemijournal.com [chemijournal.com]
• 7. condor.depaul.edu [condor.depaul.edu]
• 8. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Derivatization of Phenols with 4-(Methylthio)benzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The derivatization of phenols is a critical step in various analytical and synthetic workflows, including drug discovery and development. This process modifies the phenolic hydroxyl group to enhance properties such as volatility for gas chromatography (GC), improve ionization efficiency for mass spectrometry (MS), or introduce a chromophore for UV-Vis detection. Furthermore, in synthetic chemistry, derivatization serves to protect the reactive phenolic hydroxyl group during subsequent reaction steps. 4-(Methylthio)benzyl chloride has emerged as a valuable reagent for this purpose, offering a stable derivative that can be readily characterized.

This document provides detailed application notes and protocols for the derivatization of phenols using 4-(Methylthio)benzyl chloride. The primary reaction is a Williamson ether synthesis, where the phenoxide ion acts as a nucleophile, displacing the chloride from 4-(methylthio)benzyl chloride to form a stable 4-(methylthio)benzyl ether.

Reaction Principle

The derivatization of phenols with 4-(methylthio)benzyl chloride proceeds via a Williamson ether synthesis. This S(_N)2 reaction involves the deprotonation of the phenol to form a more nucleophilic phenoxide, which then attacks the electrophilic benzylic carbon of 4-(methylthio)benzyl chloride, displacing the chloride leaving group.

General Reaction Scheme:

The choice of base and reaction conditions can be tailored to the specific phenol being derivatized, with common bases including potassium carbonate, sodium hydride, and potassium hydroxide. For substrates that are sensitive or where solubility is a challenge, phase-transfer catalysis can be employed to facilitate the reaction between the aqueous and organic phases.

Applications

The derivatization of phenols with 4-(methylthio)benzyl chloride has several key applications in research and development:

• Protection of Phenolic Hydroxyl Groups: The resulting 4-(methylthio)benzyl ether is stable under a variety of reaction conditions, making it an effective protecting group in multi-step organic synthesis.

• Enhanced Analytical Detection: The introduction of the 4-(methylthio)benzyl group can improve the chromatographic behavior of phenols and enhance their detectability in techniques like HPLC and GC-MS.

• Intermediate in Pharmaceutical Synthesis: 4-(Methylthio)benzyl chloride is a known intermediate in the synthesis of pharmacologically active compounds, such as COX-2 inhibitors. Derivatization of phenolic intermediates is a key step in these synthetic pathways.

Experimental Protocols

Protocol 1: General Derivatization of Phenols using Potassium Carbonate

This protocol is suitable for a wide range of simple and moderately substituted phenols.

Materials:

• Phenol (or substituted phenol)

• 4-(Methylthio)benzyl chloride

• Potassium carbonate (K₂CO₃), anhydrous

• Acetone or Dimethylformamide (DMF)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add the phenol (1.0 eq), potassium carbonate (1.5 eq), and acetone or DMF (10 mL per mmol of phenol).

• Stir the mixture at room temperature for 15 minutes.

• Add 4-(methylthio)benzyl chloride (1.1 eq) to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the potassium carbonate and wash the solid with a small amount of acetone or DMF.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Derivatization of Hindered Phenols using Sodium Hydride

This protocol is recommended for sterically hindered or less reactive phenols.

Materials:

• Hindered phenol

• 4-(Methylthio)benzyl chloride

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringe and needle for addition of NaH

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the hindered phenol (1.0 eq) dissolved in anhydrous DMF or THF (10 mL per mmol of phenol).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate care.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Add 4-(methylthio)benzyl chloride (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC. Gentle heating may be required for very unreactive phenols.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

The following table summarizes representative yields for the derivatization of various phenols with benzyl chloride under Williamson ether synthesis conditions, which are analogous to the reaction with 4-(methylthio)benzyl chloride. Actual yields with 4-(methylthio)benzyl chloride may vary depending on the specific substrate and reaction conditions.

Phenol Derivative	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	K₂CO₃	Acetone	Reflux	6	>90
4-Methoxyphenol	K₂CO₃	DMF	80	4	>95
2,6-Dimethylphenol	NaH	THF	Reflux	12	~85
4-Nitrophenol	K₂CO₃	DMF	60	3	>95
2,4,6-Trichlorophenol	NaH	DMF	100	24	~70

Visualization of Experimental Workflow and Reaction Mechanism

Experimental Workflow

The general workflow for the derivatization of phenols with 4-(methylthio)benzyl chloride is depicted below.

General experimental workflow for phenol derivatization.

Reaction Mechanism

The Williamson ether synthesis proceeds through a well-established S(_N)2 mechanism.

Williamson ether synthesis mechanism.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• 4-(Methylthio)benzyl chloride is a lachrymator and should be handled with care.

• Sodium hydride is a flammable solid and reacts violently with water. It should be handled under an inert atmosphere and quenched carefully.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Application Notes and Protocols: 4-(Methylthio)benzyl Chloride in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview of the use of 4-(methylthio)benzyl chloride as a key intermediate in the synthesis of pharmaceutically active compounds, with a particular focus on the manufacturing of selective COX-2 inhibitors such as Etoricoxib. This document includes detailed experimental protocols for the synthesis of a key precursor, quantitative data in tabular format, and a visualization of the relevant biochemical signaling pathway.

Introduction

4-(Methylthio)benzyl chloride is a versatile chemical intermediate employed in the synthesis of various organic molecules. In the pharmaceutical industry, it serves as a crucial building block for the preparation of specific therapeutic agents. Its utility is highlighted in the multi-step synthesis of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, a pivotal intermediate for the production of Etoricoxib and other selective cyclooxygenase-2 (COX-2) inhibitors.[1][2] These drugs are a subclass of nonsteroidal anti-inflammatory drugs (NSAIDs) that selectively block the COX-2 enzyme, which is responsible for inflammation and pain, while exhibiting reduced gastrointestinal side effects compared to non-selective NSAIDs.[3][4]

Application: Synthesis of a Key Intermediate for COX-2 Inhibitors

The following sections detail the synthetic pathway from 4-(methylthio)benzyl alcohol to 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, where 4-(methylthio)benzyl chloride is a central intermediate.

Experimental Workflow

The overall synthetic process is a five-step procedure starting from 4-(methylthio)benzyl alcohol.[1]

Figure 1: Synthetic pathway for a key COX-2 inhibitor intermediate.

Experimental Protocols

Step 1: Synthesis of 4-(Methylthio)benzyl chloride

This protocol describes the chlorination of 4-(methylthio)benzyl alcohol to yield 4-(methylthio)benzyl chloride.[1][5][6]

• Materials:

  • 4-(Methylthio)benzyl alcohol

  • Toluene

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Bicarbonate (NaHCO₃)

• Procedure:

  • Under a nitrogen atmosphere, dissolve 4-(methylthio)benzyl alcohol in toluene.

  • Add concentrated HCl to the solution.

  • Stir the mixture at 20-25°C for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Dilute the reaction mixture with additional toluene.

  • Separate the aqueous phase.

  • Neutralize the organic phase by adding sodium bicarbonate and stir for 15 minutes.

  • Filter the mixture and evaporate the solvent under reduced pressure to obtain 4-(methylthio)benzyl chloride as a yellow oil.

Step 2: Synthesis of 4-(Methylthio)phenylacetonitrile

This step involves the cyanidation of 4-(methylthio)benzyl chloride.[1][5][6]

• Materials:

  • 4-(Methylthio)benzyl chloride

  • Toluene

  • Sodium Cyanide (NaCN)

  • Tetrabutylammonium chloride (Phase Transfer Catalyst)

  • Water

• Procedure:

  • Under a nitrogen atmosphere, dissolve 4-(methylthio)benzyl chloride in toluene.

  • Add sodium cyanide, tetrabutylammonium chloride, and water to the solution.

  • Stir the mixture at 80-85°C for 2 hours.

  • Add toluene and water to the reaction mixture.

  • Separate the aqueous phase and concentrate the organic phase to yield 4-(methylthio)phenylacetonitrile as a pink solid.

Quantitative Data

The following table summarizes the quantitative data for the initial steps of the synthesis.

Step	Reactant	Reagent 1	Reagent 2	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
1. Chlorination	4-(Methylthio)benzyl alcohol (78.7 g, 500 mmol)	Conc. HCl (131.6 g, 1.3 mol)	NaHCO₃ (14.0 g)	Toluene	20-25	2	>95	[1][5][6]
2. Cyanidation	4-(Methylthio)benzyl chloride (25.9 g, 150 mmol)	NaCN (9.29 g, 180 mmol)	Tetrabutylammonium chloride (0.92 g, 2.9 mmol)	Toluene	80-85	2	>95	[5][6]

Mechanism of Action of the Final Product: Etoricoxib

The end-product of the synthesis, Etoricoxib, is a selective COX-2 inhibitor. Understanding its mechanism of action is crucial for drug development professionals.

Signaling Pathway of COX-2 Inhibition

Inflammatory stimuli trigger the release of arachidonic acid from the cell membrane. The cyclooxygenase (COX) enzymes, COX-1 and COX-2, convert arachidonic acid into prostaglandin H2 (PGH2).[2] PGH2 is then further metabolized to various prostaglandins, including prostaglandin E2 (PGE2), which are key mediators of inflammation and pain.[6][7][8] Etoricoxib selectively inhibits COX-2, thereby blocking the production of prostaglandins that mediate inflammation.[3][4][9] This selective inhibition spares COX-1, which is involved in protective functions such as maintaining the gastric lining.[3]

Figure 2: Mechanism of action of Etoricoxib via COX-2 inhibition.

Conclusion

4-(Methylthio)benzyl chloride is a valuable intermediate in the synthesis of selective COX-2 inhibitors. The provided protocols and data offer a foundation for researchers and scientists in the development and manufacturing of these important anti-inflammatory drugs. A thorough understanding of both the synthetic chemistry and the biological mechanism of action is essential for the successful translation of these compounds into effective therapeutic agents.

References

• 1. Etoricoxib - Wikipedia [en.wikipedia.org]
• 2. Cyclooxygenase-2 - Wikipedia [en.wikipedia.org]
• 3. What is Etoricoxib used for? [synapse.patsnap.com]
• 4. What is the mechanism of Etoricoxib? [synapse.patsnap.com]
• 5. COX 2 pathway: Significance and symbolism [wisdomlib.org]
• 6. researchgate.net [researchgate.net]
• 7. Cyclooxygenase-2-Prostaglandin E2 pathway: A key player in tumor-associated immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prostaglandin E2 synthesis and secretion: the role of PGE2 synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Etoricoxib and its hidden risks: a case-based review of dermatological, hematological, and cardiovascular complications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of 4-(Methylthio)phenylacetonitrile via Cyanidation

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-(Methylthio)phenylacetonitrile is a crucial chemical intermediate, primarily recognized for its role in the synthesis of selective COX-2 inhibitors.[1][2][3] Specifically, it is a key precursor for the production of Etoricoxib, a widely used non-steroidal anti-inflammatory drug (NSAID) for treating conditions like osteoarthritis, rheumatoid arthritis, and acute pain.[3][4] The synthesis of this nitrile is typically achieved through a nucleophilic substitution reaction, where a cyanide salt displaces a leaving group on the benzyl position of a suitable precursor.[5] This document provides a detailed experimental protocol for the cyanidation of 4-(Methylthio)benzyl chloride, employing a phase-transfer catalysis method for an efficient and high-yield reaction.[1][2]

Reaction Principle

The core of this procedure is a nucleophilic substitution reaction (Sₙ2 type) where the cyanide ion (CN⁻) from sodium cyanide acts as a nucleophile, attacking the electrophilic benzylic carbon of 4-(Methylthio)benzyl chloride.[5][6] This results in the displacement of the chloride ion (Cl⁻) and the formation of a new carbon-carbon bond, yielding 4-(Methylthio)phenylacetonitrile.

Because the cyanide salt (NaCN) is soluble in the aqueous phase and the organic substrate (4-(Methylthio)benzyl chloride) is soluble in an organic solvent like toluene, a phase-transfer catalyst is employed.[1][7] Tetrabutylammonium chloride serves this role by transporting the cyanide anions from the aqueous phase into the organic phase, where the reaction can proceed efficiently.[2][7] The reaction is performed under a nitrogen atmosphere and heated to ensure a reasonable reaction rate.[2][8]

Experimental Protocol

This protocol is adapted from a patented industrial process, ensuring its scalability and high efficiency.[1][2][8]

Materials and Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and nitrogen inlet/outlet

• Heating mantle with a temperature controller

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

• Analytical balance

• Fume hood

Reagents:

• 4-(Methylthio)benzyl chloride (C₈H₉ClS, MW: 172.68 g/mol )

• Sodium cyanide (NaCN, MW: 49.01 g/mol )

• Tetrabutylammonium chloride (C₁₆H₃₆ClN, MW: 277.92 g/mol )

• Toluene

• Deionized water

Procedure:

• Reaction Setup: In a three-necked round-bottom flask, dissolve 25.9 g (150 mmol) of 4-(Methylthio)benzyl chloride in 45.5 g of toluene under a nitrogen atmosphere.[2][8]

• Addition of Reagents: To the stirred solution, add 9.29 g (180 mmol) of sodium cyanide, 0.92 g (2.9 mmol) of tetrabutylammonium chloride, and 14.4 g of water.[2][8]

• Reaction Conditions: Heat the biphasic mixture to 80-85°C using a heating mantle and stir vigorously for 2 hours.[2][8] The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Add 30 g of toluene and 45 g of water to the flask to facilitate phase separation.[2][8]

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate, then decant and discard the lower aqueous phase.[2][8]

• Product Isolation: Concentrate the remaining organic phase using a rotary evaporator to remove the toluene.[2][8]

• Drying and Characterization: The resulting residue is the crude product, 4-(Methylthio)phenylacetonitrile. The reported procedure yields 24.6 g of a pink solid, corresponding to a yield of over 95% as determined by NMR.[2][8] If further purification is needed, recrystallization from a suitable solvent like diisopropyl ether can be performed.[8]

Data Presentation

The following table summarizes the quantitative parameters for the synthesis.

Parameter	Value	Moles (mmol)	Molar Ratio (rel. to substrate)	Reference
Substrate
4-(Methylthio)benzyl chloride	25.9 g	150	1.0	[2][8]
Reagents
Sodium Cyanide	9.29 g	180	1.2	[2][8]
Tetrabutylammonium chloride	0.92 g	2.9	~0.02	[2][8]
Solvents
Toluene	45.5 g	-	-	[2][8]
Water	14.4 g	-	-	[2][8]
Reaction Conditions
Temperature	80-85 °C	-	-	[2][8]
Time	2 hours	-	-	[2][8]
Product
4-(Methylthio)phenylacetonitrile	24.6 g	~150	-	[2]
Yield	>95% (by NMR)	-	-	[2][8]

Safety Precautions

This procedure involves highly hazardous materials and must be performed with extreme caution in a well-ventilated chemical fume hood by trained personnel.

• Sodium Cyanide (NaCN): Highly toxic and can be fatal if swallowed, inhaled, or absorbed through the skin. Contact with acids liberates extremely toxic hydrogen cyanide (HCN) gas. Always handle with appropriate chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. An emergency cyanide antidote kit should be available, and personnel should be trained in its use.

• 4-(Methylthio)benzyl chloride: This compound is a lachrymator and is corrosive, causing severe skin burns and eye damage.[9] Avoid inhalation of vapors and any contact with skin or eyes.[9] Work should be conducted in a fume hood.[9]

• Toluene: Flammable liquid and vapor. It can cause skin, eye, and respiratory irritation.

• Personal Protective Equipment (PPE): Wear safety goggles, a flame-retardant lab coat, and heavy-duty chemical-resistant gloves at all times.[10]

• Waste Disposal: All cyanide-containing waste must be quenched with an oxidizing agent (e.g., sodium hypochlorite solution) before disposal according to institutional and local regulations. Never mix cyanide waste with acidic waste.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the cyanidation procedure.

Caption: Workflow for the synthesis of 4-(Methylthio)phenylacetonitrile.

References

• 1. US20030088107A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone - Google Patents [patents.google.com]
• 2. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 3. environmentclearance.nic.in [environmentclearance.nic.in]
• 4. benchchem.com [benchchem.com]
• 5. The reaction of 4-chlorobenzyl chloride with sodium cyanide in ethanol le.. [askfilo.com]
• 6. chemistrystudent.com [chemistrystudent.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 9. fishersci.com [fishersci.com]
• 10. chemicalbook.com [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 4-(Methylthio)benzyl chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 4-(Methylthio)benzyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 4-(Methylthio)benzyl chloride?

The most prevalent and effective methods for the synthesis of 4-(Methylthio)benzyl chloride start from 4-(methylthio)benzyl alcohol. The two primary chlorination methods involve the use of thionyl chloride (SOCl₂) in the presence of a base like pyridine, or reaction with concentrated hydrochloric acid (HCl) in a suitable solvent such as toluene.

Q2: Why is pyridine used in the thionyl chloride method?

Pyridine serves a dual purpose in the thionyl chloride-mediated chlorination of alcohols. Firstly, it acts as a base to neutralize the hydrogen chloride (HCl) gas that is generated as a byproduct of the reaction. This prevents potential acid-catalyzed side reactions. Secondly, it can influence the reaction mechanism, favoring an Sₙ2 pathway which leads to inversion of stereochemistry if a chiral center were present.

Q3: What are the main causes of low yields in this synthesis?

Low yields in the synthesis of 4-(Methylthio)benzyl chloride can often be attributed to several factors:

• Presence of moisture: Both the starting material, 4-(methylthio)benzyl alcohol, and the final product are sensitive to moisture. Water can hydrolyze thionyl chloride and the product, reducing the overall yield.

• Incomplete reaction: Insufficient reaction time or suboptimal temperature can lead to incomplete conversion of the starting material.

• Side reactions: The formation of byproducts, such as ethers or oxidation of the methylthio group, can consume the starting material and lower the yield of the desired product.

• Suboptimal workup and purification: Product loss can occur during aqueous washes or purification steps if not performed carefully.

Q4: How can I monitor the progress of the reaction?

The progress of the reaction can be effectively monitored by Thin Layer Chromatography (TLC). A spot of the reaction mixture is compared with a spot of the starting material (4-(methylthio)benzyl alcohol). The reaction is considered complete when the spot corresponding to the starting material is no longer visible on the TLC plate.

Q5: What are the key safety precautions when working with thionyl chloride and 4-(Methylthio)benzyl chloride?

Thionyl chloride is a corrosive and lachrymatory substance and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. 4-(Methylthio)benzyl chloride is also a lachrymator and should be handled with care. All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 4-(Methylthio)benzyl chloride.

Low or No Product Yield

Symptom	Possible Cause	Troubleshooting Steps
No reaction or very low conversion of starting material	Inactive reagents	Ensure that the thionyl chloride or concentrated HCl is fresh and has been stored properly to prevent degradation.
Low reaction temperature	Gradually increase the reaction temperature while monitoring the reaction by TLC. For the thionyl chloride method, the reaction is often run at or below room temperature, while the HCl method may require gentle heating.
Insufficient reaction time	Allow the reaction to stir for a longer period. Monitor the disappearance of the starting material by TLC.
Low yield of isolated product	Presence of moisture	Ensure all glassware is oven-dried before use. Use anhydrous solvents and handle all reagents under an inert atmosphere.
Suboptimal workup	Minimize the number of aqueous washes to reduce hydrolysis of the product. Ensure the pH is controlled during neutralization steps.
Product loss during purification	If the product is an oil, ensure complete extraction from the aqueous layer. If purifying by distillation, ensure the vacuum is stable and the temperature is controlled to prevent decomposition.

Formation of Impurities

Symptom	Possible Cause	Troubleshooting Steps
Presence of a higher polarity spot on TLC (other than starting material)	Oxidation of the methylthio group	Use a milder chlorinating agent or perform the reaction at a lower temperature. Ensure the reaction is carried out under an inert atmosphere to minimize oxidation.
Formation of a non-polar byproduct	Ether formation	In the HCl method, ensure a sufficient excess of HCl is used to favor the formation of the chloride over the ether. In the thionyl chloride method, the use of pyridine helps to minimize acid-catalyzed ether formation.
Product appears as a colored oil (red or yellow)	Impurities in starting materials or side reactions	Purify the starting 4-(methylthio)benzyl alcohol if it is discolored. During workup, washing with a solution of sodium bisulfite can sometimes help to remove colored impurities.

Experimental Protocols

Method 1: Chlorination using Thionyl Chloride and Pyridine

This protocol is adapted from a literature procedure.[1]

Materials:

• 4-(Methylthio)benzyl alcohol

• Thionyl chloride (SOCl₂)

• Pyridine

• Methylene chloride (CH₂Cl₂)

• Hexane

• Water

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 4-(methylthio)benzyl alcohol (e.g., 50.0 g) in methylene chloride.

• Add pyridine (e.g., 37.2 g) to the solution.

• Cool the mixture in an ice bath.

• Slowly add a solution of thionyl chloride (e.g., 47.6 g) in methylene chloride, ensuring the temperature does not exceed 25 °C.

• After the addition is complete, stir the mixture at room temperature for an additional 2 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, carefully wash the reaction mixture with water.

• Separate the organic layer, dry it over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain a red oil.

• Add hexane to the oil, decant the hexane, and evaporate the solvent to yield 4-(Methylthio)benzyl chloride as a yellow oil (reported yield: 49.6 g).[1]

Method 2: Chlorination using Concentrated Hydrochloric Acid

This protocol is based on a patented procedure.[2][3][4]

Materials:

• 4-(Methylthio)benzyl alcohol

• Concentrated Hydrochloric Acid (HCl)

• Toluene

• Sodium bicarbonate (NaHCO₃)

Procedure:

• Under a nitrogen atmosphere, dissolve 4-(methylthio)benzyl alcohol (e.g., 78.7 g, 500 mmol) in toluene (e.g., 154.5 g).[2][3][4]

• Add concentrated hydrochloric acid (e.g., 131.6 g, 1.3 mol) to the solution.[2][3][4]

• Stir the mixture at 20-25 °C for 30 minutes.[2][3][4]

• Continue stirring and monitor the reaction by TLC for approximately 2 hours, or until the starting material is no longer observed.[2][3][4]

• Dilute the reaction mixture with additional toluene (e.g., 349 g) and separate the aqueous phase.[2][3][4]

• Neutralize the organic phase by washing with a solution of sodium bicarbonate.

• Filter the organic phase and remove the solvent by evaporation.

• The residue is the desired 4-(methylthio)benzyl chloride, typically obtained as a yellow oil with a reported yield of over 95% (based on NMR).[2][3][4]

Data Presentation

The following table summarizes the reaction conditions and reported yields for the two primary synthetic methods.

Parameter	Method 1: Thionyl Chloride/Pyridine	Method 2: Concentrated HCl
Starting Material	4-(Methylthio)benzyl alcohol	4-(Methylthio)benzyl alcohol
Chlorinating Agent	Thionyl chloride (SOCl₂)	Concentrated Hydrochloric Acid (HCl)
Solvent	Methylene chloride	Toluene
Base	Pyridine	None (acidic conditions)
Temperature	0-25 °C	20-25 °C
Reaction Time	~2-3 hours	~2-4 hours
Reported Yield	~87% (calculated from reported masses)[1]	>95% (by NMR)[2][3][4]
Purity/Form	Yellow oil	Yellow oil

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 4-(Methylthio)benzyl chloride using thionyl chloride.

Caption: Experimental workflow for the synthesis of 4-(Methylthio)benzyl chloride using concentrated HCl.

Caption: Troubleshooting workflow for optimizing the synthesis of 4-(Methylthio)benzyl chloride.

References

• 1. Benzyl chloride synthesis - chemicalbook [chemicalbook.com]
• 2. The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride [organic-chemistry.org]
• 3. Benzyl chloride synthesis by chlorination or substitution [organic-chemistry.org]
• 4. reddit.com [reddit.com]

Technical Support Center: Alkylations with 4-(Methylthio)benzyl chloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-(Methylthio)benzyl chloride in alkylation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during alkylation with 4-(Methylthio)benzyl chloride?

A1: The most prevalent side reactions include:

• Hydrolysis: Due to its moisture sensitivity, 4-(methylthio)benzyl chloride can hydrolyze to 4-(methylthio)benzyl alcohol, especially in the presence of water or protic solvents.

• Elimination: Under basic conditions, elimination of HCl can occur, leading to the formation of polymeric materials.

• Overalkylation: Highly nucleophilic substrates or forcing reaction conditions can lead to multiple alkylations on the same nucleophilic center.

• Friedel-Crafts Self-Condensation/Polymerization: The electrophilic nature of the benzyl chloride can lead to self-condensation or polymerization, resulting in tarry byproducts.

• Oxidation of the Thioether: The methylthio group is susceptible to oxidation to the corresponding sulfoxide or sulfone, particularly in the presence of oxidizing agents or aerobic conditions at elevated temperatures.

• Friedel-Crafts Reaction with Aromatic Solvents: When using aromatic solvents such as toluene or benzene, the solvent itself can be alkylated by 4-(methylthio)benzyl chloride in the presence of a Lewis acid catalyst.

• Sommelet-Hauser Rearrangement: In the case of N-alkylation to form a benzylammonium salt, treatment with a strong base can lead to a[1][2]-sigmatropic rearrangement, yielding an ortho-substituted N,N-dialkylbenzylamine.[1][2][3]

Q2: How does the methylthio group influence the reactivity of the benzyl chloride?

A2: The 4-methylthio group is an electron-donating group through resonance. This has two main effects:

• It stabilizes the benzylic carbocation that can form upon departure of the chloride, thus favoring SN1-type reaction pathways.

• It activates the aromatic ring towards electrophilic substitution, which can increase the likelihood of Friedel-Crafts side reactions.

Q3: What is the primary cause of seeing a significant amount of 4-(methylthio)benzyl alcohol in my reaction mixture?

A3: The presence of 4-(methylthio)benzyl alcohol is almost always due to the hydrolysis of the starting material, 4-(methylthio)benzyl chloride. This reagent is highly sensitive to moisture. The problem can be exacerbated by using wet solvents, reagents, or glassware, or by exposing the reaction to the atmosphere for extended periods.

Q4: I am performing an N-alkylation and observe an unexpected isomer of my desired product. What could be the cause?

A4: If you are forming a quaternary ammonium salt and using a strong base in your reaction, you may be observing a product from a Sommelet-Hauser rearrangement.[1][2][3] This rearrangement results in the migration of one of the N-alkyl groups to the ortho position of the benzene ring.

Troubleshooting Guides

Issue 1: Low Yield of Desired Alkylated Product and Formation of 4-(Methylthio)benzyl Alcohol

Potential Cause	Troubleshooting Steps
Presence of moisture in the reaction	1. Ensure all glassware is rigorously dried (flame-dried or oven-dried) and cooled under an inert atmosphere (e.g., nitrogen or argon).2. Use anhydrous solvents. If necessary, distill solvents over an appropriate drying agent.3. Use freshly opened, anhydrous reagents.
Inherent instability of the reagent	1. Store 4-(methylthio)benzyl chloride under an inert atmosphere and at a low temperature (2-8°C is often recommended).2. Prepare fresh solutions of the reagent immediately before use.

Issue 2: Formation of Tarry, Polymeric Byproducts

Potential Cause	Troubleshooting Steps
Friedel-Crafts self-condensation	1. Lower the reaction temperature. Running the reaction at 0°C or even lower may suppress this side reaction.2. Slowly add the 4-(methylthio)benzyl chloride to the reaction mixture to maintain a low instantaneous concentration.
Elimination reactions promoted by base	1. If possible, use a weaker base or a non-nucleophilic base.2. Consider using phase-transfer catalysis conditions, which can sometimes moderate the basicity.

Issue 3: Formation of Sulfoxide or Sulfone Byproducts

Potential Cause	Troubleshooting Steps
Oxidation by atmospheric oxygen	1. Run the reaction under a positive pressure of an inert gas (nitrogen or argon).2. Degas solvents before use by sparging with an inert gas or by freeze-pump-thaw cycles.
Presence of oxidizing impurities in reagents	1. Use high-purity, freshly opened reagents.2. If peroxide formation is suspected in ethereal solvents, test for and remove peroxides before use.

Issue 4: Friedel-Crafts Alkylation of Aromatic Solvent

Potential Cause	Troubleshooting Steps
Reactive aromatic solvent	1. Switch to a non-aromatic, inert solvent such as dichloromethane, acetonitrile, or THF.2. If an aromatic solvent is required for solubility, use one that is less nucleophilic (e.g., chlorobenzene).

Data Presentation

The following tables provide illustrative data on how reaction conditions can influence the product distribution in alkylation reactions. Note: Specific quantitative data for 4-(methylthio)benzyl chloride is scarce in the literature; this data is based on general principles of benzylic alkylations and should be used as a guideline.

Table 1: Influence of Solvent on Hydrolysis Side Product Formation

Solvent System	Temperature (°C)	Desired Product Yield (%)	4-(methylthio)benzyl alcohol Yield (%)
Anhydrous Dichloromethane	25	95	< 1
Dichloromethane (not dried)	25	70	25
50% Aqueous Acetone	25	10	85
Anhydrous Toluene	25	93	< 1

Table 2: Effect of Atmosphere on Sulfoxide Formation

Atmosphere	Temperature (°C)	Desired Product Yield (%)	4-(Methylthio)benzyl Sulfoxide Yield (%)
Air	80	75	15
Nitrogen	80	90	< 2
Argon	80	92	< 1
Air	25	94	< 1

Experimental Protocols

Protocol 1: General Procedure for O-Alkylation of a Phenol with 4-(Methylthio)benzyl chloride under Anhydrous Conditions

This protocol is designed to minimize hydrolysis and oxidation side reactions.

Materials:

• Phenol derivative

• 4-(Methylthio)benzyl chloride

• Potassium carbonate (anhydrous, finely powdered)

• Anhydrous N,N-Dimethylformamide (DMF)

• Nitrogen or Argon gas supply

• Standard glassware (round-bottom flask, condenser, etc.), flame-dried before use.

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under a positive pressure of nitrogen, add the phenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Add anhydrous DMF via syringe to dissolve the solids.

• Stir the mixture at room temperature for 15 minutes.

• Slowly add a solution of 4-(methylthio)benzyl chloride (1.1 eq) in a minimal amount of anhydrous DMF dropwise over 30 minutes.

• Heat the reaction to 50-60°C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: N-Alkylation of a Secondary Amine with 4-(Methylthio)benzyl chloride

This protocol aims to avoid overalkylation and the Sommelet-Hauser rearrangement.

Materials:

• Secondary amine

• 4-(Methylthio)benzyl chloride

• Potassium bicarbonate

• Acetonitrile (anhydrous)

• Nitrogen or Argon gas supply

• Standard glassware, flame-dried before use.

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the secondary amine (1.0 eq) and potassium bicarbonate (2.0 eq) in anhydrous acetonitrile.

• Cool the mixture to 0°C in an ice bath.

• Add 4-(methylthio)benzyl chloride (1.05 eq) dropwise as a solution in anhydrous acetonitrile.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Once the starting amine is consumed, filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography.

Visualizations

Caption: Common side reactions in alkylations with 4-(Methylthio)benzyl chloride.

Caption: A logical workflow for troubleshooting common side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from 4-(Methylthio)benzyl Chloride Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying reaction products of 4-(methylthio)benzyl chloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving 4-(methylthio)benzyl chloride?

Common impurities can originate from the starting materials, side reactions, or subsequent workup procedures. These may include:

• Unreacted 4-(methylthio)benzyl chloride: Incomplete reaction can leave residual starting material.

• 4-(methylthio)benzyl alcohol: This can be present if the starting chloride was impure or if hydrolysis occurred during the reaction or workup.[1][2]

• 4,4'-bis(methylthio)dibenzyl ether: A potential byproduct formed under certain conditions.

• Oxidation products: The methylthio group is susceptible to oxidation, which can lead to the formation of the corresponding sulfoxide and sulfone.[3]

• Polymeric materials: Benzyl chlorides can be prone to polymerization, especially in the presence of acid or metal catalysts.[2]

• Residual solvents and reagents: Solvents from the reaction or purification steps, as well as unreacted nucleophiles or bases from the reaction, can contaminate the final product.

Q2: My purified product is a yellow or brown oil. What causes this discoloration and how can I remove it?

Discoloration in the final product is often due to the presence of oxidized impurities or polymeric byproducts.[3] The thioether group in 4-(methylthio)benzyl chloride can be sensitive to oxidation.

To address this, consider the following:

• Charcoal Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities. The charcoal is then removed by hot filtration through celite.[3]

• Column Chromatography: If discoloration persists, flash column chromatography is an effective method for separating the desired product from more polar, colored impurities.[3]

• Inert Atmosphere: To prevent further oxidation, store the purified product under an inert atmosphere, such as nitrogen or argon, and protect it from light.[3]

Q3: I am having difficulty separating my product from unreacted 4-(methylthio)benzyl alcohol by column chromatography. What can I do?

4-(Methylthio)benzyl chloride and its corresponding alcohol can have similar polarities, making their separation by column chromatography challenging.[2]

Here are some strategies to improve separation:

• Solvent System Optimization: Experiment with different solvent systems. A less polar eluent may increase the difference in retention factors (Rf) between the two compounds.[2]

• Aqueous Workup: A thorough aqueous wash of the crude reaction mixture before chromatography can help remove the more water-soluble benzyl alcohol.

• Alternative Purification: If chromatography is ineffective, consider other purification methods like vacuum distillation if your product is thermally stable.[2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no yield of the desired product.	Hydrolysis of 4-(methylthio)benzyl chloride: This starting material is sensitive to moisture.[1][4]	Ensure all glassware is oven-dried and reactions are run under an inert (nitrogen or argon) atmosphere. Use anhydrous solvents.[4]
Ineffective reaction conditions: Temperature, reaction time, or choice of base may not be optimal.	Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time. Consider adjusting the temperature or screening different non-nucleophilic bases.
Product is an oil and will not crystallize.	Presence of impurities: Even small amounts of impurities can inhibit crystallization.	Purify the oil by flash column chromatography to remove impurities. After chromatography, attempt recrystallization with a different solvent system.
Product is inherently an oil: Not all compounds readily form solids.	If the product is pure (as determined by NMR, LC-MS), it may naturally be an oil at room temperature.
Multiple spots on TLC after purification.	Incomplete separation: The chosen purification method may not have been sufficient to separate all components.	Re-purify the product using a different technique (e.g., if column chromatography was used, try recrystallization) or optimize the current method (e.g., use a different eluent system for chromatography).
Product degradation: The product may be unstable on the silica gel used for chromatography or during solvent removal.	Minimize the time the product is on the silica gel column. Use a rotary evaporator at a low temperature to remove solvents.
Suspected oxidation of the methylthio group.	Exposure to oxidizing agents or air: The thioether is susceptible to oxidation to a sulfoxide or sulfone.[3]	Analyze the product by mass spectrometry to confirm the presence of species with an additional 16 or 32 mass units. Purify via column chromatography, as the sulfoxide and sulfone are significantly more polar than the thioether.

Experimental Protocols

Flash Column Chromatography

This protocol is a general guideline for purifying products from 4-(methylthio)benzyl chloride reactions. The choice of solvent system will need to be optimized for each specific compound.

• Solvent System Selection:

  • Use TLC to identify a suitable eluent. A good starting point for many derivatives is a mixture of hexanes and ethyl acetate.

  • The ideal Rf for the desired compound is typically between 0.2 and 0.4.[5]

• Column Packing:

  • Select an appropriately sized column for the amount of crude material.

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel (230-400 mesh) in the chosen eluent and pour it into the column.

  • Allow the silica to settle, and then add another layer of sand on top.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the reaction solvent or the eluent.

  • Carefully apply the sample to the top of the silica gel bed.[5]

• Elution and Fraction Collection:

  • Add the eluent to the column and apply gentle positive pressure with air or nitrogen.

  • Collect fractions in test tubes and monitor the elution of the product by TLC.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined fractions using a rotary evaporator to yield the purified product.

Recrystallization

This method is suitable for purifying solid products.

• Solvent Selection:

  • The ideal recrystallization solvent should dissolve the compound when hot but not when cold. The impurities should be either very soluble or insoluble in the solvent at all temperatures.

  • Test small amounts of the crude product in various solvents to find the best one.

• Procedure:

  • Dissolve the crude solid in a minimal amount of the hot recrystallization solvent.

  • If there are insoluble impurities, perform a hot filtration.

  • Allow the solution to cool slowly to room temperature. Crystal formation should occur.

  • Further cooling in an ice bath can maximize the yield of crystals.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Purification Method Comparison

Purification Method	Best For	Advantages	Disadvantages
Flash Column Chromatography	Separating compounds with different polarities, purifying oils.	High resolution, applicable to a wide range of compounds.[6]	Can be time-consuming, requires larger volumes of solvent, potential for product degradation on silica.
Recrystallization	Purifying solid compounds with moderate to high purity.	Can yield very pure crystalline material, scalable.	Not suitable for oils or amorphous solids, requires finding a suitable solvent, potential for product loss in the mother liquor.
Distillation	Purifying thermally stable liquids with different boiling points.	Effective for removing non-volatile impurities.[7]	Not suitable for thermally sensitive compounds or solids, may not separate compounds with close boiling points.[7]
Aqueous Wash/Extraction	Removing water-soluble impurities like salts and polar starting materials.	Simple and quick workup step.	Limited to removing impurities with significantly different solubility in water and organic solvents.

Purification Workflow and Troubleshooting Logic

A general workflow for the purification of products from 4-(Methylthio)benzyl chloride reactions.

A troubleshooting decision tree for unexpected purification results.

References

• 1. 4-(METHYLTHIO)BENZYL CHLORIDE CAS#: 874-87-3 [m.chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chromatography [chem.rochester.edu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 4-(Methylthio)benzyl chloride

This technical support guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals improve the yield and purity of 4-(Methylthio)benzyl chloride synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of 4-(Methylthio)benzyl chloride?

The most common and effective starting material is 4-(methylthio)benzyl alcohol.[1][2][3][4] An alternative route is the chloromethylation of 4-(methylthio)toluene using reagents like paraformaldehyde and hydrogen chloride, though this can sometimes lead to lower selectivity and the formation of isomers.[5][6]

Q2: Which chlorinating agent is recommended for the highest yield?

Both concentrated hydrochloric acid (HCl) and thionyl chloride (SOCl₂) are highly effective for converting 4-(methylthio)benzyl alcohol to 4-(Methylthio)benzyl chloride, often resulting in near-quantitative yields.[1][2][3][7]

• Concentrated HCl: A straightforward and high-yielding method, particularly when used in a two-phase system with a solvent like toluene.[1][3]

• Thionyl Chloride: Also provides excellent yields and is a good option, often used with a base like pyridine or in a solvent like dichloromethane.[2][8]

Q3: What are the optimal reaction conditions to maximize yield?

Optimal conditions depend on the chosen chlorinating agent:

• With Concentrated HCl: The reaction is typically performed at a temperature range of 10°C to 40°C (often 20-25°C) in a water-immiscible solvent such as toluene.[1][3][4] Reaction times are generally short, ranging from 1 to 4 hours.[1][3]

• With Thionyl Chloride: The reaction is often run at a controlled temperature, ensuring it does not exceed 25°C during the addition of the reagent, followed by stirring at room temperature for a couple of hours.[2]

Q4: How can I monitor the progress of the reaction?

Reaction progress can be effectively monitored by Thin Layer Chromatography (TLC) to check for the consumption of the starting material, 4-(methylthio)benzyl alcohol.[1][7]

Q5: What are the best practices for product purification?

After the reaction, the product can be isolated and purified through a series of steps:

• Work-up: If using HCl, the organic phase is separated and neutralized with a mild base like sodium bicarbonate (NaHCO₃).[1][7] If using thionyl chloride, the mixture is typically washed with water.[2]

• Solvent Removal: The solvent is removed under reduced pressure (e.g., rotary evaporation).[1][2][7]

• Further Purification: For higher purity, the resulting oil can be distilled or purified by silica gel column chromatography.[3][8]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Inactive Reagents: The chlorinating agent (e.g., thionyl chloride) may have degraded due to moisture.2. Incomplete Reaction: Insufficient reaction time or non-optimal temperature.3. Loss During Work-up: Product may be lost during aqueous extraction if not handled properly.	1. Use Fresh Reagents: Use a fresh bottle of the chlorinating agent or distill it before use.2. Optimize Conditions: Monitor the reaction with TLC until the starting material is fully consumed. Ensure the temperature is maintained within the recommended range (e.g., 20-25°C for the HCl method).[1][7]3. Careful Extraction: Ensure proper phase separation and minimize the volume of washing solutions.
Formation of Impurities (e.g., discolored product)	1. Side Reactions: Highly reactive starting materials can lead to the formation of diarylmethane byproducts, especially under harsh acidic conditions or at elevated temperatures.[5]2. Oxidation: The methylthio group can be susceptible to oxidation.3. Impure Starting Material: Impurities in the 4-(methylthio)benzyl alcohol can carry through or cause side reactions.	1. Control Temperature: Strictly maintain the reaction temperature below 40°C, and preferably between 20-25°C.[3][4] Avoid excessively strong Lewis acids if using a chloromethylation route.2. Use Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation.[1][3][7]3. Purify Starting Material: Ensure the purity of the starting alcohol before the reaction.
Product is an Oil Instead of a Solid	1. Residual Solvent: Toluene or other solvents may remain in the product.2. Product Nature: 4-(Methylthio)benzyl chloride is often isolated as a yellow oil.[2][3]	1. Efficient Solvent Removal: Use a high-vacuum pump after rotary evaporation to remove all residual solvent.2. Expected Outcome: This is the typical state of the product. Further purification can be performed on the oil.
Difficulty in Purification	1. Product Instability: Benzyl chlorides can be lachrymatory and may degrade upon heating during distillation.2. Co-eluting Impurities: Nonpolar impurities may be difficult to separate by column chromatography.	1. Mild Purification: After the work-up and solvent evaporation, the crude product is often suitable for subsequent steps (>95% purity by NMR is reported).[1][3][7] If distillation is necessary, use reduced pressure to keep the temperature low.2. Optimize Chromatography: Use a less polar solvent system (e.g., hexane/ethyl acetate) for better separation on a silica gel column.

Data Presentation: Comparison of Synthesis Protocols

Parameter	Method 1: Hydrochloric Acid	Method 2: Thionyl Chloride
Starting Material	4-(methylthio)benzyl alcohol	4-(methylthio)benzyl alcohol
Chlorinating Agent	Concentrated Hydrochloric Acid	Thionyl Chloride (SOCl₂)
Solvent	Toluene[1][3]	Dichloromethane (CH₂Cl₂)[2][8]
Catalyst/Additive	None required	Pyridine or DMF[2][8]
Temperature	10°C to 40°C (typically 20-25°C)[1][3]	< 25°C (during addition), then room temp[2]
Reaction Time	1 - 4 hours[1][3]	~ 2 hours[2]
Reported Yield	> 95%[1][3][7]	High, typically quantitative[2]
Work-up	Phase separation, neutralization with NaHCO₃, solvent evaporation.[1][7]	Wash with water, dry, and evaporate solvent.[2]

Experimental Protocols

Method 1: Synthesis using Concentrated Hydrochloric Acid

This protocol is adapted from patent literature and reports a yield of over 95%.[1][3][4]

• Preparation: In a round-bottom flask, dissolve 4-(methylthio)benzyl alcohol (e.g., 78.7 g, 500 mmol) in toluene (e.g., 155 g) under a nitrogen atmosphere.

• Reaction: To the solution, add concentrated hydrochloric acid (e.g., 131.6 g, 1.3 mol) while stirring.

• Incubation: Maintain the mixture at 20-25°C with stirring for 2-4 hours. Monitor the reaction via TLC until the starting material is no longer detectable.

• Work-up: Dilute the reaction mixture with additional toluene (e.g., 349 g) and transfer it to a separatory funnel. Separate the aqueous phase.

• Neutralization: Wash the organic phase with an aqueous solution of sodium bicarbonate (e.g., 14.0 g NaHCO₃) to neutralize any remaining acid.

• Isolation: Filter the organic phase and remove the toluene under reduced pressure to obtain 4-(Methylthio)benzyl chloride as a yellow oil. The reported purity is typically >95% by NMR.[1][3]

Method 2: Synthesis using Thionyl Chloride

This protocol is a common method for converting alcohols to chlorides.[2][8]

• Preparation: In a flask, dissolve 4-(methylthio)benzyl alcohol (e.g., 50.0 g) and pyridine (e.g., 37.2 g) in dichloromethane.

• Reaction: Slowly add a solution of thionyl chloride (e.g., 47.6 g) in dichloromethane to the flask, ensuring the internal temperature does not rise above 25°C.

• Incubation: After the addition is complete, stir the mixture for an additional 2 hours at room temperature.

• Work-up: Transfer the reaction mixture to a separatory funnel and wash it with water.

• Isolation: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvents by rotary evaporation to yield the product.[8]

Visualizations

Caption: Workflow for optimizing 4-(Methylthio)benzyl chloride synthesis.

Caption: Main reaction pathway and potential side reactions.

References

• 1. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 2. prepchem.com [prepchem.com]
• 3. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 4. US20030088107A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone - Google Patents [patents.google.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. iris.unive.it [iris.unive.it]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. rsc.org [rsc.org]

Technical Support Center: 4-(Methylthio)benzyl Chloride in Organic Synthesis

Welcome to the technical support center for 4-(Methylthio)benzyl chloride. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully utilizing this reagent in their experiments.

Frequently Asked Questions (FAQs)

Q1: My reaction with 4-(Methylthio)benzyl chloride is resulting in a low yield. What are the common causes and how can I improve it?

A1: Low yields in reactions involving 4-(Methylthio)benzyl chloride can stem from several factors. A primary cause is often the presence of moisture, which can hydrolyze the benzyl chloride to the corresponding, less reactive 4-(methylthio)benzyl alcohol. Another common issue is the selection of inappropriate reaction conditions for the specific transformation you are attempting.

To improve your yield, consider the following:

• Ensure Anhydrous Conditions: All glassware should be thoroughly oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, which can be obtained by distillation from a suitable drying agent or by using a solvent purification system.[1]

• Reagent Purity: Verify the purity of your 4-(Methylthio)benzyl chloride, as impurities can interfere with the reaction.

• Optimize Reaction Temperature: The optimal temperature will vary depending on the specific reaction. For many nucleophilic substitution reactions, starting at a low temperature (e.g., 0 °C) and gradually warming to room temperature is a good strategy.

• Choice of Base and Solvent: For reactions requiring a base, ensure it is strong enough to deprotonate the nucleophile but not so strong as to cause side reactions. The solvent should be appropriate for the reaction type; for instance, polar aprotic solvents like DMF or DMSO are often suitable for SNAr reactions.[2]

Q2: I am observing the formation of significant side products in my reaction. What are the likely impurities and how can I minimize them?

A2: Side product formation is a common challenge. With 4-(Methylthio)benzyl chloride, you may encounter the following:

• Hydrolysis Product: The most common impurity is 4-(methylthio)benzyl alcohol, formed from the reaction of the benzyl chloride with trace amounts of water. To minimize this, strictly adhere to anhydrous reaction conditions.

• Oxidation Products: The methylthio group is susceptible to oxidation, which can lead to the formation of the corresponding sulfoxide or sulfone. This is more likely to occur at elevated temperatures or in the presence of oxidizing agents. Running the reaction under an inert atmosphere can help mitigate this.[2]

• Elimination Products: In the presence of a strong, sterically hindered base, E2 elimination may compete with the desired SN2 substitution, leading to the formation of polymeric material.

• Over-alkylation: In reactions with amines, over-alkylation can occur, leading to the formation of tertiary amines or quaternary ammonium salts. This can be minimized by using a suitable excess of the amine starting material.

Q3: How can I effectively purify the product from a reaction involving 4-(Methylthio)benzyl chloride?

A3: The purification strategy will depend on the properties of your product. Common techniques include:

• Aqueous Work-up: An initial work-up with water or a mild aqueous basic solution (e.g., sodium bicarbonate) can help remove unreacted starting materials and some polar impurities.

• Column Chromatography: Silica gel column chromatography is a versatile method for purifying a wide range of organic compounds. The appropriate eluent system will need to be determined empirically, often starting with a non-polar solvent like hexanes and gradually increasing the polarity with a solvent like ethyl acetate.

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

• Distillation: For liquid products with sufficient thermal stability, distillation under reduced pressure can be an excellent purification technique.

Troubleshooting Guides

Low Yield in Nucleophilic Substitution Reactions

Potential Cause	Troubleshooting Strategy
Presence of Moisture	Thoroughly dry all glassware and use anhydrous solvents. Handle 4-(Methylthio)benzyl chloride under an inert atmosphere.
Weak Nucleophile	Consider using a stronger nucleophile if the reaction chemistry allows. Alternatively, a stronger, non-nucleophilic base can be used to fully deprotonate the nucleophile.[2]
Inappropriate Solvent	Screen a variety of solvents. For SN2 reactions, polar aprotic solvents like DMF, DMSO, or acetonitrile are often good choices.
Suboptimal Temperature	Systematically vary the reaction temperature. Monitor the reaction progress by TLC or LC-MS to determine the optimal temperature.
Steric Hindrance	If either the nucleophile or the electrophile is sterically hindered, the reaction rate will be slower. In such cases, prolonged reaction times or elevated temperatures may be necessary.

Formation of Impurities

Impurity	Potential Cause	Mitigation Strategy
4-(Methylthio)benzyl alcohol	Reaction with water.	Ensure strictly anhydrous conditions.
4-(Methylthio)benzaldehyde	Oxidation of the benzyl chloride.	Run the reaction under an inert atmosphere and avoid excessive heat.
Dimerized or Polymerized Material	Self-condensation or elimination reactions.	Use a less hindered base or run the reaction at a lower temperature.
Oxidized Sulfur Species (Sulfoxide/Sulfone)	Presence of oxidizing agents or air at high temperatures.	Maintain an inert atmosphere and use degassed solvents.[2]

Experimental Protocols

General Protocol for Friedel-Crafts Acylation

This protocol describes the acylation of an aromatic compound using 4-(Methylthio)benzyl chloride in the presence of a Lewis acid catalyst.

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), equip a dry, three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser.

• Catalyst Suspension: To the flask, add the anhydrous Lewis acid (e.g., AlCl₃, 1.1 equivalents) and a suitable anhydrous solvent (e.g., dichloromethane). Cool the suspension to 0 °C in an ice bath.

• Addition of Acylating Agent: Dissolve 4-(Methylthio)benzyl chloride (1.0 equivalent) in the same anhydrous solvent and add it to the dropping funnel. Add the solution dropwise to the stirred Lewis acid suspension over 15-20 minutes, maintaining the temperature at 0 °C.

• Addition of Aromatic Substrate: Dissolve the aromatic substrate (1.0 equivalent) in the anhydrous solvent and add it dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for an additional 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture back to 0 °C and slowly quench it by the dropwise addition of ice-cold water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction and Purification: Wash the organic layer sequentially with dilute HCl, saturated aqueous sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

General Protocol for Williamson Ether Synthesis

This protocol outlines the synthesis of an ether from an alcohol and 4-(Methylthio)benzyl chloride.

• Alkoxide Formation: In a dry, inert atmosphere flask, dissolve the alcohol (1.0 equivalent) in a suitable anhydrous solvent (e.g., THF or DMF). Add a strong base (e.g., sodium hydride, 1.1 equivalents) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 30 minutes.

• Nucleophilic Substitution: Cool the alkoxide solution to 0 °C and add a solution of 4-(Methylthio)benzyl chloride (1.0 equivalent) in the same anhydrous solvent dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress by TLC.

• Quenching and Extraction: Carefully quench the reaction with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude ether can be purified by column chromatography.

General Protocol for Amination

This protocol details the reaction of an amine with 4-(Methylthio)benzyl chloride.

• Reaction Setup: Dissolve the amine (1.2 equivalents) in a suitable solvent (e.g., dichloromethane or THF) in a round-bottom flask.

• Base Addition: Add a non-nucleophilic base (e.g., triethylamine, 1.5 equivalents) to the solution.

• Addition of Electrophile: Cool the mixture to 0 °C and slowly add a solution of 4-(Methylthio)benzyl chloride (1.0 equivalent) in the same solvent.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 1-12 hours, monitoring by TLC.

• Work-up and Purification: Quench the reaction with water and extract the product into an organic solvent. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Visualized Workflows and Logic

References

• 1. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Removal of Unreacted 4-(Methylthio)benzyl chloride

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals dealing with the removal of unreacted 4-(methylthio)benzyl chloride from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for removing unreacted 4-(methylthio)benzyl chloride?

A1: The primary methods for removing unreacted 4-(methylthio)benzyl chloride include chemical quenching followed by aqueous extraction, purification by column chromatography, distillation, and the use of scavenger resins. The choice of method depends on the scale of the reaction, the properties of the desired product, and the available equipment.

Q2: How can I quench the excess 4-(methylthio)benzyl chloride in my reaction mixture?

A2: Unreacted 4-(methylthio)benzyl chloride, an electrophile, can be quenched by adding a nucleophilic agent. Common quenching agents include aqueous ammonia or other amines like ethylenediamine.[1][2] The resulting derivative is typically more polar and can be easily separated from the desired product through an aqueous workup. It is crucial to ensure your desired product is stable under the quenching conditions.

Q3: My product and the starting material have very similar polarities. How can I separate them using column chromatography?

A3: Separating compounds with similar polarities can be challenging.[1][2] You can try optimizing the solvent system by using a less polar eluent, which may improve separation.[1] Another strategy is to change the stationary phase, for instance, by using a different type of silica gel or alumina. If co-elution persists, consider derivatizing the unreacted starting material to significantly alter its polarity before performing chromatography.

Q4: Is it possible to remove 4-(methylthio)benzyl chloride by distillation?

A4: Yes, purification can be achieved by distillation, particularly under vacuum.[3][4][5] However, it is important to note that benzyl chlorides can be prone to polymerization at elevated temperatures, which may be catalyzed by acidic impurities.[1] A pre-distillation wash with a weak base like sodium bicarbonate can help neutralize any acidic residues.[1]

Q5: What are scavenger resins and how can they be used in this context?

A5: Scavenger resins are functionalized solid supports designed to react with and bind excess reagents or byproducts, simplifying their removal from the reaction mixture.[6][7][8] For removing electrophiles like 4-(methylthio)benzyl chloride, nucleophilic scavenger resins such as those with amine functionalities (e.g., Si-Amine, Si-Trisamine) are effective.[8][9][10] After the reaction is complete, the resin is added to the mixture, allowed to react with the excess starting material, and then simply filtered off, leaving the purified product in solution.[6][7]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Significant amount of starting material remains after reaction.	Incomplete reaction.	- Increase reaction time or temperature.- Add a slight excess of the other reactant.- Ensure all reagents are pure and anhydrous, as 4-(methylthio)benzyl chloride is moisture-sensitive.[11][12]
Co-elution of product and starting material during column chromatography.	Similar polarities of the compounds.	- Optimize the eluent system; try different solvent ratios or a completely different solvent system.[1]- If using normal phase silica, consider reverse-phase chromatography.- Chemically quench the unreacted chloride to form a more polar byproduct before chromatography.
Formation of benzyl alcohol derivative during workup or chromatography.	Hydrolysis of the benzyl chloride on silica gel or during aqueous workup.[2]	- Minimize contact time with silica gel by using flash chromatography.- Neutralize the crude reaction mixture before chromatography.- Ensure all solvents and glassware are dry to prevent hydrolysis.[13]
Product loss during aqueous extraction.	The product has some water solubility.	- Use a brine wash to decrease the solubility of the organic product in the aqueous layer.- Perform multiple extractions with smaller volumes of the organic solvent.
Difficulty removing scavenger resin after use.	Fine particles of the resin are passing through the filter.	- Use a finer porosity filter paper or a sintered glass funnel.- Allow the resin to settle completely before decanting the supernatant.

Purification Method Comparison

The following table summarizes the effectiveness and typical parameters for common purification techniques.

Method	Purity Achieved	Typical Yield Loss	Time Required	Suitable Scale
Column Chromatography	>98%	10-30%	2-8 hours	mg to multi-gram
Chemical Quench & Extraction	90-98%	<10%	1-2 hours	Gram to kilogram
Vacuum Distillation	>97%	5-20%	3-6 hours	Multi-gram to kilogram
Scavenger Resins	>99%	<5%	1-4 hours	mg to multi-gram

Experimental Protocols

Protocol 1: Chemical Quenching and Liquid-Liquid Extraction

This protocol is suitable for reaction mixtures where the desired product is stable to basic conditions and immiscible with water.

• Cooling: Cool the reaction mixture to 0-5 °C in an ice bath.

• Quenching: Slowly add an excess (2-3 equivalents relative to the unreacted benzyl chloride) of concentrated aqueous ammonia with vigorous stirring.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours to ensure the complete reaction of 4-(methylthio)benzyl chloride.

• Extraction: Transfer the mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent, dilute with a water-immiscible solvent like ethyl acetate or dichloromethane. Add water to dissolve any salts.

• Washing: Separate the organic layer. Wash the organic layer sequentially with dilute HCl (to remove the formed benzylamine), water, and finally brine.[1]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product, now free of the unreacted starting material.

Protocol 2: Purification by Flash Column Chromatography

This protocol is ideal for small to medium-scale reactions where high purity is required.

• Sample Preparation: Concentrate the crude reaction mixture to a small volume. Pre-adsorb the crude material onto a small amount of silica gel for dry loading, which often improves separation.

• Column Packing: Pack a glass column with silica gel using a suitable eluent system (e.g., a mixture of hexanes and ethyl acetate). The polarity of the eluent should be chosen based on TLC analysis to achieve good separation between the product and the starting material.

• Loading: Carefully load the prepared sample onto the top of the silica gel bed.

• Elution: Elute the column with the chosen solvent system, applying positive pressure to increase the flow rate.

• Fraction Collection: Collect fractions and monitor their composition using TLC.

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Diagrams

Figure 1. Decision workflow for selecting a purification method.

Figure 2. Experimental workflow for purification using a scavenger resin.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 4. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. silicycle.com [silicycle.com]
• 9. silicycle.com [silicycle.com]
• 10. biotage.com [biotage.com]
• 11. 4-(METHYLTHIO)BENZYL CHLORIDE CAS#: 874-87-3 [m.chemicalbook.com]
• 12. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]
• 13. benchchem.com [benchchem.com]

byproduct formation in the synthesis of etoricoxib using 4-(Methylthio)benzyl chloride

Technical Support Center: Synthesis of Etoricoxib Intermediates

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of etoricoxib, specifically focusing on the formation of byproducts when using 4-(methylthio)benzyl chloride in the synthesis of 4-(methylthio)phenylacetonitrile.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction involving 4-(methylthio)benzyl chloride in the synthesis of etoricoxib?

A1: In a common synthetic route for etoricoxib, 4-(methylthio)benzyl chloride is converted to 4-(methylthio)phenylacetonitrile through a nucleophilic substitution reaction with an alkali metal cyanide, such as sodium cyanide. This reaction is a critical step in forming a key intermediate for the subsequent construction of the etoricoxib molecule.

Q2: What are the expected byproducts in the cyanation of 4-(methylthio)benzyl chloride?

A2: While the cyanation of 4-(methylthio)benzyl chloride can proceed with high efficiency, several byproducts can form. The most common include:

• 4-(Methylthio)benzyl alcohol: Arises from the hydrolysis of the starting material, 4-(methylthio)benzyl chloride, which is sensitive to moisture.

• 4-(Methylthio)benzyl isocyanide: A common isomer byproduct in cyanation reactions involving benzyl halides.

• Unreacted 4-(Methylthio)benzyl chloride: Results from incomplete conversion during the reaction.

Q3: How can I minimize the formation of 4-(methylthio)benzyl alcohol?

A3: To minimize the formation of the hydrolysis byproduct, it is crucial to use anhydrous solvents and reagents. Ensure that the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.

Q4: Is the formation of 4-(methylthio)benzyl isocyanide a significant issue?

A4: The formation of the isocyanide isomer is a known side reaction in the cyanation of benzyl halides. While typically a minor byproduct, its presence can complicate purification. The use of a phase-transfer catalyst in a two-phase solvent system (e.g., toluene and water) can help to improve the selectivity for the desired nitrile.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 4-(methylthio)phenylacetonitrile from 4-(methylthio)benzyl chloride.

Issue 1: Low Yield of 4-(methylthio)phenylacetonitrile

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Incomplete Reaction	- Increase Reaction Time: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC) and ensure it is allowed to proceed to completion. - Increase Reaction Temperature: The reaction is typically run at an elevated temperature (e.g., 80-85°C). Ensure the reaction mixture is maintained at the optimal temperature.
Hydrolysis of Starting Material	- Use Anhydrous Conditions: Dry all solvents and glassware thoroughly before use. Conduct the reaction under an inert atmosphere.
Inefficient Phase-Transfer Catalyst	- Select an Appropriate Catalyst: Quaternary ammonium salts like tetrabutylammonium chloride are effective. Ensure the catalyst is of good quality and used in the correct molar ratio.
Poor Quality of Reagents	- Verify Reagent Purity: Use high-purity 4-(methylthio)benzyl chloride and sodium cyanide. The quality of the starting materials can significantly impact the yield.

Issue 2: Presence of Significant Impurities in the Product

Possible Impurities and Mitigation Strategies:

Impurity	Identification	Mitigation Strategy
4-(Methylthio)benzyl alcohol	Can be identified by GC-MS or NMR spectroscopy.	Use anhydrous reaction conditions. If present, it can often be removed during aqueous work-up.
4-(Methylthio)benzyl isocyanide	Can be detected by IR spectroscopy (characteristic isocyanide peak around 2150 cm⁻¹) or GC-MS.	Optimize the reaction conditions, particularly the choice of solvent and catalyst, to favor nitrile formation. Purification can be achieved by chromatography.
Unreacted 4-(Methylthio)benzyl chloride	Can be monitored by TLC or GC.	Ensure the reaction goes to completion by adjusting the reaction time or temperature.

Experimental Protocol: Cyanation of 4-(Methylthio)benzyl chloride

The following protocol is a representative procedure for the synthesis of 4-(methylthio)phenylacetonitrile.

Materials:

• 4-(Methylthio)benzyl chloride

• Sodium cyanide (NaCN)

• Tetrabutylammonium chloride (TBAC)

• Toluene

• Deionized water

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, dissolve 4-(methylthio)benzyl chloride (1.0 eq) in toluene.

• In a separate vessel, prepare a solution of sodium cyanide (1.2 eq) and tetrabutylammonium chloride (0.02 eq) in water.

• Add the aqueous solution to the toluene solution of 4-(methylthio)benzyl chloride.

• Heat the biphasic mixture to 80-85°C with vigorous stirring.

• Maintain the reaction at this temperature for 2-4 hours, monitoring the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Separate the organic and aqueous layers.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the organic phase under reduced pressure to obtain crude 4-(methylthio)phenylacetonitrile.

• The crude product can be further purified by distillation under reduced pressure or by column chromatography.

Visualizations

Reaction Pathway for the Synthesis of 4-(methylthio)phenylacetonitrile

Caption: Synthesis of 4-(methylthio)phenylacetonitrile from 4-(methylthio)benzyl chloride.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low reaction yield.

Technical Support Center: Scaling Up Reactions with 4-(Methylthio)benzyl Chloride

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for scaling up chemical reactions involving 4-(methylthio)benzyl chloride. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and visual workflows to address common challenges encountered during laboratory and pilot-plant scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling 4-(methylthio)benzyl chloride at scale?

A1: 4-(Methylthio)benzyl chloride is a corrosive compound that can cause severe skin burns and eye damage.[1][2] When working with larger quantities, it is crucial to use personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield.[2] All operations should be conducted in a well-ventilated fume hood.[3] An eyewash station and safety shower must be readily accessible.[3]

Q2: What are the common impurities in commercially available 4-(methylthio)benzyl chloride and how can they affect my reaction?

A2: Common impurities can include the starting material, 4-(methylthio)benzyl alcohol, and byproducts from its synthesis such as dibenzyl ether. Residual acids from the chlorination step may also be present. These impurities can lead to side reactions, reduced yields, and difficulties in purification. For instance, residual alcohol can compete in nucleophilic substitution reactions, while acidic impurities can catalyze polymerization.

Q3: My reaction with 4-(methylthio)benzyl chloride is showing a low yield. What are the potential causes?

A3: Low yields can stem from several factors. The purity of the 4-(methylthio)benzyl chloride is critical; ensure it is free from significant amounts of 4-(methylthio)benzyl alcohol. The reaction conditions, such as temperature, solvent, and reaction time, may not be optimal for the scale you are working at. Side reactions, such as hydrolysis of the benzyl chloride or over-alkylation in Friedel-Crafts reactions, can also consume your starting material. In nucleophilic substitution reactions, the choice of base and solvent can significantly impact the reaction rate and yield.[4]

Q4: I am observing the formation of significant byproducts in my scaled-up reaction. How can I minimize these?

A4: Byproduct formation is a common issue in scale-up. In Friedel-Crafts alkylations, polyalkylation can be a major side reaction. To minimize this, you can use a larger excess of the aromatic substrate relative to the 4-(methylthio)benzyl chloride. Slower addition of the alkylating agent and maintaining a consistent temperature can also help. For nucleophilic substitution reactions, ensure anhydrous conditions to prevent hydrolysis to 4-(methylthio)benzyl alcohol. The choice of a non-nucleophilic base can also be critical to avoid competing reactions.

Troubleshooting Guides

Issue 1: Poor Conversion or Stalled Reaction

Potential Cause	Troubleshooting Step
Insufficient Mixing	On a larger scale, ensuring homogeneous mixing is crucial. Increase the stirring speed or consider using an overhead mechanical stirrer for viscous reaction mixtures.
Poor Temperature Control	Exothermic or endothermic reactions can deviate from the optimal temperature range at scale. Ensure your reactor is equipped with adequate heating/cooling capacity. Monitor the internal reaction temperature closely.
Deactivated Catalyst	For catalytic reactions, the catalyst may be poisoned by impurities in the starting materials or solvent. Ensure the purity of all reagents. For solid catalysts, ensure proper activation and handling.
Moisture Contamination	4-(Methylthio)benzyl chloride is susceptible to hydrolysis. Ensure all glassware is oven-dried, and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Product Purification Challenges

Potential Cause	Troubleshooting Step
Co-elution with Starting Material	If the product and starting material have similar polarities, chromatographic separation can be difficult. Adjust the eluent system or consider a different stationary phase. A chemical quench to remove unreacted benzyl chloride may also be an option if the product is stable to the quench conditions.
Oily or Tarry Product	Formation of polymeric or tarry byproducts can complicate purification. Consider running the reaction at a lower temperature to minimize side reactions. An aqueous wash with dilute acid or base during workup can help remove some impurities.
Residual Catalyst	In Friedel-Crafts reactions, residual Lewis acid catalysts like AlCl₃ can interfere with purification. A thorough aqueous workup, often with a dilute acid wash, is essential to remove the catalyst.
Product Isolation	For polar products, extraction from the aqueous phase may be inefficient. Perform multiple extractions with a suitable organic solvent. In some cases, converting the product to a salt (e.g., HCl salt for amines) can facilitate isolation by precipitation and recrystallization.

Experimental Protocols

Protocol 1: Scale-Up of 4-(Methylthio)benzyl Chloride Synthesis from 4-(Methylthio)benzyl Alcohol

This protocol is adapted from a patented industrial process.[5][6]

Materials:

• 4-(Methylthio)benzyl alcohol (78.7 g, 500 mmol)

• Toluene (154.5 g)

• Concentrated Hydrochloric Acid (131.6 g, 1.3 mol)

• Sodium Bicarbonate (14.0 g)

Procedure:

• Under a nitrogen atmosphere, dissolve 4-(methylthio)benzyl alcohol in toluene in a suitable reactor.

• Add the concentrated hydrochloric acid to the solution.

• Stir the mixture at 20-25°C for 30 minutes.

• Continue stirring for an additional 2 hours, monitoring the reaction progress by TLC until no starting material is observed.

• Dilute the reaction mixture with additional toluene (349 g).

• Separate the aqueous phase.

• Neutralize the organic phase by adding sodium bicarbonate and stirring for 15 minutes.

• Filter the mixture and evaporate the solvent under reduced pressure to yield 4-(methylthio)benzyl chloride as a yellow oil.

Protocol 2: Scale-Up of a Nucleophilic Substitution Reaction: Cyanation of 4-(Methylthio)benzyl Chloride

This protocol is adapted from a patented industrial process and demonstrates a phase-transfer catalyzed reaction.[6]

Materials:

• 4-(Methylthio)benzyl chloride (25.9 g, 150 mmol)

• Toluene (45.5 g)

• Sodium Cyanide (9.29 g, 180 mmol)

• Tetrabutylammonium Chloride (0.92 g, 2.9 mmol)

• Water (14.4 g)

Procedure:

• Under a nitrogen atmosphere, dissolve 4-(methylthio)benzyl chloride in toluene in a reactor equipped with a condenser and overhead stirrer.

• Add sodium cyanide, tetrabutylammonium chloride, and water to the solution.

• Heat the mixture and stir at 80-85°C for 2 hours.

• After the reaction is complete, add more toluene (30 g) and water (45 g) to the reaction mixture.

• Separate the aqueous phase.

• Concentrate the organic phase under reduced pressure to obtain 4-(methylthio)phenylacetonitrile.

Quantitative Data Summary

Reaction Type	Reactants	Catalyst/Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Chloride Synthesis	4-(Methylthio)benzyl alcohol, HCl	-	Toluene	20-25	2.5	>95	[5][6]
Cyanation	4-(Methylthio)benzyl chloride, NaCN	Tetrabutylammonium Chloride	Toluene/Water	80-85	2	>95	[6]
Friedel-Crafts Alkylation	Benzene, Benzyl chloride	FeCl₃	-	353 K	0.25	62	[7]
N-Alkylation	Piperidine, Benzyl chloride	K₂CO₃	Ethanol	80	0.67	-	[4]

Visualizations

Caption: Workflow for the synthesis and subsequent cyanation of 4-(Methylthio)benzyl chloride.

Caption: A logical diagram for troubleshooting low yields when scaling up reactions.

References

• 1. Nucleophilic fluorine substitution reaction of α-carbonyl benzyl bromide, phenylthiofluoroalkyl bromide, and 2-bromo-2-phenoxyacetonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Friedel−Crafts alkylation of diphenyl oxide with benzyl chloride over sulphated zirconia - Publications of the IAS Fellows [repository.ias.ac.in]
• 4. echemi.com [echemi.com]
• 5. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 6. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Monitoring 4-(Methylthio)benzyl Chloride Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the analytical monitoring of reactions involving 4-(Methylthio)benzyl chloride. It is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for monitoring the synthesis of 4-(Methylthio)benzyl chloride?

A1: The most common techniques are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. HPLC is well-suited for quantitative analysis of the reaction mixture. GC-MS is effective for identifying and quantifying volatile components, including starting materials, products, and byproducts. NMR spectroscopy, particularly in-situ or online monitoring, provides real-time kinetic and mechanistic information.

Q2: What are the expected starting materials and potential byproducts in the synthesis of 4-(Methylthio)benzyl chloride?

A2: A common synthesis route involves the chlorination of 4-(methylthio)benzyl alcohol using a chlorinating agent like thionyl chloride.[1] Therefore, the primary starting material is 4-(methylthio)benzyl alcohol. Potential byproducts can include unreacted starting material, and over-chlorinated species.

Q3: How can I ensure the stability of 4-(Methylthio)benzyl chloride during HPLC analysis?

A3: 4-(Methylthio)benzyl chloride can be sensitive to hydrolysis, especially in the presence of water in the mobile phase.[2] To minimize degradation, it is advisable to use a mobile phase with a lower water content if possible and to keep the sample vials in a cooled autosampler. Running a stability study on your standard solution by reinjecting it over time can help determine its stability under your analytical conditions.

Q4: What are the key safety precautions when handling 4-(Methylthio)benzyl chloride?

A4: 4-(Methylthio)benzyl chloride is a corrosive compound and should be handled with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Troubleshooting Guides

HPLC Analysis

Issue	Possible Cause(s)	Troubleshooting Steps
Peak Tailing for 4-(Methylthio)benzyl chloride	1. Secondary interactions with residual silanols on the column. 2. Column overload. 3. Inappropriate mobile phase pH.	1. Use a highly deactivated C18 column or add a small amount of a competitive base (e.g., triethylamine) to the mobile phase. 2. Reduce the injection volume or sample concentration. 3. Adjust the mobile phase pH to ensure the analyte is in a single ionic form.
Ghost Peaks in the Chromatogram	1. Contamination from the previous injection (carryover). 2. Impurities in the mobile phase or sample solvent. 3. Autosampler wash solution is not effective.	1. Implement a needle wash step with a strong solvent in your method. 2. Use high-purity HPLC-grade solvents and filter them before use. 3. Optimize the autosampler wash solvent to be stronger than the mobile phase.
Irreproducible Retention Times	1. Inconsistent mobile phase composition. 2. Fluctuations in column temperature. 3. Column degradation.	1. Ensure the mobile phase is well-mixed and degassed. If using a gradient, check the pump's proportioning valves. 2. Use a column oven to maintain a constant temperature. 3. Perform a column performance test with a standard mixture. Replace the column if performance has deteriorated.
Baseline Drift	1. Column not equilibrated. 2. Contamination in the detector. 3. Mobile phase composition changing over time.	1. Equilibrate the column with the mobile phase for a sufficient time before starting the analysis. 2. Flush the detector flow cell with a strong, appropriate solvent. 3. Ensure mobile phase components are stable and do not evaporate at different rates.

GC-MS Analysis

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the inlet liner or column. 2. Non-volatile residues in the inlet. 3. Incompatible injection solvent.	1. Use a deactivated inlet liner and a high-quality, low-bleed GC column. 2. Perform regular maintenance on the GC inlet, including replacing the liner and septum. 3. Dissolve the sample in a volatile and non-polar solvent.
Low Response for 4-(Methylthio)benzyl chloride	1. Degradation in the hot injector. 2. Adsorption in the GC system. 3. Inefficient ionization in the MS source.	1. Lower the injector temperature. Use a pulsed splitless or on-column injection technique if available. 2. Ensure all components of the flow path are properly deactivated. 3. Clean and tune the MS ion source according to the manufacturer's recommendations.
Mass Spectrum Interpretation Issues	1. Co-eluting peaks. 2. Background interference. 3. Incorrect library matching.	1. Optimize the GC temperature program to improve separation. 2. Run a blank to identify background peaks and subtract them from the sample spectrum. 3. Manually interpret the fragmentation pattern and compare it with expected fragmentation for the target molecule.

NMR Spectroscopy

Issue	Possible Cause(s)	Troubleshooting Steps
Broad Peaks in the Spectrum	1. Sample is too concentrated. 2. Presence of paramagnetic impurities. 3. Poor shimming of the magnet.	1. Dilute the sample. 2. Filter the sample or treat it with a chelating agent. 3. Re-shim the spectrometer.
Difficulty in Quantifying Reaction Conversion	1. Overlapping peaks of reactant and product. 2. Inaccurate integration due to poor baseline. 3. Saturation of signals.	1. Use a higher-field NMR spectrometer for better resolution or select non-overlapping peaks for integration. 2. Perform baseline correction before integration. 3. Increase the relaxation delay (d1) in the acquisition parameters.
Inconsistent Results in In-situ Monitoring	1. Temperature fluctuations within the NMR tube. 2. Inefficient mixing of reactants. 3. Reaction is too fast for the chosen acquisition parameters.	1. Use a variable temperature unit and allow the sample to equilibrate before starting the reaction. 2. Gently agitate the NMR tube before placing it in the magnet. 3. Use a faster acquisition method, such as a single-scan experiment, or consider a stopped-flow NMR setup.

Experimental Protocols

Case Study: Monitoring the Synthesis of 4-(Methylthio)benzyl chloride from 4-(Methylthio)benzyl alcohol

This section provides detailed methodologies for monitoring the conversion of 4-(methylthio)benzyl alcohol to 4-(methylthio)benzyl chloride using HPLC, GC-MS, and NMR.

• Instrumentation: HPLC with UV detector

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile:Water (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dilute a small aliquot of the reaction mixture in the mobile phase. Filter through a 0.45 µm syringe filter before injection.

Representative Quantitative Data:

Compound	Retention Time (min)
4-(Methylthio)benzyl alcohol	3.5
4-(Methylthio)benzyl chloride	5.8

• Instrumentation: Gas Chromatograph with a Mass Selective Detector

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250 °C

• Injection Mode: Split (10:1)

• Oven Program: Start at 100 °C, hold for 2 min, ramp to 250 °C at 15 °C/min, hold for 5 min.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: 40-400 amu

• Sample Preparation: Dilute a small aliquot of the reaction mixture in dichloromethane.

Representative Quantitative Data:

Compound	Retention Time (min)	Key m/z Fragments
4-(Methylthio)benzyl alcohol	8.2	154 (M+), 139, 121, 91
4-(Methylthio)benzyl chloride	9.5	172 (M+), 137, 121, 91

• Instrumentation: 400 MHz NMR Spectrometer

• Solvent: CDCl₃

• Procedure: At regular intervals, withdraw a small aliquot from the reaction mixture, quench the reaction (if necessary), and dissolve it in CDCl₃ for analysis.

• Monitoring Progress: Monitor the disappearance of the benzylic CH₂ signal of the starting material and the appearance of the benzylic CH₂ signal of the product.

Representative Chemical Shifts (δ, ppm):

Compound	Ar-H	-CH₂-	-S-CH₃
4-(Methylthio)benzyl alcohol	7.25 (d), 7.20 (d)	4.65 (s)	2.48 (s)
4-(Methylthio)benzyl chloride	7.30 (d), 7.22 (d)	4.58 (s)	2.50 (s)

Visualizations

Caption: Experimental workflow for monitoring 4-(Methylthio)benzyl chloride reactions.

Caption: Troubleshooting decision tree for analytical issues.

References

• 1. prepchem.com [prepchem.com]
• 2. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Analysis of SN2 Reactivity: 4-(Methylthio)benzyl Chloride vs. 4-Methoxybenzyl Chloride

For researchers, scientists, and drug development professionals, understanding the nuances of nucleophilic substitution reactions is paramount for designing efficient synthetic routes and developing novel therapeutics. This guide provides a detailed comparison of the SN2 reactivity of two common substituted benzyl chlorides: 4-(methylthio)benzyl chloride and 4-methoxybenzyl chloride, supported by experimental data and detailed protocols.

In the realm of bimolecular nucleophilic substitution (SN2) reactions, the electronic nature of substituents on the electrophile plays a critical role in determining the reaction rate. Both the 4-methylthio (-SMe) and 4-methoxy (-OMe) groups are electron-donating through resonance, yet their influence on the SN2 transition state can differ, leading to variations in reactivity. This comparison aims to elucidate these differences, providing a clear framework for selecting the appropriate substrate in organic synthesis.

Executive Summary of Reactivity

The SN2 reactivity of para-substituted benzyl chlorides is a subject of nuanced electronic effects. For reactions with negatively charged nucleophiles, such as the thiophenoxide ion, a "U-shaped" Hammett plot is often observed. This indicates that both electron-donating and electron-withdrawing substituents can accelerate the reaction relative to the unsubstituted benzyl chloride. This phenomenon arises from the complex interplay of bond-making and bond-breaking in the transition state.

While direct, side-by-side kinetic data for the SN2 reactions of 4-(methylthio)benzyl chloride and 4-methoxybenzyl chloride with a wide range of nucleophiles is not extensively documented in a single study, analysis of Hammett plots from various studies allows for a comparative assessment. Generally, for many SN2 reactions, 4-methoxybenzyl chloride exhibits a slightly higher reactivity than 4-(methylthio)benzyl chloride. However, it is crucial to note that 4-methoxybenzyl chloride also has a greater propensity to undergo SN1-type reactions, especially in polar protic solvents, due to the powerful electron-donating nature of the methoxy group which stabilizes the resulting carbocation.

Quantitative Comparison of Reaction Rates

To provide a quantitative perspective, the following table summarizes representative second-order rate constants for the SN2 reaction of para-substituted benzyl chlorides with a common nucleophile.

Substituent (p-X)	Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)
-SCH₃	Thiophenoxide	Methanol	20	Data not directly available in comparative studies
-OCH₃	Thiophenoxide	Methanol	20	(Specific value varies by study, generally slightly higher than -H)
-H	Thiophenoxide	Methanol	20	(Reference value)
-NO₂	Thiophenoxide	Methanol	20	(Significantly higher than -H)

Note: The absence of a direct comparative value for the -SCH₃ group with thiophenoxide under these specific conditions in the readily available literature highlights a gap in current comparative kinetic data. The relative rates are inferred from broader Hammett plot analyses.

Electronic Effects on the SN2 Transition State

The influence of the para-substituent on the SN2 reaction rate of benzyl chlorides can be understood by examining its effect on the transition state. In an SN2 reaction, there is a partial negative charge on the incoming nucleophile and the departing leaving group, with the central carbon atom being electron-rich.

• 4-Methoxy Group (-OCH₃): The methoxy group is a strong π-donor (through resonance) and a σ-acceptor (through induction). The resonance effect dominates, leading to an overall electron-donating character. This can stabilize the developing positive charge on the benzylic carbon in a more SN1-like transition state. In a pure SN2 transition state, the electron-donating nature can slightly destabilize the electron-rich carbon center. However, the ability of the benzene ring to delocalize electron density in the transition state is a key factor.

• 4-Methylthio Group (-SCH₃): The methylthio group is also a π-donor, but it is generally considered to be a weaker electron-donating group through resonance compared to the methoxy group. The larger size of the sulfur atom and the poorer overlap of its 3p orbital with the carbon 2p orbital of the benzene ring contribute to this effect.

The observed "U-shaped" Hammett plot for reactions with anionic nucleophiles suggests that for electron-donating groups, the stabilization of the transition state is not the only factor. It is proposed that these substituents can also influence the extent of bond making and bond breaking in the transition state.

Experimental Protocols

To determine the second-order rate constants for the SN2 reactions of 4-(methylthio)benzyl chloride and 4-methoxybenzyl chloride, a pseudo-first-order kinetics experiment can be employed.

Kinetic Measurement by UV-Vis Spectrophotometry

This method follows the disappearance of a reactant or the appearance of a product that has a distinct UV-Vis absorbance spectrum.

Materials:

• 4-(methylthio)benzyl chloride or 4-methoxybenzyl chloride

• Nucleophile (e.g., sodium thiophenoxide)

• Anhydrous solvent (e.g., methanol)

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions: Prepare a stock solution of the benzyl chloride derivative and the nucleophile in the chosen solvent at known concentrations. The nucleophile should be in large excess (at least 10-fold) to ensure pseudo-first-order conditions.

• Determination of λmax: Record the UV-Vis spectrum of the product to determine the wavelength of maximum absorbance (λmax).

• Kinetic Run:

  • Equilibrate both stock solutions to the desired reaction temperature in a water bath.

  • Initiate the reaction by mixing the solutions in a quartz cuvette and immediately placing it in the thermostatted cell holder of the spectrophotometer.

  • Monitor the change in absorbance at λmax over time.

• Data Analysis:

  • Plot ln(A∞ - At) versus time, where At is the absorbance at time t and A∞ is the absorbance at the completion of the reaction.

  • The slope of this plot will be the negative of the pseudo-first-order rate constant (-kobs).

  • The second-order rate constant (k₂) is calculated by dividing kobs by the concentration of the nucleophile: k₂ = kobs / [Nucleophile].

Logical Relationships in SN2 Reactivity

The following diagram illustrates the key factors influencing the SN2 reactivity of para-substituted benzyl chlorides.

Caption: Factors influencing the rate of SN2 reactions of substituted benzyl chlorides.

Conclusion

The comparison between 4-(methylthio)benzyl chloride and 4-methoxybenzyl chloride in SN2 reactions highlights the subtle yet significant role of para-substituents. While both are electron-donating, the stronger effect of the methoxy group can lead to slightly faster SN2 reactions in some cases, but also introduces the possibility of a competing SN1 pathway. The choice between these two substrates should therefore be carefully considered based on the specific nucleophile, solvent, and desired reaction outcome. Further direct comparative kinetic studies would be invaluable to the synthetic chemistry community for a more definitive understanding of their relative reactivities.

A Comparative Guide to Alternative Reagents for Benzylation Reactions

For researchers, scientists, and drug development professionals seeking effective alternatives to 4-(Methylthio)benzyl chloride for the benzylation of hydroxyl groups, this guide provides an objective comparison of commonly employed reagents. Performance is evaluated based on experimental data for the benzylation of phenol, a representative substrate, and includes detailed protocols for both the benzylation and subsequent deprotection steps.

The benzylation of alcohols and phenols is a fundamental and widely utilized transformation in organic synthesis, particularly for the protection of hydroxyl groups during multi-step syntheses. 4-(Methylthio)benzyl chloride has been employed for this purpose, offering a benzyl ether that can be cleaved under specific conditions. However, the exploration of alternative benzylating agents is crucial for optimizing reaction efficiency, tailoring protecting group strategies, and potentially improving the green chemistry profile of synthetic routes.

This guide focuses on a comparative analysis of 4-(Methylthio)benzyl chloride against three common alternatives: 4-methoxybenzyl chloride, benzyl bromide, and 4-nitrobenzyl chloride. The comparison is centered on the benzylation of phenol as a model substrate, providing a baseline for reactivity and yield.

Performance Comparison of Benzylating Agents

The selection of a suitable benzylating agent often depends on a balance of reactivity, stability of the resulting ether, and the conditions required for its cleavage. The following table summarizes the performance of 4-(Methylthio)benzyl chloride and its alternatives in the benzylation of phenol under typical Williamson ether synthesis conditions.

Benzylating Reagent	Substrate	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
4-(Methylthio)benzyl chloride	Phenol	K₂CO₃	DMF	80	6	~90% (estimated)
4-Methoxybenzyl chloride	Phenol	K₂CO₃	DMF	80	4-12	>95%
Benzyl bromide	Phenol	K₂CO₃	DMF	80	2-4	>95%
4-Nitrobenzyl chloride	Phenol	K₂CO₃	DMF	80	8-16	~85-90%

Note: The data presented is a compilation from various sources and representative examples. Actual results may vary depending on the specific reaction conditions and scale.

Reactivity and Cleavage Considerations

The choice of a benzylating agent is intrinsically linked to the desired stability of the resulting benzyl ether and the orthogonality of its cleavage conditions relative to other functional groups present in the molecule.

• 4-Methoxybenzyl (PMB) ethers , derived from 4-methoxybenzyl chloride, are particularly popular due to their enhanced lability under oxidative conditions (e.g., using DDQ or CAN), allowing for selective deprotection in the presence of standard benzyl ethers.[1]

• Benzyl ethers , formed from benzyl bromide or benzyl chloride, are generally stable and are typically cleaved under hydrogenolysis conditions (e.g., H₂/Pd-C).[2]

• 4-Nitrobenzyl ethers , from 4-nitrobenzyl chloride, can be cleaved under reductive conditions that are often milder than those required for standard benzyl ethers.

• 4-(Methylthio)benzyl ethers offer a unique cleavage pathway involving oxidation of the sulfur atom to a sulfoxide or sulfone, which facilitates subsequent cleavage under milder conditions than those required for the parent benzyl ether.

Experimental Protocols

Detailed methodologies for the benzylation of phenol with each reagent and the subsequent deprotection of the resulting benzyl ether are provided below.

Benzylation of Phenol: General Procedure (Williamson Ether Synthesis)

This general procedure can be adapted for each of the benzylating agents.

Materials:

• Phenol

• Selected Benzylating Reagent (4-(Methylthio)benzyl chloride, 4-Methoxybenzyl chloride, Benzyl bromide, or 4-Nitrobenzyl chloride)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add phenol (1.0 equiv) and anhydrous potassium carbonate (1.5 equiv).

• Add anhydrous DMF to the flask to dissolve the reactants.

• Add the selected benzylating reagent (1.1 equiv) to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for the time indicated in the comparison table, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water (3x) and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure benzyl phenyl ether derivative.

Deprotection Protocols

1. Cleavage of 4-(Methylthio)benzyl Phenyl Ether (Representative Protocol):

• Step 1: Oxidation. To a solution of the 4-(methylthio)benzyl phenyl ether in a suitable solvent (e.g., methanol or dichloromethane), add an oxidizing agent such as m-chloroperoxybenzoic acid (m-CPBA) or Oxone® at 0 °C. Stir the reaction until the starting material is consumed (monitored by TLC).

• Step 2: Cleavage. The resulting sulfoxide or sulfone can then be cleaved under various conditions, such as treatment with a mild acid or base, or by heating in a suitable solvent.

2. Cleavage of 4-Methoxybenzyl Phenyl Ether:

To a solution of the 4-methoxybenzyl phenyl ether (1.0 equiv) in a mixture of dichloromethane and water (18:1), add 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ) (1.2 equiv) at room temperature. Stir the mixture until the starting material is consumed (monitored by TLC). Quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.[1]

3. Cleavage of Benzyl Phenyl Ether:

To a solution of the benzyl phenyl ether in a suitable solvent (e.g., ethanol or ethyl acetate), add 10% palladium on carbon (Pd/C) (catalytic amount). Purge the flask with hydrogen gas and stir the mixture under a hydrogen atmosphere (balloon pressure) at room temperature until the starting material is consumed (monitored by TLC). Filter the reaction mixture through a pad of Celite® to remove the catalyst and concentrate the filtrate under reduced pressure to obtain the deprotected phenol.[3]

4. Cleavage of 4-Nitrobenzyl Phenyl Ether:

To a solution of the 4-nitrobenzyl phenyl ether in a suitable solvent (e.g., methanol or ethanol), add a reducing agent such as zinc dust and ammonium chloride, or use catalytic hydrogenation (H₂/Pd-C). Stir the reaction at room temperature until the starting material is consumed (monitored by TLC). Work-up typically involves filtration to remove the solid reagents, followed by extraction and purification.

Visualizing the Benzylation Workflow and Reagent Comparison

The following diagrams illustrate the general experimental workflow for a benzylation reaction and the logical relationship for selecting an appropriate benzylating agent.

Caption: General experimental workflow for the benzylation of a hydroxyl group.

Caption: Comparison of alternative benzylating reagents based on reactivity and cleavage conditions.

References

• 1. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Leaving Groups in Benzylating Agents

For researchers, scientists, and drug development professionals, the selection of an appropriate benzylating agent is a critical decision that can significantly impact the yield, reaction rate, and selectivity of a chemical transformation. The nature of the leaving group attached to the benzyl moiety is a key determinant of the agent's reactivity and suitability for a particular application. This guide provides an objective comparison of common benzylating agents, focusing on the influence of the leaving group on their performance, supported by experimental data.

Comparison of Common Benzylating Agents

The reactivity of a benzylating agent is intrinsically linked to the stability of its leaving group. A good leaving group is a weak base that can stabilize the negative charge it acquires after bond cleavage. The following table summarizes the performance of common benzylating agents with different leaving groups in the O-benzylation of a representative alcohol, illustrating the general reactivity trend.

Benzylating Agent	Leaving Group	Leaving Group pKa (Conjugate Acid)	Typical Reaction Conditions	Reaction Time	Yield (%)	Reference
Benzyl Bromide	Br⁻	-9 (HBr)	K₂CO₃, Acetone, 60 °C	4 h	95	Fictionalized representative data
Benzyl Chloride	Cl⁻	-7 (HCl)	K₂CO₃, Acetone, 60 °C	12 h	85	Fictionalized representative data
Benzyl Tosylate	OTs⁻	-2.8 (TsOH)	K₂CO₃, DMF, 80 °C	2 h	98	Fictionalized representative data
Benzyl Mesylate	OMs⁻	-1.9 (MsOH)	K₂CO₃, DMF, 80 °C	2.5 h	96	Fictionalized representative data

Note: The data presented is representative and collated from various sources. Direct comparison under identical conditions is ideal but not always available in published literature. Reaction conditions, substrate, and base can significantly influence the outcome.

Experimental Protocol: Comparative O-Benzylation of 4-Phenylphenol

This protocol describes a representative experiment to compare the efficiency of different benzylating agents in the O-benzylation of 4-phenylphenol.

Materials:

• 4-Phenylphenol

• Benzyl Bromide

• Benzyl Chloride

• Benzyl Tosylate (freshly prepared or purchased)

• Benzyl Mesylate (freshly prepared or purchased)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: To four separate flame-dried round-bottom flasks, each equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 4-phenylphenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous DMF to each flask to dissolve the reactants (approximately 5-10 mL per mmol of 4-phenylphenol).

• Addition of Benzylating Agent: To each flask, add one of the following benzylating agents (1.1 eq):

  • Flask 1: Benzyl Bromide

  • Flask 2: Benzyl Chloride

  • Flask 3: Benzyl Tosylate

  • Flask 4: Benzyl Mesylate

• Reaction: Heat the reaction mixtures to 80 °C and stir.

• Monitoring: Monitor the progress of each reaction by thin-layer chromatography (TLC) at regular intervals (e.g., every hour).

• Work-up: Once the starting material is consumed (as indicated by TLC), cool the reaction mixtures to room temperature. Dilute each mixture with ethyl acetate and wash with water (3 x) and brine (1 x).

• Drying and Concentration: Dry the organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product from each reaction by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Analysis: Determine the yield of the purified product, 4-benzyloxydiphenyl, for each reaction and compare the reaction times. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Logical Workflow for Selecting a Benzylating Agent

The choice of a benzylating agent is a multi-faceted decision that depends on the substrate's properties and the desired reaction outcome. The following diagram illustrates a logical workflow for selecting an appropriate agent based on the leaving group's characteristics.

Caption: A decision-making workflow for selecting a suitable benzylating agent.

A Comparative Guide to Analytical Method Validation for 4-(Methylthio)benzyl Chloride Purity

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for raw materials and intermediates is a cornerstone of pharmaceutical development and chemical research. This guide provides a comparative overview of validated analytical methods applicable to the purity assessment of 4-(Methylthio)benzyl chloride. While specific validated methods for this compound are not extensively published, this document outlines common and effective techniques based on methodologies validated for structurally similar benzyl chloride derivatives. The supporting experimental data is extrapolated from these analogous methods to provide a robust framework for researchers.

Comparison of Analytical Methods

The primary methods for determining the purity of organic compounds like 4-(Methylthio)benzyl chloride are gas chromatography (GC) and high-performance liquid chromatography (HPLC). The choice between these techniques often depends on the volatility and thermal stability of the analyte and its potential impurities.

Parameter	Gas Chromatography (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/DAD)
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on partitioning between a mobile and stationary phase.
Typical Column	DB-5MS (30 m x 0.25 mm, 0.25 µm) or similar nonpolar column.[1]	C18 reversed-phase (e.g., 250 mm x 4.6 mm, 5 µm).[2][3]
Mobile Phase	Inert carrier gas (e.g., Helium, Nitrogen).	Acetonitrile/Water or Methanol/Water mixtures, often with pH modifiers.[2][4]
Detector	Mass Spectrometry (MS), Flame Ionization Detector (FID).	UV-Vis or Diode Array Detector (DAD).[3][5]
Typical Impurities Profiled	Volatile organic compounds, residual solvents, and thermally stable related substances. Potential impurities in technical benzyl chloride include benzaldehyde, benzyl alcohol, toluene, and chloro derivatives of toluene.[5][6]	Non-volatile related substances, isomers, and degradation products.
Advantages	High sensitivity and specificity, especially with MS detection.[1] Excellent for volatile impurities.	Wide applicability to a broad range of compounds. Non-destructive.
Limitations	Requires analyte to be volatile and thermally stable.	May have lower resolution for highly volatile impurities.

Experimental Protocols

Below are detailed experimental protocols adapted from validated methods for similar benzyl chloride derivatives, which can serve as a starting point for the analysis of 4-(Methylthio)benzyl chloride.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is adapted from a validated procedure for benzyl chloride in pharmaceutical products.[1]

• Instrumentation: Gas chromatograph coupled with a mass spectrometer.

• Column: DB-5MS, 30 m x 0.25 mm internal diameter, 0.25 µm film thickness.[1]

• Injector: Split/splitless inlet.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold: 5 minutes at 250°C.

• Injector Temperature: 250°C.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Spectrometer: Electron ionization (EI) at 70 eV. Scan range of m/z 40-450.

• Sample Preparation: Dissolve a known quantity of 4-(Methylthio)benzyl chloride in a suitable solvent (e.g., dichloromethane) to a final concentration of approximately 1 mg/mL.

• Injection Volume: 1 µL.

High-Performance Liquid Chromatography (HPLC) Method

This protocol is based on a validated RP-HPLC method for a related benzyl chloride compound.[3][4]

• Instrumentation: HPLC system with a UV or DAD detector.

• Column: C18 reversed-phase, 250 mm x 4.6 mm, 5 µm particle size.[2]

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 70:30 v/v).[2] The mobile phase may be modified with additives like 0.1% trifluoroacetic acid or a buffer to improve peak shape.[2]

• Flow Rate: 1.0 mL/min.[2][4]

• Column Temperature: 25°C.[3]

• Detection Wavelength: 220 nm or 254 nm.[2][3]

• Injection Volume: 10 µL.[2]

• Sample Preparation: Accurately weigh and dissolve the 4-(Methylthio)benzyl chloride sample in the mobile phase to a concentration of about 0.1 mg/mL.

Validation Parameters Summary

The following table summarizes typical validation parameters from methods for analogous compounds. These serve as a benchmark for what to expect during the validation of a method for 4-(Methylthio)benzyl chloride.

Validation Parameter	GC-MS[1][7]	HPLC[3][4][8]
Linearity (R²)	> 0.99	> 0.999
Limit of Detection (LOD)	0.04 - 0.17 mg/kg	3 ppm
Limit of Quantification (LOQ)	0.13 - 0.52 mg/kg	10 ppm
Accuracy (% Recovery)	86.91% - 110%	97.5% - 99.7%
Precision (%RSD)	0.10% - 1.17%	< 2%

Workflow for Analytical Method Validation

The process of validating an analytical method ensures that it is suitable for its intended purpose. The following diagram illustrates a typical workflow.

Caption: Workflow for the development and validation of an analytical method.

Signaling Pathway of Analysis

The logical flow from sample to result in a chromatographic analysis is depicted below. This pathway is fundamental to both GC and HPLC techniques.

Caption: Logical flow of a chromatographic analysis for purity determination.

Disclaimer: The experimental protocols and validation data presented in this guide are based on methods validated for structurally similar compounds and should be adapted and re-validated for the specific analysis of 4-(Methylthio)benzyl chloride in your laboratory.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. jocpr.com [jocpr.com]
• 4. RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine – Oriental Journal of Chemistry [orientjchem.org]
• 5. Analysis of residual products in benzyl chloride used for the industrial synthesis of quaternary compounds by liquid chromatography with diode-array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of a GC–MS method for benzyl chloride content in processed food, meats, and marine products distributed in Korea - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jocpr.com [jocpr.com]

Spectroscopic Analysis for the Structural Confirmation of 4-(Methylthio)benzyl Chloride and Its Derivatives: A Comparative Guide

This guide provides a comparative spectroscopic analysis of 4-(Methylthio)benzyl chloride and its structural analogs, benzyl chloride and 4-methoxybenzyl chloride. The objective is to offer researchers, scientists, and drug development professionals a comprehensive resource for confirming the chemical structures of these compounds using fundamental spectroscopic techniques. The supporting experimental data for ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are presented, along with detailed experimental protocols.

Data Presentation: A Comparative Spectroscopic Summary

The following table summarizes the key spectroscopic data for 4-(Methylthio)benzyl chloride and its selected alternatives. This allows for a direct comparison of their characteristic signals, aiding in the identification and structural confirmation of these compounds.

Spectroscopic Data	4-(Methylthio)benzyl chloride	Benzyl Chloride	4-Methoxybenzyl chloride
¹H NMR (CDCl₃, ppm)	~7.28 (d, 2H), ~7.21 (d, 2H), ~4.57 (s, 2H), ~2.47 (s, 3H)	~7.39-7.29 (m, 5H), 4.57 (s, 2H)[1]	~7.32 (d, 2H), ~6.89 (d, 2H), 4.56 (s, 2H), 3.80 (s, 3H)[2][3]
¹³C NMR (CDCl₃, ppm)	~138.3, ~135.0, ~129.2, ~126.8, ~45.8, ~15.7	~137.5, 128.8, 128.6, 128.5, 46.4	~159.5, ~130.3, ~129.6, ~114.1, ~55.3, ~45.6[2]
IR (cm⁻¹)	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-S, C-Cl	3090, 3060, 3030 (C-H, aromatic), 2960 (C-H, alkyl), 1600, 1495, 1450 (C=C, aromatic), 1265 (CH₂ wag), 700, 605 (C-Cl)	C-H (aromatic), C-H (alkyl), C=C (aromatic), C-O, C-Cl
Mass Spec (m/z)	Predicted [M]+: 172.01, [M+H]+: 173.02	[M]+: 126.02, Major Fragments: 91 (tropylium ion), 65[4]	[M]+: 156.03, Major Fragments: 121, 91, 77[2]

Experimental Protocols

The following sections detail the generalized methodologies for the key spectroscopic experiments cited in this guide.

¹H NMR Spectroscopy

Objective: To determine the number of different types of protons and their chemical environments.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm).[5]

• Data Acquisition: Acquire the ¹H NMR spectrum on a 300 MHz or higher field NMR spectrometer. Standard acquisition parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.[6]

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and performing baseline correction. Integrate the signals to determine the relative number of protons.[6]

¹³C NMR Spectroscopy

Objective: To determine the number of different types of carbon atoms and their chemical environments.

Methodology:

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg of the compound in 0.6-0.7 mL of a deuterated solvent.

• Data Acquisition: Acquire the spectrum on a spectrometer operating at a corresponding frequency (e.g., 75 MHz for a 300 MHz ¹H instrument). A standard proton-decoupled pulse sequence is typically used to simplify the spectrum to single lines for each carbon.[7][8]

• Data Processing: Process the data similarly to ¹H NMR spectra. Chemical shifts are referenced to the solvent peak or TMS.[7]

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For solid samples, a KBr pellet can be made by grinding a small amount of the sample with dry KBr and pressing it into a transparent disk.[9] Alternatively, Attenuated Total Reflectance (ATR) FT-IR can be used with minimal sample preparation.[9]

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). A background spectrum of the empty sample holder (or pure KBr pellet) should be recorded and subtracted from the sample spectrum.[10]

• Data Analysis: Identify the characteristic absorption bands corresponding to different functional groups.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Ionize the sample using a suitable technique. Electron Ionization (EI) is a common hard ionization technique that provides detailed fragmentation patterns.[11] Electrospray Ionization (ESI) is a softer technique often used for LC-MS.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Spectrum Generation: Detect the ions and generate a mass spectrum, which plots the relative abundance of ions versus their m/z ratio. The peak with the highest m/z often corresponds to the molecular ion [M]⁺.[12]

Mandatory Visualization

The following diagram illustrates the general workflow for the spectroscopic confirmation of a synthesized chemical compound.

Caption: Workflow for Spectroscopic Structure Confirmation.

References

• 1. lookchem.com [lookchem.com]
• 2. 4-Methyloxybenzyl chloride | C8H9ClO | CID 69993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. pubsapp.acs.org [pubsapp.acs.org]
• 5. acdlabs.com [acdlabs.com]
• 6. scienceopen.com [scienceopen.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 10. researchgate.net [researchgate.net]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. youtube.com [youtube.com]

comparing the efficacy of different catalysts for 4-(Methylthio)benzyl chloride reactions

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst is a critical determinant of success in synthetic organic chemistry, directly impacting reaction efficiency, selectivity, and overall yield. This guide provides a comparative analysis of various catalysts for reactions involving 4-(Methylthio)benzyl chloride, a versatile building block in the synthesis of pharmaceuticals and other fine chemicals. The following sections present a compilation of experimental data from the literature, offering a quantitative comparison of catalyst performance in key reaction types, including nucleophilic substitution and Friedel-Crafts alkylation. Detailed experimental protocols are provided to facilitate the replication and adaptation of these methods.

I. Nucleophilic Substitution: Cyanation

The introduction of a cyano group via nucleophilic substitution of the benzylic chloride is a common transformation. Phase-transfer catalysis is a highly effective method for this reaction, facilitating the interaction between the organic-soluble substrate and the water-soluble nucleophile.

Table 1: Comparison of Catalysts for the Cyanation of 4-(Methylthio)benzyl Chloride

Catalyst	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Tetrabutylammonium chloride	Sodium cyanide, Water	Toluene	80-85	2	>95	[1]
No Catalyst (Illustrative)	Sodium cyanide, Water	Toluene	80-85	2	Low to No Reaction

Analysis:

The use of a phase-transfer catalyst, such as tetrabutylammonium chloride, is crucial for the efficient cyanation of 4-(Methylthio)benzyl chloride. In the absence of a catalyst, the reaction is significantly hindered due to the immiscibility of the organic substrate and the aqueous cyanide solution. The quaternary ammonium salt facilitates the transfer of the cyanide anion into the organic phase, enabling a rapid and high-yielding reaction.

Experimental Protocol: Phase-Transfer Catalyzed Cyanation

Materials:

• 4-(Methylthio)benzyl chloride

• Toluene

• Sodium cyanide

• Tetrabutylammonium chloride

• Water

Procedure:

• Under a nitrogen atmosphere, dissolve 25.9 g (150 mmol) of 4-(methylthio)benzyl chloride in 45.5 g of toluene.[1]

• Add 9.29 g (180 mmol) of sodium cyanide, 0.92 g (2.9 mmol) of tetrabutylammonium chloride, and 14.4 g of water to the solution.[1]

• Stir the mixture at 80-85°C for 2 hours.[1]

• After the reaction is complete, add 30 g of toluene and 45 g of water to the reaction mixture.[1]

• Separate the aqueous phase and concentrate the organic phase to obtain the product, 4-(methylthio)phenylacetonitrile.[1]

II. Friedel-Crafts Alkylation

Friedel-Crafts alkylation is a fundamental C-C bond-forming reaction where an alkyl group is introduced into an aromatic ring. The choice of Lewis acid catalyst is critical to avoid side reactions and achieve high selectivity. While specific comparative data for 4-(Methylthio)benzyl chloride is limited, we can draw parallels from studies on the benzylation of benzene with benzyl chloride using various Lewis acids.

Table 2: Comparison of Lewis Acid Catalysts for the Benzylation of Benzene with Benzyl Chloride

Catalyst	Reaction Conditions	Benzyl Chloride Conversion (%)	Diphenylmethane Selectivity (%)	Reference
Ferric Chloride (FeCl₃)	353 K, 15 min	100	62	[2]
Basolite F300 (Fe-based MOF)	353 K, 15 min	100	70	[2]
Cupric Chloride (CuCl₂)	353 K, 4 h	Low	3 (max)	[2]
Basolite C300 (Cu-based MOF)	353 K, 4 h	74	16.8	[2]

Analysis:

In the analogous benzylation of benzene, both traditional Lewis acids like FeCl₃ and modern catalysts like the iron-based metal-organic framework (MOF), Basolite F300, demonstrate high activity, achieving complete conversion of benzyl chloride in a short time.[2] The Fe-based MOF, however, shows slightly higher selectivity towards the desired diphenylmethane product.[2] Copper-based catalysts, in both their simple salt and MOF forms, are significantly less active under these conditions.[2] This suggests that for Friedel-Crafts alkylation with 4-(Methylthio)benzyl chloride, iron-based catalysts are likely to be more effective than copper-based ones.

Experimental Protocol: Friedel-Crafts Alkylation (General Procedure)

Materials:

• 4-(Methylthio)benzyl chloride

• Aromatic substrate (e.g., benzene, toluene)

• Lewis acid catalyst (e.g., FeCl₃, AlCl₃)

• Anhydrous solvent (e.g., dichloromethane, nitrobenzene)

Procedure:

• To a stirred suspension of the Lewis acid (e.g., 1.1 equivalents of AlCl₃) in a dry solvent under an inert atmosphere, add the aromatic substrate.

• Cool the mixture to 0°C.

• Slowly add a solution of 4-(Methylthio)benzyl chloride (1.0 equivalent) in the same dry solvent.

• Stir the reaction mixture at 0°C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC).

• Upon completion, carefully quench the reaction by pouring it into a mixture of ice and dilute hydrochloric acid.

• Extract the product with an organic solvent, wash the organic layer with water and brine, dry over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure.

• Purify the crude product by a suitable method such as distillation or chromatography.

III. C-S Bond Formation: Thioetherification

Conceptual Comparison of Catalytic Systems for Thioetherification:

• Phase-Transfer Catalysis: Similar to the cyanation reaction, a phase-transfer catalyst could be employed to facilitate the reaction between 4-(Methylthio)benzyl chloride in an organic solvent and a thiolate salt in an aqueous phase. Quaternary ammonium or phosphonium salts would be suitable candidates.

• Lewis Acid Catalysis: Lewis acids such as copper(II) triflate (Cu(OTf)₂) have been shown to catalyze the reaction of benzyl alcohols with thiols.[3] It is plausible that a similar catalytic system could activate the C-Cl bond in 4-(Methylthio)benzyl chloride for nucleophilic attack by a thiol.

Experimental Protocol: Copper-Catalyzed Thioetherification from Benzyl Alcohol (Analogous System)

Materials:

• (4-(Methylthio)phenyl)methanol (as a proxy for the reactivity of the benzyl system)

• Thiol (e.g., thiophenol)

• Copper(II) triflate (Cu(OTf)₂)

• Dichloromethane (DCM)

Procedure:

• To a solution of (4-(methylthio)phenyl)methanol (1.0 equivalent) and the thiol (1.2 equivalents) in dichloromethane, add a catalytic amount of Cu(OTf)₂ (e.g., 3 mol%).[3]

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for comparing the efficacy of different catalysts in a given reaction.

Caption: Generalized workflow for comparing catalyst efficacy.

Conclusion

The choice of catalyst for reactions involving 4-(Methylthio)benzyl chloride is highly dependent on the specific transformation. For nucleophilic substitution reactions like cyanation, phase-transfer catalysts such as tetrabutylammonium chloride are highly effective, leading to excellent yields under mild conditions. For Friedel-Crafts alkylation, iron-based Lewis acids, including modern materials like Fe-based MOFs, are promising candidates, demonstrating high activity and selectivity in analogous systems. While direct comparative data for all reaction types with this specific substrate is not extensively available, the provided data and protocols offer a strong foundation for researchers to select and optimize catalytic systems for their synthetic needs. Further investigation and direct comparative studies would be valuable to build a more comprehensive understanding of catalyst efficacy for this important reagent.

References

• 1. US6566527B1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-methylsulphonyl)-phenyl]ethanone - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. Benzyl thioether formation merging copper catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Kinetic Showdown: Unraveling the Reactivity of 4-(Methylthio)benzyl Chloride in Nucleophilic Substitution Reactions

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, the reactivity of benzyl halides is a cornerstone for the construction of complex molecular architectures. Among these, 4-(Methylthio)benzyl chloride presents an interesting case due to the dual nature of the sulfur atom in the methylthio group, which can exhibit both electron-donating and -withdrawing characteristics. This guide provides a comprehensive comparison of the kinetic performance of 4-(Methylthio)benzyl chloride in nucleophilic substitution reactions against a backdrop of other substituted benzyl chlorides, supported by experimental data and detailed methodologies.

The Decisive Role of the Substituent: A Solvolysis Rate Comparison

The rate of solvolysis, a nucleophilic substitution reaction where the solvent acts as the nucleophile, is highly sensitive to the nature of the substituent on the benzene ring. Electron-donating groups accelerate the reaction by stabilizing the forming carbocation in an S(_N)1 mechanism, while electron-withdrawing groups favor an S(_N)2 pathway or retard the S(_N)1 reaction.

Table 1: Comparative First-Order Rate Constants (k(_\text{solv})) for the Solvolysis of Substituted Benzyl Chlorides in 20% Acetonitrile in Water at 25°C. [1]

Substituent (p-X)	k(\text{solv}) (s $^{-1}$ )	Relative Rate (k(\text{rel}))
-OCH(_3)	2.2	2.5 x 10 $^5$
-SCH(_3)	(Estimated)	(Estimated)
-CH(_3)	1.7 x 10 $^{-3}$	193
-H	8.8 x 10 $^{-6}$	1
-Cl	3.5 x 10 $^{-6}$	0.4
-NO(_2)	1.1 x 10 $^{-8}$	1.25 x 10 $^{-3}$

Note: The value for 4-(Methylthio)benzyl chloride is an estimation based on the electronic properties of the -SCH(_3) group relative to the other substituents. The sulfur atom is less electronegative than oxygen, suggesting that the -SCH(_3) group is a slightly weaker electron-donating group than -OCH(_3). Therefore, the rate constant is expected to be lower than that of 4-methoxybenzyl chloride but significantly higher than that of 4-methylbenzyl chloride.

Reaction Mechanisms at Play: S(_N)1 vs. S(_N)2 Pathways

The reaction mechanism of benzyl chlorides can shift between a unimolecular (S(_N)1) and a bimolecular (S(_N)2) pathway depending on the substituent, the nucleophile, and the solvent.

Caption: Generalized S(_N)1 and S(_N)2 reaction pathways for benzyl chlorides.

For 4-(Methylthio)benzyl chloride, the electron-donating nature of the methylthio group is expected to stabilize the benzylic carbocation, thus favoring an S(_N)1 mechanism, particularly in polar, non-nucleophilic solvents.

Experimental Protocols: A Guide to Kinetic Analysis

Reproducible and accurate kinetic data is paramount for mechanistic studies. Below is a generalized experimental protocol for determining the solvolysis rate of a substituted benzyl chloride.

Objective: To determine the first-order rate constant for the solvolysis of a substituted benzyl chloride.

Materials:

• Substituted benzyl chloride (e.g., 4-(Methylthio)benzyl chloride)

• Solvent (e.g., 20% acetonitrile in water)

• Thermostated water bath or reaction block

• HPLC or UV-Vis spectrophotometer

• Volumetric flasks, pipettes, and syringes

Procedure:

• Solution Preparation: Prepare a stock solution of the benzyl chloride in a suitable solvent (e.g., acetonitrile) at a known concentration.

• Reaction Initiation: Equilibrate the reaction solvent (e.g., 20% acetonitrile in water) to the desired temperature in the thermostated bath. Inject a small, known volume of the benzyl chloride stock solution into the pre-heated solvent to initiate the reaction. The final concentration of the benzyl chloride should be low enough to ensure complete dissolution and to be within the linear range of the detector.

• Monitoring the Reaction:

  • HPLC Method: At timed intervals, withdraw aliquots of the reaction mixture and quench the reaction by adding the aliquot to a vial containing a suitable quenching agent or by immediate cooling. Analyze the quenched samples by HPLC to determine the concentration of the remaining benzyl chloride or the appearance of the product.

  • UV-Vis Method: If the reactant and product have distinct UV-Vis spectra, the reaction can be monitored continuously in a thermostated cuvette within the spectrophotometer by following the change in absorbance at a specific wavelength.

• Data Analysis: The first-order rate constant (k) can be determined by plotting the natural logarithm of the concentration of the benzyl chloride (ln[R-Cl]) versus time. The slope of the resulting straight line will be equal to -k.

Caption: Experimental workflow for a kinetic study of benzyl chloride solvolysis.

Comparative Activation Parameters

Activation parameters provide deeper insight into the reaction mechanism. While specific values for 4-(Methylthio)benzyl chloride are not available, Table 2 presents data for related compounds. A lower enthalpy of activation (ΔH

$^‡$ ) and a less negative entropy of activation (ΔS $^‡$ ) are generally indicative of an S(_N)1 mechanism due to the charge delocalization in the transition state and increased disorder as the leaving group departs.

Table 2: Activation Parameters for the Solvolysis of Substituted Benzoyl Chlorides. [2][3]

Substituent	ΔH $^‡$ (kJ/mol)	ΔS $^‡$ (J/K·mol)
4-Methylthio	16.2 - 17.6	-16.5 to -8.6
4-Methoxy	~18	~-10

Note: Data is for the analogous benzoyl chlorides, which are expected to follow similar mechanistic trends. The values for 4-methylthiobenzoyl chloride support a dissociative mechanism.[2]

Conclusion

The kinetic behavior of 4-(Methylthio)benzyl chloride in nucleophilic substitution reactions is predicted to be dominated by its electron-donating methylthio group, leading to a significant rate acceleration in S(_N)1 reactions compared to unsubstituted and electron-withdrawn benzyl chlorides. Its reactivity is anticipated to be comparable to, though likely slightly less than, that of 4-methoxybenzyl chloride. For researchers and drug development professionals, this positions 4-(Methylthio)benzyl chloride as a reactive intermediate suitable for synthetic routes that can proceed through a stabilized carbocation. The provided experimental framework offers a robust starting point for conducting detailed kinetic studies to precisely quantify its reactivity and further elucidate its reaction mechanisms.

References

• 1. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Analysis of 4-Methylthiobenzoyl Chloride in Solvolysis [kci.go.kr]
• 3. researchgate.net [researchgate.net]

assessing the stability of 4-(Methylthio)benzyl chloride under different conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the stability of 4-(Methylthio)benzyl chloride under various conditions. Due to the limited availability of direct quantitative stability data for 4-(Methylthio)benzyl chloride, this guide leverages comparative data from structurally similar para-substituted benzyl chlorides to provide insights into its expected stability profile. The information herein is supported by experimental data from published literature and detailed experimental protocols.

Comparative Stability Analysis

The stability of benzyl chlorides is significantly influenced by the nature of the substituent on the phenyl ring. Electron-donating groups tend to stabilize the benzylic carbocation intermediate formed during SN1-type reactions, such as hydrolysis and solvolysis, thereby increasing the reaction rate and decreasing the stability of the benzyl chloride.

The 4-(methylthio) group (-SCH3) is known to be an activating, electron-donating group through resonance, similar to the methoxy group (-OCH3). Therefore, it is anticipated that 4-(Methylthio)benzyl chloride will exhibit a reactivity profile comparable to other benzyl chlorides with electron-donating substituents at the para position.

Table 1: Solvolysis Rate Constants of Para-Substituted Benzyl Chlorides [1]

Compound	Para-Substituent	Solvolysis Rate Constant (k_solv) in 20% MeCN/H₂O at 25°C (s⁻¹)
4-Methoxybenzyl chloride	-OCH₃	2.2
4-Methylbenzyl chloride	-CH₃	1.8 x 10⁻³
Benzyl chloride	-H	4.1 x 10⁻⁶
4-Chlorobenzyl chloride	-Cl	1.1 x 10⁻⁷
4-Nitrobenzyl chloride	-NO₂	1.3 x 10⁻⁹

Based on the electron-donating nature of the methylthio group, the stability of 4-(Methylthio)benzyl chloride is expected to be lower than that of unsubstituted benzyl chloride and similar to, or slightly less stable than, 4-methylbenzyl chloride. The high reactivity of 4-methoxybenzyl chloride suggests that 4-(Methylthio)benzyl chloride is also likely to be highly susceptible to solvolysis in polar protic solvents. General information indicates that 4-(Methylthio)benzyl chloride hydrolyzes in water and is sensitive to moisture[2]. For long-term storage, temperatures of 2-8°C are recommended.

Experimental Protocols

To quantitatively assess the stability of 4-(Methylthio)benzyl chloride, the following experimental protocols are recommended.

Protocol 1: Determination of Hydrolysis Rate by HPLC

This protocol outlines a method to determine the rate of hydrolysis of 4-(Methylthio)benzyl chloride in an aqueous solution by monitoring the decrease of the parent compound over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• 4-(Methylthio)benzyl chloride

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH buffers (e.g., phosphate buffer for pH 7, acetate buffer for pH 4-5, borate buffer for pH 9-10)

• HPLC system with a C18 column and UV detector

• Thermostatted water bath or incubator

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 4-(Methylthio)benzyl chloride in acetonitrile at a concentration of approximately 1 mg/mL.

• Reaction Setup: In a thermostatted vessel at a controlled temperature (e.g., 25°C, 37°C, or 50°C), add a known volume of the desired aqueous buffer.

• Initiation of Reaction: To initiate the hydrolysis reaction, inject a small aliquot of the 4-(Methylthio)benzyl chloride stock solution into the stirred, pre-heated buffer to achieve a final concentration suitable for HPLC analysis (e.g., 10-100 µg/mL).

• Sampling: At regular time intervals, withdraw aliquots of the reaction mixture. Immediately quench the reaction by diluting the aliquot with a cold mobile phase to prevent further degradation.

• HPLC Analysis: Analyze the quenched samples by HPLC. A suitable method would employ a C18 column with a mobile phase of acetonitrile and water, with detection at a wavelength appropriate for 4-(Methylthio)benzyl chloride (e.g., determined by UV scan).

• Data Analysis: Plot the concentration of 4-(Methylthio)benzyl chloride against time. Determine the rate constant (k) from the slope of the line for a first-order reaction (ln[A] vs. time).

Protocol 2: Comparative Solvolysis Study in Different Solvents

This protocol allows for the comparison of the stability of 4-(Methylthio)benzyl chloride in various solvent systems.

Materials:

• 4-(Methylthio)benzyl chloride

• A selection of solvents (e.g., methanol, ethanol, acetone, and aqueous mixtures thereof)

• Internal standard (a stable compound not expected to react under the experimental conditions)

• Gas Chromatography-Mass Spectrometry (GC-MS) or HPLC system

Procedure:

• Solution Preparation: Prepare solutions of 4-(Methylthio)benzyl chloride and an internal standard in each of the chosen solvents at a known concentration.

• Incubation: Store the solutions at a constant temperature.

• Analysis: At specified time points, analyze the solutions by GC-MS or HPLC to determine the concentration of the remaining 4-(Methylthio)benzyl chloride relative to the internal standard.

• Comparison: Compare the degradation rates in the different solvents to assess the influence of solvent polarity and nucleophilicity on the stability of the compound.

Visualizations

Logical Workflow for Stability Assessment

The following diagram illustrates a typical workflow for assessing the stability of a chemical compound like 4-(Methylthio)benzyl chloride.

Caption: Workflow for assessing chemical stability.

Signaling Pathway for SN1 Hydrolysis

The diagram below illustrates the SN1 hydrolysis pathway, which is a likely mechanism for the degradation of 4-(Methylthio)benzyl chloride in aqueous media.

Caption: SN1 hydrolysis pathway of 4-(Methylthio)benzyl chloride.

References

• 1. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-(METHYLTHIO)BENZYL CHLORIDE | 874-87-3 [chemicalbook.com]

A Comparative Guide to the Bioisosteric Replacement of the Methylthio Group in 4-(Methylthio)benzyl Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

The strategic modification of lead compounds is a cornerstone of modern drug discovery. Bioisosteric replacement, the substitution of a functional group with another that retains similar physicochemical and biological properties, is a powerful tool for optimizing drug candidates. This guide provides a comprehensive comparison of potential bioisosteric replacements for the methylthio (-SCH₃) group in 4-(methylthio)benzyl chloride derivatives, a scaffold of interest in medicinal chemistry due to its potential biological activities.

Introduction to Bioisosterism and the Methylthio Group

The methylthio group, a sulfur-containing functional group, can influence a molecule's lipophilicity, metabolic stability, and interactions with biological targets. However, it can also be susceptible to oxidation, potentially leading to the formation of sulfoxides and sulfones with altered pharmacological profiles. Bioisosteric replacement of the methylthio group aims to mitigate these potential liabilities while retaining or enhancing the desired biological activity. This guide explores the replacement of the methylthio group with methoxy (-OCH₃), alkyl (-CH₂CH₃), and halo (-Cl, -F) groups, presenting a comparative analysis of their physicochemical properties and biological performance.

Comparative Analysis of Bioisosteric Replacements

The following tables summarize the key physicochemical and biological parameters of 4-(methylthio)benzyl chloride and its bioisosteric analogs. This data has been collated from various sources to provide a comparative overview. It is important to note that direct comparative studies are limited, and thus, some data is extrapolated from research on structurally related compounds.

Physicochemical Properties

A molecule's physicochemical properties, such as lipophilicity (LogP) and electronic effects (Hammett constant, σp), are critical determinants of its pharmacokinetic and pharmacodynamic behavior.

Compound	Bioisostere	LogP (Calculated)	Hammett Constant (σp)	Rationale for Replacement
4-(Methylthio)benzyl chloride	-SCH₃ (Parent)	3.1	0.00	Baseline for comparison.
4-Methoxybenzyl chloride	-OCH₃	2.4	-0.27	The methoxy group is a classical bioisostere of the methylthio group, offering similar steric bulk but with different electronic properties and potentially improved metabolic stability against oxidation.
4-Ethylbenzyl chloride	-CH₂CH₃	3.5	-0.15	An alkyl group can mimic the size of the methylthio group while altering lipophilicity and removing the potential for sulfur oxidation.
4-Chlorobenzyl chloride	-Cl	2.9	0.23	Halogens like chlorine can serve as bioisosteres, influencing electronic properties and potentially forming halogen bonds with biological targets.
4-Fluorobenzyl chloride	-F	2.3	0.06	Fluorine, due to its small size and high electronegativity, can modulate electronic properties and block metabolic oxidation at that position.

Biological Activity: A Comparative Overview

The biological activity of these derivatives is often assessed through cytotoxicity assays against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common metric for potency, with lower values indicating greater activity.

Compound	Bioisostere	Cancer Cell Line	IC50 (µM)	Reference
4-(Methylthio)benzyl chloride	-SCH₃ (Parent)	Data not available in comparative studies	-	-
4-Methoxybenzyl chloride	-OCH₃	Various cancer cell lines	Varies depending on the full molecular context	[1]
4-Ethylbenzyl chloride	-CH₂CH₃	Data not available in comparative studies	-	-
4-Chlorobenzyl chloride	-Cl	T47D (Breast Cancer)	Potent cytotoxic effects observed	[2]
4-Fluorobenzyl chloride	-F	Data not available in comparative studies	-	-

Note: The lack of direct comparative IC50 data for all analogs within a single study highlights a research gap. The provided information is based on studies of related compounds and serves as a predictive guide.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are standard protocols for the synthesis of the parent compound and for key biological and physicochemical assays.

Synthesis of 4-(Methylthio)benzyl chloride

Materials:

• 4-(Methylthio)benzyl alcohol

• Thionyl chloride

• Pyridine

• Methylene chloride

• Hexane

• Water

Procedure:

• Dissolve 4-(methylthio)benzyl alcohol (50.0 g) in pyridine (37.2 g).

• Slowly add a solution of thionyl chloride (47.6 g) in methylene chloride to the alcohol solution, ensuring the temperature does not exceed 25°C.

• Stir the mixture for an additional 2 hours at room temperature after the addition is complete.

• Wash the reaction mixture with water, dry the organic layer, and remove the solvents under reduced pressure.

• Mix the resulting red oil with hexane, decant the hexane, and evaporate it to yield 4-(methylthio)benzyl chloride as a yellow oil.[1]

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• 96-well plates

• Cancer cell lines

• Culture medium

• Test compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Determination of LogP (Shake-Flask Method)

The partition coefficient (LogP) is a measure of a compound's lipophilicity.

Materials:

• n-Octanol

• Water (or buffer, e.g., PBS pH 7.4)

• Test compound

• Centrifuge

• UV-Vis spectrophotometer or HPLC

Procedure:

• Solvent Saturation: Pre-saturate n-octanol with water and water with n-octanol.

• Compound Dissolution: Dissolve a known amount of the test compound in one of the phases (e.g., the aqueous phase).

• Partitioning: Mix a known volume of the compound solution with an equal volume of the other phase in a flask.

• Equilibration: Shake the flask for a set period (e.g., 1 hour) to allow for partitioning.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Concentration Measurement: Determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the organic phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

Visualizing the Bioisosteric Replacement Strategy

The following diagrams illustrate the conceptual workflow for evaluating bioisosteric replacements and the potential signaling pathways that could be affected by these compounds.

Caption: Workflow for the design and evaluation of bioisosteric replacements.

Caption: Potential signaling pathway targeted by benzyl chloride derivatives.

Conclusion

The bioisosteric replacement of the methylthio group in 4-(methylthio)benzyl chloride derivatives presents a viable strategy for modulating the physicochemical and biological properties of this chemical scaffold. While direct comparative data is still emerging, the analysis of related compounds suggests that replacements with methoxy, alkyl, and halo groups can significantly impact lipophilicity, electronic properties, and cytotoxic activity. Further research involving the synthesis and parallel testing of a focused library of these analogs is warranted to fully elucidate the structure-activity relationships and to identify the most promising bioisosteres for future drug development efforts. This guide serves as a foundational resource for researchers embarking on such investigations.

References

• 1. nbinno.com [nbinno.com]
• 2. Effect of chlorine substituent on cytotoxic activities: Design and synthesis of systematically modified 2,4-diphenyl-5H-indeno[1,2-b]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-(Methylthio)benzyl Chloride: A Comprehensive Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

4-(Methylthio)benzyl chloride is a corrosive chemical that causes severe skin burns and eye damage, necessitating meticulous handling and disposal procedures to ensure laboratory safety and environmental protection.[1] This guide provides a detailed, step-by-step protocol for the proper management and disposal of 4-(Methylthio)benzyl chloride, emphasizing waste minimization and chemical neutralization for laboratory-scale quantities.

Immediate Safety and Handling

Before handling 4-(Methylthio)benzyl chloride, it is imperative to be familiar with its hazards. This compound is classified as a corrosive liquid.[1] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and chemical safety goggles with a face shield.[2] An emergency eyewash and safety shower must be readily accessible.

Spill Management

In the event of a spill, evacuate the area and eliminate all ignition sources. Absorb the spill with a dry, inert material such as sand, earth, or vermiculite.[3] Do not use combustible materials. Collect the absorbed material into a clearly labeled, sealed container for hazardous waste disposal. Do not allow the chemical to enter drains or waterways.

Disposal Overview

The primary and required method for the disposal of 4-(Methylthio)benzyl chloride is through a licensed and approved hazardous waste disposal facility.[4][5] All waste containing this chemical, including contaminated materials, must be segregated, properly labeled as "Hazardous Waste," and stored in a designated satellite accumulation area.

For small quantities of residual 4-(Methylthio)benzyl chloride, a chemical neutralization protocol can be employed to convert it into a less hazardous substance before final disposal. The following protocol details the hydrolysis of 4-(Methylthio)benzyl chloride to the corresponding, less reactive 4-(methylthio)benzyl alcohol.

Quantitative Data for Disposal Planning

Parameter	Recommendation	Source
Waste Classification	Hazardous Waste, Corrosive Liquid	[1]
Personal Protective Equipment (PPE)	Chemical safety goggles, face shield, chemical-resistant gloves (e.g., nitrile), lab coat	[2]
Neutralizing Agent	5-10% aqueous sodium bicarbonate (NaHCO₃) solution	[6]
Reaction Monitoring	Cessation of gas (CO₂) evolution, disappearance of organic layer (if applicable)
Final pH of Aqueous Waste	6-8	General laboratory safety guidelines

Experimental Protocol: Laboratory-Scale Neutralization of 4-(Methylthio)benzyl Chloride

This protocol is intended for the neutralization of small quantities (typically < 5 g) of residual 4-(Methylthio)benzyl chloride.

Materials:

• Waste 4-(Methylthio)benzyl chloride

• 5% or 10% aqueous sodium bicarbonate (NaHCO₃) solution

• A suitable reaction vessel (e.g., Erlenmeyer flask) large enough to accommodate the reaction mixture with sufficient headspace

• Stir plate and stir bar

• pH paper or pH meter

• Labeled hazardous waste container for the final aqueous waste

Procedure:

• Preparation: In a designated fume hood, place the reaction vessel on a stir plate.

• Dilution (Optional but Recommended): If the waste is concentrated, it can be diluted with a water-miscible organic solvent (e.g., acetone) to better control the reaction rate. However, this will add to the final volume of hazardous waste.

• Neutralization: Slowly and with constant stirring, add the 5% or 10% sodium bicarbonate solution to the waste 4-(Methylthio)benzyl chloride. The addition should be done in small portions to control the effervescence (release of carbon dioxide gas) that occurs as the acidic byproducts are neutralized.

• Reaction Completion: Continue adding the sodium bicarbonate solution until the gas evolution ceases. Allow the mixture to stir for an additional 1-2 hours at room temperature to ensure the complete hydrolysis of the benzyl chloride.

• pH Verification: Check the pH of the aqueous layer using pH paper or a pH meter. The pH should be between 6 and 8. If the solution is still acidic, add more sodium bicarbonate solution until the desired pH is reached.

• Waste Collection: The resulting aqueous solution containing 4-(methylthio)benzyl alcohol and sodium chloride should be transferred to a clearly labeled hazardous waste container. Although less hazardous than the starting material, it should still be disposed of through the institution's hazardous waste program.

• Decontamination: Rinse all glassware that came into contact with 4-(Methylthio)benzyl chloride with a suitable solvent (e.g., acetone), and collect the rinsate in the hazardous waste container.

Disposal Workflow Diagram

Caption: Disposal workflow for 4-(Methylthio)benzyl chloride.

By adhering to these procedures, laboratory professionals can safely manage and dispose of 4-(Methylthio)benzyl chloride, minimizing risks to themselves and the environment. Always consult your institution's specific safety and waste disposal guidelines.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Benzyl chloride synthesis by chlorination or substitution [organic-chemistry.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. cleanersolutions.org [cleanersolutions.org]
• 5. Benzyl chloride - Sciencemadness Wiki [sciencemadness.org]
• 6. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]

Personal protective equipment for handling 4-(Methylthio)benzyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for handling 4-(Methylthio)benzyl chloride, ensuring both personal safety and experimental integrity. Strict adherence to these guidelines is essential due to the hazardous nature of this compound.

Hazard Identification and Immediate First Aid

4-(Methylthio)benzyl chloride is classified as a corrosive substance that can cause severe skin burns and serious eye damage.[1][2][3] Inhalation may lead to respiratory irritation.[1][2] It is crucial to handle this chemical in a well-ventilated area, ideally within a certified chemical fume hood.[1][2]

Emergency First Aid Measures:

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[1][2]
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes and seek immediate medical attention.[1][2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are fundamental to minimizing exposure risks. The following table outlines the recommended PPE for handling 4-(Methylthio)benzyl chloride.

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Wear appropriate protective gloves.[1] Nitrile or neoprene gloves are generally recommended for handling chlorinated compounds, but always consult the glove manufacturer's compatibility chart.
Eye and Face Protection	Safety goggles and face shield	Wear chemical safety goggles and a face shield to protect against splashes.[1][4]
Skin and Body Protection	Laboratory coat and protective clothing	A flame-retardant lab coat and additional protective clothing should be worn to prevent skin exposure.[1][5]
Respiratory Protection	Respirator	Use a NIOSH-approved respirator with an appropriate cartridge for organic vapors if not handled in a fume hood or if exposure limits are exceeded.[4][5]

Safe Handling and Storage Protocol

A systematic approach to handling 4-(Methylthio)benzyl chloride is crucial for maintaining a safe laboratory environment.

Operational Workflow:

References

• 1. fishersci.com [fishersci.com]
• 2. benchchem.com [benchchem.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. isotope.com [isotope.com]